18:1-21:2-18:1 TG-d5

Core Science & Biosynthesis

An In-depth Technical Guide to 18:1-21:2-18:1 TG-d5: A Deuterated Internal Standard for Quantitative Lipidomics

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 18:1-21:2-18:1 TG-d5, a deuterated triglyceride internal standard essential for accurate and precise quantification of triglycerides in complex biological matrices using mass spectrometry. This document outlines its chemical properties, its role within a broader internal standard mixture, detailed experimental protocols for its application, and the biological context of the triglycerides it helps to measure.

Introduction to 18:1-21:2-18:1 TG-d5

1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5, abbreviated as 18:1-21:2-18:1 TG-d5, is a high-purity, synthetic triglyceride containing two oleic acid (18:1) chains at the sn-1 and sn-3 positions and a heneicosadienoic acid (21:2) chain at the sn-2 position of the glycerol (B35011) backbone. The "d5" designation indicates that the glycerol backbone is deuterated with five deuterium (B1214612) atoms. This stable isotope labeling makes it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based lipidomics.

As an internal standard, 18:1-21:2-18:1 TG-d5 is introduced into a biological sample at a known concentration at the beginning of the sample preparation process. Its chemical similarity to endogenous triglycerides ensures that it behaves similarly during extraction, derivatization, and ionization. By monitoring the ratio of the signal from the endogenous triglyceride to the signal from the deuterated internal standard, researchers can correct for sample loss and matrix effects, leading to highly accurate quantification.[1]

Physicochemical Properties and Data Presentation

A summary of the key quantitative data for 18:1-21:2-18:1 TG-d5 is presented in the table below for easy reference.

Property	Value
Synonym	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5
Chemical Formula	C₆₀H₁₀₃D₅O₆[2]
Molecular Weight	930.53 g/mol [2]
CAS Number	2342574-90-5[2]
Purity	>99% (as determined by TLC)[2]
Form	Solution[2]
Storage Temperature	-20°C[2]

Context of Use: The UltimateSPLASH™ ONE Internal Standard Mixture

18:1-21:2-18:1 TG-d5 is a component of the commercially available UltimateSPLASH™ ONE internal standard mixture from Avanti Polar Lipids.[3] This comprehensive mixture contains 69 unique, highly pure, deuterium-labeled lipids across 15 lipid classes.[3][4][5] The inclusion of a variety of deuterated standards with different chain lengths and degrees of unsaturation allows for more accurate quantification across a wide range of lipid species by accounting for differences in ionization and fragmentation efficiency.[5][6]

The table below lists the triglyceride components of the UltimateSPLASH™ ONE mixture, providing a context for the use of 18:1-21:2-18:1 TG-d5 in broad-spectrum lipidomics studies.[3]

Product Number	Compound Name	Molecular Formula
860906L	14:0-13:0-14:0 TG-d5	C₄₄H₇₉D₅O₆
860907L	14:0-15:1-14:0 TG-d5	C₄₆H₈₁D₅O₆
860908L	14:0-17:1-14:0 TG-d5	C₄₈H₈₅D₅O₆
860910L	16:0-15:1-16:0 TG-d5	C₅₀H₈₉D₅O₆
860909L	16:0-17:1-16:0 TG-d5	C₅₂H₉₃D₅O₆
860911L	16:0-19:2-16:0 TG-d5	C₅₄H₉₅D₅O₆
860914L	18:1-17:1-18:1 TG-d5	C₅₆H₉₇D₅O₆
860912L	18:1-19:2-18:1 TG-d5	C₅₈H₉₉D₅O₆
860913L	18:1-21:2-18:1 TG-d5	C₆₀H₁₀₃D₅O₆

Experimental Protocols

The following sections provide a detailed methodology for the use of 18:1-21:2-18:1 TG-d5 as part of a quantitative lipidomics workflow.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from biological fluids like plasma.[7]

Materials:

• Plasma sample

• 18:1-21:2-18:1 TG-d5 internal standard solution (or UltimateSPLASH™ ONE mixture)

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Glass Pasteur pipettes

Procedure:

• Sample Preparation: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.[7]

• Internal Standard Spiking: Add a known amount of the 18:1-21:2-18:1 TG-d5 internal standard solution to the plasma sample. The amount should be optimized to be within the linear range of the mass spectrometer and comparable to the expected concentration of the endogenous triglycerides.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol solution to the plasma sample.[7]

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.[8]

• Phase Separation: Add 200 µL of 0.9% NaCl solution to induce phase separation. Vortex for 30 seconds.[7]

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the layers. Three layers will be visible: an upper aqueous phase, a protein disk at the interface, and a lower organic phase containing the lipids.[7]

• Lipid Collection: Carefully aspirate and discard the upper aqueous layer. Using a clean glass Pasteur pipette, transfer the lower chloroform layer containing the lipids to a new glass tube.[7]

• Solvent Evaporation: Evaporate the chloroform under a gentle stream of nitrogen gas at room temperature to obtain the dried lipid extract.[7]

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., a mixture of acetonitrile (B52724) and isopropanol).[8]

LC-MS/MS Analysis of Triglycerides

This section outlines the typical parameters for the analysis of triglycerides using a triple quadrupole mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Parameters:

• Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[8]

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.[8]

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[8]

• Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.[8]

• Flow Rate: A flow rate of 0.3-0.5 mL/min is common.[8]

• Injection Volume: 5-10 µL.[8]

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH₄]⁺).[8]

• Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification.[8] This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.

• MRM Transitions:

  • For 18:1-21:2-18:1 TG-d5: The precursor ion would be the [M+NH₄]⁺ adduct. The product ion would correspond to the neutral loss of one of the fatty acid chains. For example, a neutral loss of oleic acid (18:1) or heneicosadienoic acid (21:2) plus the ammonium adduct.

  • For Endogenous Triglycerides: The precursor ions are the [M+NH₄]⁺ adducts of the triglycerides of interest. The product ions are typically generated by the neutral loss of one of the fatty acid chains.[9][10]

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the MRM transitions for both the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard.

• Ratio Calculation: Calculate the ratio of the peak area of the endogenous triglyceride to the peak area of the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a non-deuterated triglyceride standard and a fixed concentration of the 18:1-21:2-18:1 TG-d5 internal standard. Plot the peak area ratio against the concentration of the non-deuterated standard to generate a calibration curve.

• Quantification: Determine the concentration of the endogenous triglycerides in the samples by comparing their peak area ratios to the calibration curve.

Visualizations of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for quantitative lipidomics and a simplified overview of triglyceride metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. SPLASH Brochure [online.flippingbook.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. lcms.cz [lcms.cz]

18:1-21:2-18:1 TG-d5 chemical structure

An In-Depth Technical Guide to 18:1-21:2-18:1 TG-d5

Introduction

1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5, commonly abbreviated as 18:1-21:2-18:1 TG-d5, is a high-purity, deuterated synthetic triglyceride. It serves as a critical internal standard for advanced analytical applications, particularly in the field of lipidomics. The molecule's structure consists of a glycerol (B35011) backbone esterified with two oleic acid (18:1) chains at the sn-1 and sn-3 positions, and one heneicosadienoic acid (21:2) chain at the sn-2 position. The "-d5" designation indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium, a stable heavy isotope of hydrogen.

This isotopic labeling makes 18:1-21:2-18:1 TG-d5 chemically analogous to its endogenous, non-labeled counterparts but distinguishable by its increased mass. This property is essential for its primary application in mass spectrometry-based quantification, where it is used to correct for sample loss during preparation and for variations in instrument response (matrix effects), thereby enabling precise and accurate measurement of native triglycerides in complex biological samples. It is a component of commercially available internal standard mixtures, such as UltimateSPLASH™ ONE, designed for comprehensive lipid analysis.[1][2][3][4]

Chemical Structure and Properties

The structure of 18:1-21:2-18:1 TG-d5 is defined by the specific arrangement of its fatty acyl chains on the deuterated glycerol backbone.

• sn-1: Oleic acid (18 carbons, 1 double bond)

• sn-2: Heneicosadienoic acid (21 carbons, 2 double bonds)

• sn-3: Oleic acid (18 carbons, 1 double bond)

• Glycerol Backbone: Deuterated (d5)

This specific arrangement is crucial for its behavior in chromatographic separation and its fragmentation pattern in mass spectrometry.

Core Chemical Data

The fundamental physicochemical properties of 18:1-21:2-18:1 TG-d5 are summarized below.

Property	Value	Reference
Synonym	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5	[5][6]
Empirical Formula	C₆₀H₁₀₃D₅O₆	[5]
Molecular Weight	930.53 g/mol	[5][6]
Exact Mass	929.85 u	[6]
CAS Number	2342574-90-5	[5][6]

Quantitative Data from Analytical Experiments

As an internal standard, 18:1-21:2-18:1 TG-d5 is used to generate calibration curves and ensure the accuracy of quantification. The following table presents data from a Nanoparticle-Assisted Laser Desorption/Ionization Mass Spectrometry (NALDI-MS) experiment, highlighting its performance.

Compound	Observed Adduct (m/z)	Linear Regression (R²)	Analysis Matrix
18:1-21:2-18:1 TG-d5	[M+Na]⁺ = 929.85	0.986	Silver Nanoparticles

Table adapted from data on the comparative analysis of triglycerides using novel LDI-MS techniques.[1][2]

Experimental Protocols

Accurate quantification using 18:1-21:2-18:1 TG-d5 relies on robust and well-defined experimental procedures. Below are detailed methodologies relevant to its application.

Protocol 1: Nanoparticle-Assisted Laser Desorption/Ionization Mass Spectrometry (NALDI-MS)

This protocol describes the use of 18:1-21:2-18:1 TG-d5 in an advanced mass spectrometry technique for enhanced detection of low-molecular-weight compounds.

1. Standard Preparation:

• The TG Internal Standard Mixture, containing 18:1-21:2-18:1 TG-d5, is dissolved in a 1:1 (v/v) mixture of dichloromethane (B109758) and methanol (B129727) to achieve an initial stock concentration of 1 mg/mL.[1][2]

• A series of dilutions are prepared from the stock solution as needed for calibration curves.

2. Sample Plating:

• A volume of 0.5 µL of the standard solution is applied directly onto a steel target plate that has been pre-coated with a layer of silver nanoparticles synthesized via chemical vapor deposition.[1][2]

• The solvent is allowed to air dry completely before the target is inserted into the mass spectrometer.

3. Mass Spectrometry Analysis:

• Instrument: Bruker ultrafleXtreme MALDI-TOF/TOF MS or equivalent.[2]

• Ionization Mode: Laser Desorption/Ionization (LDI).

• Polarity: Positive reflectron mode.[2]

• Ion Source Voltages: Ion Source 1 at 25.05 kV; Ion Source 2 at 22.40 kV.[2]

• Laser: SmartBeam II laser operating at 355 nm with a frequency of 2 kHz.[2]

• Acquisition: A total of 10,000 laser shots are fired per sample spot, distributed across five different points within the spot to ensure representative sampling.[2]

4. Data Processing:

• The resulting mass spectra are analyzed to identify the sodium adduct of the molecule ([M+Na]⁺).

• The signal intensity is used for quantification, often in comparison to traditional MALDI matrices like HCCA or DHB to demonstrate the enhanced sensitivity of the NALDI method.[1][2]

NALDI-MS experimental workflow for triglyceride standard analysis.

Protocol 2: General Workflow for Triglyceride Profiling using UHPLC-MS/MS

This protocol outlines a typical workflow for the comprehensive analysis of triglycerides from biological samples, for which 18:1-21:2-18:1 TG-d5 serves as an ideal internal standard.

1. Sample Homogenization & Lipid Extraction:

• A known quantity of the biological sample (e.g., plasma, serum, tissue homogenate) is mixed with an extraction solvent, typically a chloroform/methanol or methyl-tert-butyl ether (MTBE) based system.

• A precise amount of the 18:1-21:2-18:1 TG-d5 internal standard is spiked into the sample prior to extraction.

• The mixture is vortexed and centrifuged to separate the organic (lipid-containing) and aqueous layers. The organic layer is collected and dried under a stream of nitrogen.

2. Sample Reconstitution:

• The dried lipid extract is reconstituted in a solvent compatible with the chromatographic system, such as a mixture of acetonitrile (B52724) and isopropanol.

3. UHPLC Separation:

• System: A high-performance system like a Thermo Vanquish or Agilent 1290.[7]

• Column: A reverse-phase C30 column is often used to achieve separation of triglyceride isomers.[7] A C18 column can be used for higher throughput applications.

• Mobile Phases: Typically involves a gradient of two solvents, such as (A) acetonitrile/water and (B) isopropanol/acetonitrile, both containing an additive like ammonium (B1175870) formate (B1220265) to improve ionization.[7]

• Flow Rate: Maintained in the range of 0.25–0.35 mL/min.[7]

4. Mass Spectrometry Detection:

• System: A triple quadrupole mass spectrometer (e.g., Sciex, Agilent, Shimadzu LCMS™-8060).[8]

• Ionization: Heated Electrospray Ionization (HESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for targeted quantification. Transitions are set up to monitor the neutral loss of specific fatty acyl chains from the triglyceride precursor ions.[4][8] For 18:1-21:2-18:1 TG-d5, the precursor ion would be selected, and a fragment corresponding to the neutral loss of one of its fatty acids would be monitored.

5. Data Analysis:

• The peak areas of the endogenous triglycerides are integrated and normalized to the peak area of the 18:1-21:2-18:1 TG-d5 internal standard.[8]

• Absolute quantification is achieved by comparing the normalized peak area ratios to a calibration curve generated using known concentrations of non-labeled standards.

General workflow for quantitative triglyceride analysis using LC-MS/MS.

Biological Context: Triglyceride Metabolism

While 18:1-21:2-18:1 TG-d5 is an analytical tool, it is used to study molecules at the heart of cellular energy metabolism. Triglycerides are the primary form of energy storage in eukaryotes. Understanding their metabolic fate is crucial in research areas such as metabolic disorders, cardiovascular disease, and cancer. The diagram below illustrates the simplified, core metabolic pathways involving triglycerides.

Simplified overview of the central pathways in triglyceride metabolism.

References

• 1. Advances in LDI-MS Analysis: The Role of Chemical Vapor Deposition-Synthesized Silver Nanoparticles in Enhancing Detection of Low-Molecular-Weight Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. SPLASH Brochure [online.flippingbook.com]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. 18:1-21:2-18:1 TG-D5, Avanti, 2342574-90-5, 860913L, Sigma-Aldrich [sigmaaldrich.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]
• 8. lcms.cz [lcms.cz]

Technical Guide: Quantitative Analysis of Triglycerides Using 18:1-21:2-18:1 TG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated triglyceride internal standard 18:1-21:2-18:1 TG-d5, its application in quantitative lipidomics, and the broader context of triglyceride analysis in biological systems.

Introduction to 18:1-21:2-18:1 TG-d5

18:1-21:2-18:1 TG-d5 is a high-purity, stable isotope-labeled triglyceride used as an internal standard in mass spectrometry-based lipidomics. Its chemical structure consists of a glycerol (B35011) backbone esterified with two oleic acid (18:1) chains and one heneicosa-12Z,15Z-dienoic acid (21:2) chain, with five deuterium (B1214612) atoms incorporated into the glycerol backbone. This labeling provides a distinct mass shift from its endogenous counterparts, enabling accurate and precise quantification of triglycerides in complex biological samples.

Chemical Information:

• Synonym: 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5[1]

• CAS Number: 2342574-90-5[1]

• Empirical Formula (Hill Notation): C₆₀H₁₀₃D₅O₆

• Molecular Weight: 930.53

Quantitative Data

The use of 18:1-21:2-18:1 TG-d5 as an internal standard is crucial for correcting for sample loss during preparation and for variations in instrument response. It is a component of the commercially available "UltimateSPLASH™ ONE" internal standard mixture from Avanti Polar Lipids.

Table 1: Concentration and Physical Properties

Parameter	Value	Reference
Concentration in UltimateSPLASH™ ONE	25 µg/mL	[2][3]
Form	Solution in 1:1 Dichloromethane:Methanol (B129727)	[3]
Purity	>99%
Storage Temperature	-20°C

Table 2: Mass Spectrometry Data and Performance Characteristics

Parameter	Value	Notes	Reference
Exact Mass ([M+Na]⁺)	952.99	Sodium adduct commonly observed in mass spectrometry.	[4]
Linearity Range (for similar TG-d5)	0.04–25 µg/mL	Representative data for a similar deuterated triglyceride (14:0-13:0-14:0 TG-d5).	[5]
Limit of Detection (LOD) (for similar TG-d5)	10 ± 3 ng/mL	Representative data for a similar deuterated triglyceride (14:0-13:0-14:0 TG-d5).	[5]
Limit of Quantification (LOQ) (for similar TG-d5)	17 ± 5 ng/mL	Representative data for a similar deuterated triglyceride (14:0-13:0-14:0 TG-d5).	[5]

Role in Triglyceride Signaling Pathways

While 18:1-21:2-18:1 TG-d5 itself is a synthetic molecule not involved in biological signaling, its use is paramount for the accurate study of endogenous triglycerides that are key players in various signaling and metabolic pathways. Triglycerides are not merely storage molecules; they are deeply integrated into cellular signaling and energy homeostasis.

Triglyceride metabolism is tightly regulated by hormones such as insulin (B600854) and glucagon (B607659). Insulin promotes triglyceride synthesis and storage in adipose tissue, while glucagon stimulates their breakdown (lipolysis) to release fatty acids for energy.[6][7] Dysregulation of these pathways is a hallmark of metabolic diseases like obesity and type 2 diabetes, where excess lipid intermediates can interfere with insulin signaling.[7] Furthermore, dietary triglycerides and their breakdown products, free fatty acids, can act as signaling molecules in the brain, influencing reward and motivation related to food intake.

The accurate quantification of specific triglyceride species, enabled by internal standards like 18:1-21:2-18:1 TG-d5, is therefore essential for researchers investigating these signaling pathways and developing therapeutic interventions for metabolic disorders.

Caption: Role of Triglycerides in Signaling Pathways.

Experimental Protocols

The following protocols provide a general framework for the use of 18:1-21:2-18:1 TG-d5 in a typical lipidomics workflow.

Lipid Extraction from Plasma (Adapted from SPLASH™ Protocol)

This protocol is a modified Folch extraction suitable for plasma samples.

Materials:

• 13 x 100 mm new glass screw-capped tubes

• Plasma sample

• Deionized water

• Methanol

• Dichloromethane

• UltimateSPLASH™ ONE Internal Standard (containing 18:1-21:2-18:1 TG-d5)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a new glass tube, add 990 µL of deionized water to 10 µL of plasma. Let the mixture sit on ice for 10 minutes.

• Add 2.0 mL of methanol to the diluted plasma.

• Add 0.9 mL of dichloromethane.

• Vortex the mixture thoroughly. A single phase should be observed. If not, add 50 µL of methanol and vortex again. Repeat if necessary.

• Add 10 µL of the UltimateSPLASH™ ONE Internal Standard solution. Vortex and let the mixture sit for 30 minutes at room temperature.

• Induce phase separation by adding 1 mL of water and 0.9 mL of dichloromethane.

• Vortex the mixture and centrifuge at 2,000 x g for 10 minutes to separate the aqueous (upper) and organic (lower) phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of 1:1 methanol/isopropanol).

Representative LC-MS/MS Method for Triglyceride Analysis

The following is a representative method and may require optimization for specific instrumentation and applications.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

LC Conditions:

• Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: linear gradient to 95% B

  • 15-20 min: hold at 95% B

  • 20-20.1 min: return to 30% B

  • 20.1-25 min: re-equilibration at 30% B

• Injection Volume: 5 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• Precursor Ion: [M+NH₄]⁺ or [M+Na]⁺ for triglyceride species.

• Product Ion: Neutral loss of one of the fatty acid chains.

• MRM Transition for 18:1-21:2-18:1 TG-d5: The specific transition should be optimized based on the instrument and the most abundant product ion. For example, monitoring the neutral loss of an oleic acid (18:1) chain.

• Data Analysis: Integrate the peak areas for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard. Calculate the concentration of the endogenous triglycerides using a calibration curve prepared with known amounts of non-labeled triglyceride standards and a fixed amount of the internal standard.

Mandatory Visualizations

Caption: Quantitative Lipidomics Workflow.

Caption: Rationale for Internal Standard Use.

References

• 1. m.youtube.com [m.youtube.com]
• 2. sciencedaily.com [sciencedaily.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 6. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases [metwarebio.com]
• 7. Dietary triglycerides as signaling molecules that influence reward and motivation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 18:1-21:2-18:1 TG-d5 for Advanced Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated triglyceride 18:1-21:2-18:1 TG-d5, a critical internal standard for mass spectrometry-based quantitative lipidomics. This document outlines its physicochemical properties, detailed experimental protocols for its application, and the relevant metabolic pathways of its constituent fatty acids.

Core Molecule Data

18:1-21:2-18:1 TG-d5, also known as 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5, is a high-purity, stable isotope-labeled triglyceride used to ensure accuracy and precision in the quantification of triglycerides in complex biological samples. The deuterium (B1214612) labels on the glycerol (B35011) backbone make it an ideal internal standard as it co-elutes with endogenous triglycerides but is distinguishable by its higher mass.

Table 1: Physicochemical Properties of 18:1-21:2-18:1 TG-d5

Property	Value	Reference
Synonym	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5	[1][2]
Molecular Formula	C₆₀H₁₀₃D₅O₆	[1][2]
Molecular Weight	930.53	[1][2]
Exact Mass	929.85	[2]
Purity	>99%	[2]
Storage Temperature	-20°C	[2]
CAS Number	2342574-90-5	[1][2]

Experimental Protocols

The use of 18:1-21:2-18:1 TG-d5 as an internal standard is integral to quantitative lipidomics workflows. Below is a detailed protocol for the analysis of triglycerides in human plasma, from sample preparation to LC-MS/MS analysis.

Lipid Extraction from Plasma (Modified Bligh & Dyer Method)

This protocol is a common method for extracting lipids from a biological matrix.

• Sample Preparation : Thaw frozen plasma samples on ice. In a glass tube, add 100 µL of plasma.

• Internal Standard Spiking : Add a known amount of 18:1-21:2-18:1 TG-d5 (from a stock solution in a suitable solvent like chloroform (B151607):methanol) to the plasma sample. The amount should be chosen to be within the linear range of the instrument's detector.

• Solvent Addition : Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the plasma. Vortex the mixture vigorously for 1 minute.

• Phase Separation : Add 125 µL of chloroform and vortex for 1 minute. Follow by adding 125 µL of water and vortex again for 1 minute.

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection : Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying : Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitution : Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v).

Quantitative LC-MS/MS Analysis

This section outlines the parameters for a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of triglycerides.

• Chromatographic Separation :

  • Column : A C18 reversed-phase column is commonly used.

  • Mobile Phase A : Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B : Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient : A gradient starting with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.

  • Flow Rate : Typically 0.3-0.5 mL/min.

  • Injection Volume : 5-10 µL.

• Mass Spectrometry Detection :

  • Ionization Mode : Positive ion electrospray ionization (ESI) is typically used, detecting ammonium adducts ([M+NH₄]⁺).

  • Scan Type : Multiple Reaction Monitoring (MRM) is employed for quantification. Specific precursor-to-product ion transitions for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard are monitored.

Data Analysis

• Peak Integration : Integrate the peak areas for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard.

• Ratio Calculation : Calculate the ratio of the peak area of each endogenous triglyceride to the peak area of the internal standard.

• Quantification : Determine the concentration of each triglyceride using a calibration curve generated with known concentrations of non-deuterated triglyceride standards and a fixed concentration of the internal standard.

Visualized Workflows and Pathways

Experimental Workflow

The following diagram illustrates the overall workflow for quantitative triglyceride analysis using a deuterated internal standard.

Quantitative Lipidomics Workflow

Triglyceride Metabolism Overview

Triglycerides are synthesized from fatty acids and glycerol-3-phosphate. Dietary triglycerides are hydrolyzed and re-esterified in enterocytes, while endogenous triglycerides are synthesized primarily in the liver. The constituent fatty acids of 18:1-21:2-18:1 TG are oleic acid (18:1) and heneicosadienoic acid (21:2).

Triglyceride Synthesis and Breakdown

Metabolism of Constituent Fatty Acids

• Oleic Acid (18:1 n-9) : A common monounsaturated fatty acid, oleic acid can be synthesized de novo from stearic acid by stearoyl-CoA desaturase-1 (SCD1) or obtained from the diet. It is a major component of membrane phospholipids (B1166683) and a substrate for the synthesis of other lipids.

• Heneicosadienoic Acid (21:2) : This is a less common very-long-chain polyunsaturated fatty acid. Studies on the closely related eicosadienoic acid (20:2) suggest it is elongated from linoleic acid and can be further metabolized to other polyunsaturated fatty acids. Research indicates that 11,14-heneicosadienoic acid can be desaturated to 5,11,14-heneicosatrienoic acid (21:3).[3]

Metabolism of Constituent Fatty Acids

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The absence of an 8-desaturases in rat liver: a reevaluation of optional pathways for the metabolism of linoleic and linolenic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Properties of Deuterated Triacylglycerols for Advanced Research

Introduction

Deuterated lipids, such as 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5, are invaluable tools in lipidomics, metabolic research, and drug development. The incorporation of deuterium (B1214612) atoms provides a stable isotopic label that allows for precise tracking and quantification of the lipid molecule in complex biological systems using mass spectrometry. This technical guide outlines the key properties, analytical methodologies, and potential applications of deuterated triacylglycerols, using available data from similar structures as a proxy.

Physicochemical Properties

The physicochemical properties of deuterated triacylglycerols are largely comparable to their non-deuterated counterparts, with the primary difference being a slight increase in molecular weight due to the presence of deuterium. These properties are crucial for designing experiments related to their formulation, delivery, and interaction with biological membranes.

Table 1: Computed Physicochemical Properties of Representative Triacylglycerols

Property	1,2-Dioleoyl-3-linoleoyl-sn-glycerol	1,2-Dioleoyl-3-stearoyl-rac-glycerol-d5	1,3-di-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-2-(9Z,12Z-octadecadienoyl)-glycerol (d5)
Molecular Formula	C57H102O6[1]	C57H101D5O6[2]	C61H98O6
Molecular Weight ( g/mol )	883.4[1]	892.48[2]	932.5
Exact Mass (Da)	882.76764097[1]	891.83	931.76772457
XLogP3	21.7[1]	Not Available	19.8
Polar Surface Area	78.9 Ų[1]	Not Available	78.9 Ų
CAS Number (unlabeled)	72120-34-4[1]	2410-28-8[2][3]	Not Available

Experimental Protocols

The synthesis and analysis of deuterated triacylglycerols involve specialized chemical and analytical techniques. Below are representative protocols derived from methodologies used for similar lipids.

Chemoenzymatic Synthesis of a Structured Triacylglycerol

This protocol describes a general approach for the synthesis of a specific triacylglycerol, which can be adapted for deuterated analogues by using deuterated starting materials.

Objective: To synthesize 1,3-dioleoyl-2-palmitoylglycerol (B22191) (OPO), a structured triacylglycerol.[4]

Materials:

• Vinyl oleate (B1233923)

• Glycerol (B35011)

• Novozym 435 (immobilized lipase)[4]

• Palmitic acid

• Organic solvents (e.g., hexane)

Methodology:

• Synthesis of 1,3-diolein (B152344):

  • React vinyl oleate with glycerol in the presence of Novozym 435 (10% w/v).[4]

  • Incubate the reaction mixture at 35°C for 8 hours.[4]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, purify the 1,3-diolein from the crude mixture, yielding a product with 98.6% purity.[4]

• Acylation to form OPO:

  • Chemically synthesize OPO by reacting the purified 1,3-diolein with palmitic acid.[4]

  • The resulting product can achieve a purity of 98.7%.[4]

Analysis by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method is suitable for the identification and quantification of triacylglycerols in complex mixtures, such as butterfat.[5]

Objective: To determine the triacylglycerol composition of a sample.

Instrumentation:

• Normal-phase HPLC system

• Electrospray ionization tandem mass spectrometer (ESI-MS/MS)[5]

Methodology:

• Sample Preparation:

  • Dissolve the lipid extract in an appropriate organic solvent (e.g., chloroform/methanol).

• HPLC Separation:

  • Inject the sample onto a normal-phase HPLC column.

  • Use a gradient elution program with a mobile phase consisting of solvents like hexane (B92381) and isopropanol (B130326) to separate the different triacylglycerol species.

• MS/MS Detection:

  • Introduce the eluent into the ESI-MS/MS system.

  • Acquire data in positive ion mode, monitoring for characteristic precursor and product ions of the target triacylglycerols.

  • Identification is based on retention time and specific mass transitions.

Visualizations

Conceptual Workflow for Synthesis and Analysis

The following diagram illustrates a general workflow for the synthesis and characterization of a deuterated triacylglycerol.

Caption: Conceptual workflow for the synthesis and analysis of a deuterated triacylglycerol.

Signaling Pathway Involvement of Diacylglycerols

While the direct signaling roles of 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5 are uncharacterized, its structural components, diacylglycerols (DAGs), are well-known second messengers that can activate Protein Kinase C (PKC). 1,3-Dioleoyl glycerol, for instance, has been shown to activate PKC.[6]

Caption: Simplified signaling pathway showing diacylglycerol-mediated activation of Protein Kinase C.

Applications in Research and Drug Development

Deuterated triacylglycerols are primarily utilized as internal standards in mass spectrometry-based quantitative lipidomics. Their use allows for the correction of matrix effects and variations in instrument response, leading to more accurate and reproducible measurements of endogenous lipid levels. This is critical in:

• Metabolic studies: Tracing the fate of dietary fats and understanding lipid metabolism in health and disease.

• Biomarker discovery: Identifying changes in lipid profiles associated with various pathologies.

• Pharmacokinetic studies: Quantifying the absorption, distribution, metabolism, and excretion (ADME) of lipid-based drugs or drug carriers.

Conclusion

While specific data on 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5 remains elusive, the principles governing the synthesis, analysis, and application of related deuterated triacylglycerols provide a solid foundation for researchers. The methodologies and data presented in this guide serve as a practical starting point for professionals in the fields of lipid research and drug development who are working with novel, isotopically labeled lipid species. Further experimental characterization of the target molecule is warranted to fully elucidate its unique properties and potential applications.

References

• 1. 1,2-Dioleoyl-3-linoleoyl-sn-glycerol | C57H102O6 | CID 25240371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 1,2-Dioleoyl-3-stearoyl-rac-glycerol-d5 | LGC Standards [lgcstandards.com]
• 4. Chemoenzymatic synthesis of 1,3-dioleoyl-2-palmitoylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. caymanchem.com [caymanchem.com]

The Indispensable Role of Deuterated Triglyceride Internal Standards in Quantitative Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the precise and demanding fields of lipidomics, metabolomics, and pharmaceutical development, the accurate quantification of triglycerides is paramount. Deuterated triglycerides have emerged as the gold standard for internal standards in mass spectrometry-based analyses. Their ability to mimic the behavior of their endogenous counterparts while being distinguishable by mass ensures a level of accuracy and precision that is unattainable with other methods. This technical guide provides an in-depth exploration of the core principles, practical applications, and detailed methodologies for the use of deuterated triglyceride internal standards.

Core Principles: The Power of Isotopic Labeling

The fundamental advantage of a deuterated internal standard lies in its chemical identity to the analyte of interest, with the key difference being the replacement of one or more hydrogen atoms with its heavier, stable isotope, deuterium (B1214612). This subtle change increases the mass of the standard, allowing it to be differentiated from the target analyte by the mass spectrometer. However, their near-identical physicochemical properties ensure they behave similarly throughout the entire analytical workflow. This co-elution and analogous behavior are crucial for mitigating common sources of error in quantitative analysis.

One of the primary challenges in analyzing biological samples is the "matrix effect," where endogenous components of the sample can suppress or enhance the ionization of the target analyte, leading to inaccurate measurements. By co-eluting with the analyte, the deuterated internal standard experiences the same matrix effects, enabling effective normalization and a more accurate quantification.[1] Furthermore, adding a known amount of the deuterated standard at the beginning of the sample preparation process compensates for any loss of the analyte during extraction and handling, ensuring the final calculated concentration is a true reflection of the original sample.[1]

Applications in Research and Development

The use of deuterated triglyceride internal standards is integral to a wide range of research and development applications:

• Lipidomics and Metabolomics: In the study of metabolic diseases such as diabetes and obesity, accurate measurement of triglyceride profiles is crucial.[2][3] Deuterated standards enable the precise quantification of changes in specific triglyceride species, providing valuable insights into disease mechanisms.

• Pharmaceutical Development: During drug development, understanding the effect of a new chemical entity on lipid metabolism is a critical aspect of safety and efficacy assessment. Deuterated triglyceride standards are used in preclinical and clinical studies to monitor these effects with high accuracy.

• Bioavailability and Bioequivalence Studies: These standards are essential for the reliable determination of drug and metabolite concentrations in biological fluids, a key component of pharmacokinetic studies.[4]

Quantitative Performance of Deuterated Triglyceride Internal Standards

The use of deuterated internal standards significantly enhances the performance of quantitative analytical methods. The following table summarizes typical validation parameters for the analysis of triglycerides using a deuterated internal standard with LC-MS/MS.

Validation Parameter	Typical Performance
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 3.3 µg/mL
Limit of Quantification (LOQ)	0.2 - 11.1 µg/mL
Accuracy (% Recovery)	Typically 90-110%
Precision (% RSD)	< 15%

Experimental Protocols

Achieving reliable and reproducible results is dependent on robust and well-defined experimental protocols. The following sections provide detailed methodologies for the use of deuterated triglyceride internal standards in quantitative analysis.

Preparation of Internal Standard Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the deuterated triglyceride standard (e.g., d5-Tripalmitin) and dissolve it in 10 mL of a 2:1 (v/v) chloroform:methanol (B129727) mixture in a volumetric flask. Store this stock solution in a glass vial with a PTFE-lined cap at -20°C.

• Working Solution (10 µg/mL): Prepare a working solution by performing a 1:100 dilution of the stock solution with methanol. This working solution will be used to spike the biological samples.

Lipid Extraction from Plasma (Methanol/MTBE Method)

This protocol is a widely used method for the extraction of lipids from plasma samples.[5]

• Sample Preparation: To a 1.5 mL Eppendorf tube, add 10 µL of the plasma sample.

• Internal Standard Spiking: Add 225 µL of cold methanol containing the deuterated triglyceride internal standard (e.g., d5-triglyceride) to the plasma aliquot and vortex for 10 seconds.[5]

• Solvent Addition: Add 750 µL of cold methyl-tert-butyl ether (MTBE) to the mixture, vortex for another 10 seconds, and then shake for six minutes at 4°C.[5]

• Phase Separation: Induce phase separation by adding 188 µL of LC/MS-grade water and centrifuging at 14,000 rpm for two minutes.[5]

• Collection of Lipid Phase: Carefully collect the upper organic phase, which contains the lipids.

• Drying: Evaporate the collected organic phase to dryness using a centrifugal evaporator.[5]

• Reconstitution: Reconstitute the dried lipid extract in a methanol/toluene (9:1, v/v) mixture for analysis.[5]

LC-MS/MS Analysis

The following is a general protocol for the analysis of triglycerides using a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used for lipid separation.[6]

  • Mobile Phase A: Water with 0.1% formic acid.[6]

  • Mobile Phase B: Methanol with 0.1% formic acid.[6]

  • Gradient Elution: A suitable gradient should be employed to separate the triglycerides from other lipid classes and potential interferences.[6]

• Mass Spectrometry (MS/MS):

  • Ionization: Positive ion electrospray ionization (ESI+) is typically used.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: For triglyceride analysis, the precursor ion is typically the ammonium (B1175870) adduct of the triglyceride, and the product ion is the fragment resulting from the neutral loss of one of the fatty acid chains.[7] For example, a transition for a specific triglyceride could be monitoring the loss of a palmitic acid chain. The corresponding deuterated internal standard would have a precursor ion with a mass shift equivalent to the number of deuterium atoms, and would also be monitored for the neutral loss of a fatty acid.

Visualizing Key Processes and Pathways

Diagrams are essential tools for understanding complex workflows and biological pathways. The following sections provide Graphviz DOT scripts to generate such visualizations.

General Analytical Workflow

This diagram illustrates the key steps in a typical quantitative analysis workflow using a deuterated internal standard.

Caption: A generalized workflow for quantitative triglyceride analysis.

Synthesis of a Deuterated Triglyceride Internal Standard (d5-Glycerol Backbone)

The synthesis of deuterated triglycerides often involves the use of a deuterated glycerol (B35011) backbone, which is then esterified with the desired fatty acids.

Caption: A simplified schematic for the synthesis of a deuterated triglyceride.

Triglyceride Metabolism and Insulin (B600854) Signaling

The accurate quantification of specific triglyceride species is crucial for understanding their role in metabolic signaling pathways, such as the insulin signaling pathway. Dysregulation of triglyceride metabolism is a key factor in the development of insulin resistance.[2][8]

Caption: The role of insulin in regulating triglyceride metabolism in adipocytes.

References

• 1. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples | Springer Nature Experiments [experiments.springernature.com]
• 2. Triglyceride profiling in adipose tissues from obese insulin sensitive, insulin resistant and type 2 diabetes mellitus individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 4. graphviz.org [graphviz.org]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. Insulin signalling mechanisms for triacylglycerol storage - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Foundational Principles of Internal Standards in Lipid Analysis

Introduction

Lipidomics, the large-scale investigation of lipids in biological systems, has become a vital discipline for understanding health and disease. From clarifying the complex roles of lipids in cellular signaling to discovering new biomarkers for disease diagnosis and therapeutic monitoring, the precise quantification of lipid species is essential. However, the inherent complexity of the lipidome and the multi-step nature of analytical workflows pose significant challenges to obtaining reliable and reproducible quantitative data. This technical guide explores the fundamental principles of using internal standards in lipid analysis, a critical technique for mitigating analytical variability and ensuring data integrity. We will delve into the theoretical underpinnings, practical considerations, and detailed methodologies for the effective implementation of internal standards in mass spectrometry-based lipidomics.

The Role and Rationale of Internal Standards

An internal standard (IS) is a compound of a known concentration that is added to a sample before analysis.[1] The core principle behind its use is that it experiences the same analytical variations as the analyte of interest.[1] By measuring the ratio of the analyte's response to the internal standard's response, variations introduced during sample preparation, extraction, and analysis can be effectively normalized.[1]

The primary functions of an internal standard in lipid analysis are to:

• Correct for Sample Loss: During the multi-step processes of lipid extraction and sample preparation, it is inevitable that some portion of the sample will be lost. An internal standard, added at the beginning of the workflow, accounts for this loss.[1]

• Compensate for Matrix Effects: The sample matrix, which includes all other components of the sample besides the analyte, can significantly impact the ionization efficiency of the analyte in the mass spectrometer, either enhancing or suppressing the signal. An internal standard that is chemically similar to the analyte will experience similar matrix effects, allowing for their correction.[1]

• Account for Instrumental Variability: Fluctuations in instrument performance, such as variations in injection volume and detector response, can introduce errors in quantification.[1] The use of an internal standard helps to normalize these variations.[1]

Types of Internal Standards in Lipidomics

The selection of an appropriate internal standard is a critical step that directly impacts the accuracy of lipid quantification.[2] The three main classes of internal standards used in lipidomics are stable isotope-labeled lipids, odd-chain lipids, and other non-endogenous structural analogs.[2] Each has distinct advantages and disadvantages.

Internal Standard Type	Description	Advantages	Disadvantages
Stable Isotope-Labeled (SIL) Lipids	Lipids in which one or more atoms have been replaced by a heavy isotope (e.g., ²H, ¹³C, ¹⁵N).[3]	- Highest accuracy for absolute quantification.[3]- Co-elutes with the endogenous analyte.[1]- Experiences nearly identical extraction efficiency and matrix effects.	- Most expensive option.- Potential for isotopic overlap with the analyte.- Not available for all lipid species.[4]
Odd-Chain Lipids	Lipids containing fatty acid chains with an odd number of carbon atoms (e.g., C17:0).[2]	- More cost-effective than SIL standards.[2]- Not naturally present in most biological samples.[2]- Chemically similar to even-chain lipids.	- Chromatographic behavior may differ slightly from even-chain counterparts.- Ionization efficiency may not perfectly match all analytes.
Non-endogenous Structural Analogs	Lipids that are structurally similar to the analytes but are not found in the biological system being studied.	- Cost-effective.- Clearly distinguishable from endogenous lipids.	- May not perfectly mimic the extraction and ionization behavior of all analytes.- Structural differences can lead to variations in fragmentation patterns in tandem MS.

Selection of the Ideal Internal Standard: Key Criteria

• Chemical and Physical Similarity: The internal standard should behave like the analyte during extraction and chromatography.[2]

• Absence from the Sample: The IS should not be naturally present in the biological matrix.[2]

• Mass Spectrometric Resolution: The internal standard and the analyte must be clearly distinguishable by the mass spectrometer.[1] This is typically achieved by using stable isotope-labeled standards.[1]

• Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the internal standard should ideally co-elute with the analyte to ensure that both are subjected to the same matrix effects at the same time.[1]

• Stability: It must not degrade during the experimental procedure.[2]

• Commercial Availability and Purity: The internal standard should be readily available in high purity to ensure accurate preparation of standard solutions.[1]

Quantification in Lipidomics: Relative vs. Absolute

Relative quantification measures the changes in the concentration of a lipid between different samples (e.g., treated vs. control) without determining the exact amount.[3] This approach is useful for identifying up- or down-regulated lipids and for biomarker discovery.[5]

Absolute quantification , on the other hand, determines the exact concentration of a lipid in a sample (e.g., in nmol/mg of tissue).[3] This is achieved by creating a calibration curve with known concentrations of a certified reference standard.[6] The use of stable isotope-labeled internal standards is the preferred method for accurate absolute quantification.[7]

The following table summarizes representative data on the precision of lipid quantification in human plasma samples, demonstrating the improvement achieved with internal standard normalization.

Lipid Class	Mean Concentration (µM)	CV% without IS Normalization	CV% with IS Normalization
Phosphatidylcholines (PC)	250	15.1	8.5
Lysophosphatidylcholines (LPC)	50	12.8	9.2
Phosphatidylethanolamines (PE)	180	14.3	11.3
Triacylglycerols (TAG)	350	18.2	15.1
Diacylglycerols (DAG)	80	16.5	12.8
Cholesterol Esters (CE)	40	13.9	10.5
Sphingomyelins (SM)	50	11.7	9.8
Ceramides (Cer)	20	15.3	11.9
This table is a representative summary based on findings from large-scale lipidomics studies where internal standard normalization is a standard practice to achieve high precision.[1]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the key experiments in internal standard-based lipid analysis.

Protocol 1: Preparation of Internal Standard Stock Solutions

• Acquire High-Purity Standards: Obtain certified internal standards (stable isotope-labeled or structural analogs) from a reputable supplier.[1]

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.[1]

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol, ethanol, or chloroform/methanol mixture) to create a concentrated stock solution.[1]

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and expected analyte concentrations.[1]

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[1]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Addition (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.[1]

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the internal standard working solution.[1]

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard.[1] Vortex briefly.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL plasma sample, this would be 1 mL of the chloroform:methanol mixture.[1]

• Vortexing and Incubation: Vortex the mixture thoroughly for 2 minutes to ensure complete mixing and protein precipitation. Incubate at room temperature for 20 minutes.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to the mixture to induce phase separation. For a 1 mL solvent mixture, add 200 µL of saline solution. Vortex for another 2 minutes.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.[1]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[1]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[1]

Protocol 3: Absolute Quantification Using a Calibration Curve

• Prepare Calibration Standards: Create a series of calibration standards by adding varying known concentrations of the analyte(s) of interest to a matrix that is similar to your samples (e.g., stripped plasma or a synthetic matrix).

• Spike with Internal Standard: Add a constant, known concentration of the appropriate internal standard to each calibration standard and to the unknown samples.

• Analysis: Analyze the calibration standards and the unknown samples using your established LC-MS method.

• Construct Calibration Curve: For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[1]

• Quantification: Determine the concentration of the analyte in the unknown samples by calculating the analyte/internal standard peak area ratio and interpolating the concentration from the calibration curve.[1]

Visualizing Workflows and Pathways

Visualizing the complex workflows and biological pathways involved in lipid analysis is crucial for a comprehensive understanding. The following diagrams are generated using Graphviz (DOT language) to illustrate these concepts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Absolute & Relative Quant. [utmb.edu]
• 4. Quantification of Lipids: Model, Reality, and Compromise [mdpi.com]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Achieving Absolute Molar Lipid Concentrations: A Phospholipidomics Cross-Validation Study - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Stable Isotope-Labeled Lipids for Researchers, Scientists, and Drug Development Professionals

Introduction to Stable Isotope-Labeled Lipids

Stable isotope labeling has emerged as an indispensable tool in the field of lipidomics, providing researchers with the ability to trace the metabolic fate of lipids, quantify their synthesis and turnover, and elucidate complex metabolic pathways.[1] Unlike radioactive isotopes, stable isotopes are non-radioactive and safe for use in a wide range of studies, including those involving human subjects.[2][3] This technical guide provides a comprehensive overview of the principles, experimental designs, and data interpretation methods for studying lipid metabolism using stable isotope tracers.

The fundamental principle of stable isotope labeling involves the introduction of a substrate enriched with a heavy isotope, such as carbon-13 (¹³C), deuterium (B1214612) (²H), or nitrogen-15 (B135050) (¹⁵N), into a biological system.[1] The organism's metabolic machinery processes this labeled substrate, incorporating the heavy atoms into downstream metabolites and complex lipids.[1] By employing analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, researchers can differentiate between the naturally abundant "light" isotopes and the "heavy" labeled isotopes, allowing them to track the flow of these molecules through various metabolic pathways.[2][4] This dynamic approach provides a level of insight into metabolic fluxes that cannot be achieved through static measurements of lipid concentrations alone.[5]

The applications of stable isotope-labeled lipids are vast and have significant implications for understanding disease and developing new therapeutics.[4] Key applications include:

• Elucidating Metabolic Pathways: Tracing the incorporation of labeled atoms from precursors like ¹³C-glucose or labeled fatty acids allows for the detailed mapping of lipid synthesis and modification pathways.[1]

• Measuring Metabolic Flux: This technique is crucial for quantifying the rate of metabolic reactions, providing insights into how metabolic pathways are regulated under different physiological or pathological conditions.[6]

• Biomarker Discovery: By comparing lipid metabolism in healthy versus diseased states, stable isotope labeling can help identify novel biomarkers for disease diagnosis and prognosis.[7]

• Understanding Disease Pathophysiology: Dysregulation of lipid metabolism is a hallmark of many diseases, including cancer, cardiovascular disease, and metabolic syndrome. Stable isotope tracing helps to unravel the underlying metabolic changes in these conditions.[7][8]

• Drug Efficacy and Target Engagement: This methodology is invaluable for assessing the metabolic impact of therapeutic interventions and confirming that a drug is interacting with its intended target.[9]

This guide will delve into the core principles of stable isotope labeling, provide detailed experimental protocols for both in vitro and in vivo studies, present quantitative data in clearly structured tables, and visualize key metabolic pathways using Graphviz diagrams.

Core Principles and Experimental Workflow

A typical stable isotope labeling experiment in lipidomics follows a well-defined workflow, from the selection of the appropriate tracer to the final data analysis and interpretation. The general process involves introducing a ¹³C-labeled substrate to a biological system, followed by lipid extraction, mass spectrometry analysis, and computational data processing to determine the extent and pattern of isotope incorporation.[10]

A general experimental workflow for stable isotope labeling in lipidomics.

Detailed Experimental Protocols

Protocol 1: In Vitro Metabolic Labeling of Cultured Cells

This protocol describes the labeling of lipids in cultured mammalian cells using a stable isotope-labeled fatty acid to trace its incorporation into cellular lipids.

Materials:

• Adherent mammalian cell line of interest

• Complete cell culture medium

• Fatty acid-free bovine serum albumin (BSA)

• Stable isotope-labeled fatty acid (e.g., ¹³C₁₆-Palmitic acid)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Methanol (B129727), Chloroform (B151607), Water (LC-MS grade)

• 6-well cell culture plates

• Cell scraper

• Centrifuge tubes

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80% confluency at the time of harvest. Allow cells to adhere and grow overnight in a complete medium.[11]

• Preparation of Labeling Medium:

  • Prepare a stock solution of the stable isotope-labeled fatty acid complexed to fatty acid-free BSA.

  • Prepare the labeling medium by supplementing the base medium with the labeled fatty acid-BSA complex to the desired final concentration.[11]

• Metabolic Labeling:

  • Aspirate the complete medium from the cells and wash once with PBS.

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for the desired period (e.g., 0, 6, and 24 hours) to allow for the incorporation of the labeled fatty acid.[11]

• Cell Harvest and Lipid Extraction:

  • At each time point, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold methanol to the wells and scrape the cells.

  • Transfer the cell suspension to a glass tube.

  • Perform a Bligh and Dyer lipid extraction by adding chloroform and water in a specific ratio to separate the lipids into an organic phase.[11]

• Sample Preparation for Mass Spectrometry:

  • Evaporate the organic phase containing the lipids under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent for mass spectrometry analysis.[11]

Protocol 2: In Vivo Stable Isotope Tracing of Lipid Disposition

This protocol is adapted from studies measuring the synthesis of fatty acids and cholesterol and an application note detailing fatty acid tracing in mice.[12]

Materials:

• C57BL/6 mice

• Standard chow and water

• 99.8% ²H₂O in 0.9% NaCl

• Stable isotope-labeled oleic acid

• Blood collection supplies (e.g., tail vein lancets, micro-hematocrit tubes)

• Lipid extraction solvents (e.g., Bligh-Dyer or Folch method reagents)

• GC-MS or LC-MS/MS instrument

Procedure:

• Animal Preparation:

  • Acclimate C57BL/6 mice to their housing conditions for at least one week.

  • Provide ad libitum access to standard chow and water.

  • Fast the mice for a period (e.g., 4-6 hours) before tracer administration to ensure a consistent metabolic state.[12]

• Tracer Administration:

  • Administer an intraperitoneal (IP) priming dose of 99.8% ²H₂O in 0.9% NaCl to rapidly enrich the body water pool to a target of 2.5-5%.

  • Alternatively, administer a bolus of stable isotope-labeled fatty acid (e.g., oleic acid) via oral gavage or intravenous injection.[12]

• Sample Collection:

  • Collect serial blood samples (approximately 10-20 µL) at multiple time points post-administration (e.g., 0, 15, 30, 60, 120, 240 minutes).

  • At the end of the study, euthanize the animals and collect tissues of interest (e.g., liver, adipose tissue).[12]

• Lipid Extraction:

  • Extract total lipids from plasma and tissue homogenates using a standard method such as the Bligh-Dyer or Folch method.[12]

• Sample Analysis:

  • Analyze the isotopic enrichment of the derivatized fatty acids (e.g., palmitate) and cholesterol by GC-MS or the incorporation of the labeled fatty acid into various lipid species in the plasma by LC-MS/MS.[12]

• Data Analysis:

  • Calculate the fractional synthesis rate (FSR) of lipids using the precursor-product relationship, where the enrichment of body water serves as the precursor enrichment.[12]

Key Lipid Signaling Pathways

Glycerophospholipid Biosynthesis

Glycerophospholipids are the main lipid components of cellular membranes.[13] Their biosynthesis is a complex process that spans the cytoplasm, endoplasmic reticulum (ER), and mitochondria.[13] The de novo synthesis of glycerophospholipids begins with the formation of lysophosphatidic acid (LPA) from glycerol (B35011) 3-phosphate (G3P).[14] LPA is then converted to phosphatidic acid (PA), which is a precursor for both diacylglycerol (DAG) and cytidine (B196190) diphosphate-diacylglycerol (CDP-DAG).[14] These intermediates are then used to synthesize the various classes of glycerophospholipids, including phosphatidylcholine (PC), phosphatidylethanolamine (B1630911) (PE), phosphatidylserine (B164497) (PS), phosphatidylinositol (PI), phosphatidylglycerol (PG), and cardiolipin (B10847521) (CL).[14]

Simplified overview of the glycerophospholipid biosynthesis pathway.

Sphingolipid Metabolism

Sphingolipids are a class of lipids that play crucial roles in cell signaling and membrane structure.[15] The central molecule in sphingolipid metabolism is ceramide, which can be synthesized through three major pathways: the de novo pathway, the salvage pathway, and the sphingomyelin (B164518) pathway.[16] The de novo synthesis of ceramide begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA.[17] Ceramide can then be further metabolized to form a variety of complex sphingolipids, including sphingomyelin, glucosylceramide, and galactosylceramide.[15]

Key pathways in sphingolipid metabolism, centered around ceramide.

Fatty Acid Synthesis and Beta-Oxidation

Fatty acid synthesis and beta-oxidation are two opposing metabolic pathways that regulate the cellular pool of fatty acids. Fatty acid synthesis is the process of creating fatty acids from acetyl-CoA and malonyl-CoA precursors.[6] This process occurs in the cytoplasm and is catalyzed by the fatty acid synthase (FAS) enzyme complex.[6] Beta-oxidation, on the other hand, is the process of breaking down fatty acids to produce acetyl-CoA, which can then enter the citric acid cycle to generate energy.[18] This process occurs primarily in the mitochondria.[18]

Opposing pathways of fatty acid synthesis and beta-oxidation.

Quantitative Data Presentation

The following tables summarize quantitative data from various studies that have utilized stable isotope labeling to investigate lipid metabolism.

Table 1: Fractional Synthesis Rate (FSR) and Turnover of Lipids in Human Plasma

Lipid Class	FSR (%/day)	Half-life (days)	Reference
Triacylglycerol (TAG)	12	5.8	[19]
Cholesterol	-	-	[3]

Note: Data on cholesterol turnover is complex and varies significantly based on the lipoprotein fraction and the specific kinetic model used. The provided reference discusses these complexities in detail.

Table 2: Lipid Turnover Rates in Various Mouse Tissues

Tissue	Lipid Class	Deuterium Uptake (Arbitrary Units)	Reference
Liver	Phosphatidylcholine (PC)	High	[20]
Liver	Phosphatidylethanolamine (PE)	High	[20]
Liver	Triacylglycerol (TAG)	High	[20]
Plasma	Phosphatidylcholine (PC)	High	[20]
Lung	Phosphatidylcholine (PC)	High	[20]
Brain	Phosphatidylcholine (PC)	Low	[20]
Heart	Phosphatidylcholine (PC)	Low	[20]

Note: The "Deuterium Uptake" is a relative measure of the turnover rate, with higher values indicating faster turnover. The study cited provides a comprehensive analysis of deuterium incorporation into over 500 lipids across 13 organs.

Table 3: Circulatory Turnover Flux of Key Metabolites in Fasted Mice

Metabolite	Circulatory Turnover Flux (μmol/min)	Reference
Glucose	100	[21]
Lactate	150	[21]
Alanine	30	[21]
3-Hydroxybutyrate	120	[21]

Note: This table provides context for the overall metabolic state in which lipid metabolism occurs. The cited study provides a detailed quantitative analysis of the circulatory fluxes of 15 major nutrients.

Conclusion

Stable isotope-labeled lipids are a powerful tool for researchers, scientists, and drug development professionals seeking to gain a deeper understanding of lipid metabolism. By enabling the direct measurement of metabolic fluxes, this technology provides dynamic insights that are unattainable with traditional analytical methods. The detailed experimental protocols and data presented in this guide offer a solid foundation for designing and implementing stable isotope labeling studies. Furthermore, the visualization of key metabolic pathways provides a framework for interpreting the complex data generated from these experiments. As analytical technologies continue to advance, the application of stable isotope-labeled lipids is poised to further unravel the intricate roles of lipids in health and disease, paving the way for novel diagnostic and therapeutic strategies.

References

• 1. Overview of Sphingolipid Metabolism Pathways | BioRender Science Templates [biorender.com]
• 2. NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. joe.bioscientifica.com [joe.bioscientifica.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative flux analysis in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ckisotopes.com [ckisotopes.com]
• 10. benchchem.com [benchchem.com]
• 11. google.com [google.com]
• 12. Reactome | Glycerophospholipid biosynthesis [reactome.org]
• 13. aocs.org [aocs.org]
• 14. Glycerophospholipid biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Sphingolipid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. microbenotes.com [microbenotes.com]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Quantitative fluxomics of circulating metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Certificate of Analysis for 18:1-21:2-18:1 TG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and methodologies related to the deuterated triglyceride internal standard, 18:1-21:2-18:1 TG-d5. The information is compiled from publicly available product specifications and general analytical protocols for lipid analysis.

Quantitative Data Summary

The following tables summarize the key quantitative information for 18:1-21:2-18:1 TG-d5, also known as 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5.[1][2][3][4]

Table 1: Chemical and Physical Properties

Property	Value	Source
Synonym(s)	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5	[1][2][3][4][5]
CAS Number	2342574-90-5	[1][2][3][4][6]
Empirical Formula	C₆₀H₁₀₃D₅O₆	[1][2][3][4]
Molecular Weight	930.53	[1][2][3][4][6]
Assay (Purity)	>99% (by TLC)	[1][2][3]
Physical Form	Solution	[1][2][3]
Storage Temperature	-20°C	[1][2][3]
Shipping	Dry Ice	[1][2][3]

Table 2: Product and Supplier Information

Attribute	Details	Source
Manufacturer/Tradename	Avanti Research™ - A Croda Brand	[1][2][3][4]
MDL Number	MFCD34166202	[1][2][3][4]
Packaging	1 x 1 mL	[1][2][3]

Experimental Protocols

While a specific Certificate of Analysis with detailed experimental protocols for this exact lot of 18:1-21:2-18:1 TG-d5 is not publicly available, this section outlines representative methodologies for the key analytical techniques used for triglyceride analysis: Thin Layer Chromatography (TLC) for purity assessment and Liquid Chromatography-Mass Spectrometry (LC-MS) for identity confirmation and quantification.

Purity Assessment by Thin Layer Chromatography (TLC)

This protocol is a general procedure for the analysis of neutral lipids like triglycerides.

Objective: To determine the purity of the triglyceride standard by separating it from potential impurities based on polarity.

Materials:

• Silica (B1680970) gel TLC plate

• Developing chamber

• Mobile Phase: A non-polar solvent system, typically a mixture of hexane (B92381) and diethyl ether (e.g., 4:1 v/v).[6]

• Visualization Reagent: Iodine vapor or a charring solution (e.g., 50% sulfuric acid).

• Microsyringe or capillary tube for sample application

Procedure:

• Plate Preparation: Activate the silica gel plate by heating it in an oven.[2]

• Sample Application: Dissolve a small amount of the 18:1-21:2-18:1 TG-d5 standard in a suitable solvent (e.g., chloroform). Using a microsyringe, spot a small volume of the solution onto the origin line of the TLC plate.[2]

• Development: Place the TLC plate in a developing chamber containing the mobile phase, ensuring the solvent level is below the origin. Allow the solvent front to migrate up the plate.[2][6]

• Visualization: Once the solvent front nears the top of the plate, remove the plate and allow the solvent to evaporate. Visualize the separated spots by placing the plate in a chamber with iodine vapor or by spraying with a charring reagent and heating.[2]

• Analysis: The purity is assessed by observing the number and intensity of the spots. A pure sample should ideally show a single spot. The retention factor (Rf) value can be calculated and compared to a known standard if available.

Identity and Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines a general approach for the analysis of triglyceride internal standards using LC-MS/MS.

Objective: To confirm the identity of 18:1-21:2-18:1 TG-d5 by its mass-to-charge ratio and to quantify it when used as an internal standard.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Mass Spectrometer (e.g., Triple Quadrupole)

• C18 reversed-phase column

Procedure:

• Sample Preparation: Prepare a dilute solution of the 18:1-21:2-18:1 TG-d5 standard in an appropriate solvent mixture (e.g., dichloromethane:methanol 1:1 v/v).[7] For quantification, the internal standard is added to the sample before lipid extraction.

• Chromatographic Separation:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is used to elute the triglycerides.

  • Flow Rate: Typically 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive ion Electrospray Ionization (ESI).

  • Scan Type: For identity confirmation, a full scan can be performed to detect the [M+NH₄]⁺ or [M+Na]⁺ adducts. For quantification, Multiple Reaction Monitoring (MRM) is used.[5]

  • MRM Transitions: A specific precursor ion (e.g., the ammonium adduct of 18:1-21:2-18:1 TG-d5) is selected and fragmented, and a specific product ion (resulting from the neutral loss of a fatty acid) is monitored.[5]

Visualizations

Analytical Workflow Diagram

The following diagram illustrates a typical workflow for the quality control and use of a triglyceride internal standard.

Caption: Analytical Workflow for Triglyceride Internal Standard.

This diagram outlines the quality control steps for the 18:1-21:2-18:1 TG-d5 standard and its subsequent use in a quantitative lipidomics workflow. The quality control phase involves purity verification by TLC and identity confirmation by LC-MS. Once the standard passes these checks, it is spiked into a biological sample, followed by lipid extraction and quantification using LC-MS/MS in MRM mode. The final step is data analysis to determine the concentration of the target analytes.

References

• 1. benchchem.com [benchchem.com]
• 2. repository.seafdec.org [repository.seafdec.org]
• 3. 18:1-21:2-18:1 TG-D5, Avanti, 2342574-90-5, 860913L, Sigma-Aldrich [sigmaaldrich.com]
• 4. 18:1-21:2-18:1 TG-D5, Avanti, 2342574-90-5, 860913L, Sigma-Aldrich [sigmaaldrich.com]
• 5. lcms.cz [lcms.cz]
• 6. Measurement of Triglyceride Levels [bio-protocol.org]
• 7. benchchem.com [benchchem.com]

understanding the datasheet for 18:1-21:2-18:1 TG-d5

An In-Depth Technical Guide to 18:1-21:2-18:1 TG-d5 for Researchers and Drug Development Professionals

This guide provides comprehensive technical information for 1,3-dioleoyl-2-arachidonoyl-glycerol-d5 (18:1-21:2-18:1 TG-d5), a deuterated triglyceride standard crucial for lipidomics research. It is intended for researchers, scientists, and drug development professionals who require detailed data and protocols for the accurate quantification of triglycerides in biological samples.

Quantitative Data

The physical, chemical, and analytical properties of 18:1-21:2-18:1 TG-d5 are summarized below. This information is critical for the proper handling, storage, and application of this standard in experimental settings.

Table 1: General and Chemical Properties

Property	Value
Synonym(s)	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5
CAS Number	2342574-90-5[1][2]
Empirical Formula	C₆₀H₁₀₃D₅O₆[1][2]
Molecular Weight	930.53[1][2]
Purity Assay	>99% (TLC)[1][2]

Table 2: Physical and Storage Properties

Property	Value
Form	Solution[1][2]
Packaging	1 x 1 mL package[1][2]
Shipping Condition	Dry ice[1][2]
Storage Temperature	-20°C[1][2]

Table 3: Safety Information

Category	Information
Signal Word	Danger[1][2]
Hazard Statements	H225, H301 + H311 + H331, H315, H319, H336, H351, H370[1][2]
Precautionary Statements	P210 - P280 - P301 + P310 - P303 + P361 + P353 - P304 + P340 + P311 - P305 + P351 + P338[1][2]
Hazard Classifications	Acute Tox. 3 Dermal, Acute Tox. 3 Inhalation, Acute Tox. 3 Oral, Carc. 2, Eye Irrit. 2, Flam. Liq. 2, Skin Irrit. 2, STOT SE 1, STOT SE 3[1][2]
Target Organs	Central nervous system, Eyes[1][2]
Storage Class	3 - Flammable liquids[1][2]

Experimental Protocols

18:1-21:2-18:1 TG-d5 is primarily utilized as an internal standard in mass spectrometry-based lipidomics for the quantification of endogenous triglycerides. The following is a detailed methodology for its application in a typical LC-MS/MS workflow for plasma samples.

Sample Preparation and Lipid Extraction (Modified Bligh & Dyer Method)

• Sample Thawing : Thaw frozen plasma samples on ice to minimize lipid degradation.

• Internal Standard Spiking : In a glass tube, add a precise amount of 18:1-21:2-18:1 TG-d5 solution to 100 µL of plasma. The amount of internal standard should be determined based on the expected concentration of the endogenous triglycerides of interest.

• Solvent Addition and Vortexing : Add 375 µL of a chloroform (B151607):methanol (1:2, v/v) mixture to the plasma. Vortex the mixture vigorously for 1 minute.

• Phase Separation : Add 125 µL of chloroform and vortex for 1 minute. Subsequently, add 125 µL of water and vortex again for 1 minute.

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection : Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying : Evaporate the solvent under a gentle stream of nitrogen gas until the lipid extract is completely dry.

• Reconstitution : Reconstitute the dried lipid extract in 100 µL of a solvent suitable for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v/v). Vortex briefly to ensure the lipids are fully dissolved.

• Sample Transfer : Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation :

  • Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is recommended for triglyceride separation.

  • Mobile Phase A : 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B : 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient Elution : A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute the triglycerides based on their hydrophobicity.

• Mass Spectrometry Detection :

  • Ionization Mode : Electrospray Ionization (ESI) in positive ion mode is generally used for triglyceride analysis, often detecting ammonium adducts ([M+NH₄]⁺).

  • Scan Type : Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting the specific precursor ion for 18:1-21:2-18:1 TG-d5 and the target endogenous triglycerides, and then monitoring their specific product ions.

Signaling Pathways and Experimental Workflows

The arachidonic acid at the sn-2 position of 18:1-21:2-18:1 TG is a precursor to the endocannabinoid 2-arachidonoylglycerol (B1664049) (2-AG). The biosynthesis of 2-AG from diacylglycerol (DAG) is a critical signaling pathway in the central nervous system.

Biosynthesis of 2-Arachidonoylglycerol (2-AG) from Diacylglycerol.

The following diagram illustrates the experimental workflow for the quantification of triglycerides using 18:1-21:2-18:1 TG-d5 as an internal standard.

Experimental workflow for triglyceride quantification.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. researchgate.net [researchgate.net]

Safety Profile of 18:1-21:2-18:1 TG-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information currently available for the deuterated triglyceride 18:1-21:2-18:1 TG-d5. The content herein is intended to support researchers, scientists, and drug development professionals in the safe handling, storage, and use of this compound. Information has been compiled from publicly available safety data sheets and general chemical safety resources.

Hazard Identification and Classification

The primary source of safety information for 18:1-21:2-18:1 TG-d5 is provided by its suppliers. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified as hazardous. The key hazard information is summarized in the tables below.

GHS Classification

Hazard Class	Category
Flammable Liquids	2
Acute Toxicity, Oral	3
Acute Toxicity, Dermal	3
Acute Toxicity, Inhalation	3
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2
Carcinogenicity	2
Specific Target Organ Toxicity, Single Exposure	1 (Central nervous system, Eyes)
Specific Target Organ Toxicity, Single Exposure	3 (Central nervous system)

GHS Label Elements

Pictogram	Signal Word	Hazard Statements
GHS02: FlameGHS06: Skull and CrossbonesGHS08: Health Hazard	Danger	H225: Highly flammable liquid and vapor.H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.H315: Causes skin irritation.H319: Causes serious eye irritation.H336: May cause drowsiness or dizziness.H351: Suspected of causing cancer.H370: Causes damage to organs (Central nervous system, Eyes).

Precautionary Statements

A comprehensive list of precautionary statements is provided to ensure safe handling and to mitigate potential exposure.

Code	Precautionary Statement
P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.
P301 + P310	IF SWALLOWED: Immediately call a POISON CENTER/doctor.
P303 + P361 + P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
P304 + P340 + P311	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 18:1-21:2-18:1 TG-d5 and ensuring the safety of laboratory personnel.

Handling Procedures

Due to the hazardous nature of this compound, all handling should be performed in a well-ventilated area, preferably in a chemical fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, is mandatory. Avoid inhalation of vapors and contact with skin and eyes.

Caption: A workflow for the safe handling of 18:1-21:2-18:1 TG-d5.

Storage Conditions

This deuterated triglyceride should be stored at -20°C in a tightly sealed container, away from heat and ignition sources.[1] The storage area should be well-ventilated and designated for flammable and toxic compounds. As an unsaturated lipid, it is susceptible to oxidation and should be stored under an inert atmosphere (e.g., argon or nitrogen) if possible.

Toxicological Information

The deuteration in the molecule is not expected to significantly alter its fundamental toxicological properties compared to its non-deuterated counterpart, although it may affect its metabolic rate. The toxicity profile is largely dictated by the triglyceride structure and the fatty acid components.

Experimental Protocols for Safety Assessment

For novel compounds like 18:1-21:2-18:1 TG-d5, a standard battery of toxicological tests is typically performed to determine its safety profile. While specific experimental data for this compound is not available, the following are general protocols that researchers may consider for assessing the safety of similar lipid compounds.

Acute Oral Toxicity (e.g., OECD Guideline 423)

This study provides information on the hazardous effects likely to arise from a single oral dose of a substance.

Caption: A generalized workflow for acute oral toxicity testing.

Skin Irritation/Corrosion (e.g., OECD Guideline 404)

This test assesses the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.

• Test Substance Application : Apply the test substance to a small area of the skin of a test animal (typically a rabbit).

• Observation : Observe the site of application for signs of erythema (redness) and edema (swelling) at specified intervals.

• Scoring : Score the severity of the skin reactions.

• Classification : Classify the substance based on the severity and reversibility of the skin reactions.

Eye Irritation/Corrosion (e.g., OECD Guideline 405)

This study evaluates the potential of a substance to produce irritation or damage to the eye.

• Test Substance Instillation : Instill the test substance into the conjunctival sac of one eye of a test animal.

• Observation : Examine the eyes at regular intervals for signs of corneal opacity, iritis, conjunctival redness, and chemosis.

• Scoring : Score the ocular lesions observed.

• Classification : Classify the substance based on the severity and persistence of the ocular lesions.

Logical Relationship of Safety Data

The overall safety assessment of a chemical compound is built upon different types of information, from its intrinsic properties to its biological effects.

Caption: The relationship between different components of chemical safety information.

Conclusion

18:1-21:2-18:1 TG-d5 is a hazardous chemical that requires careful handling and storage. It is flammable, acutely toxic, a skin and eye irritant, a suspected carcinogen, and a specific target organ toxicant. Researchers must adhere to the safety precautions outlined in this guide and on the supplier's safety data sheet. While specific toxicological studies for this deuterated triglyceride are not publicly available, general safety assessment protocols provide a framework for its evaluation. The information and guidelines presented here are intended to promote a culture of safety in the laboratory and to ensure the responsible use of this compound in research and development.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to Exploratory Research Using Deuterated Triglycerides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of deuterated triglycerides and heavy water (deuterium oxide, D₂O) in exploratory research, with a focus on lipid metabolism. Stable isotope tracers, particularly those labeled with deuterium (B1214612), have become invaluable tools for quantitatively evaluating the intricate pathways of fatty acid and triglyceride metabolism in vivo.[1][2] This guide details the experimental protocols, summarizes key quantitative findings, and visualizes the underlying metabolic and experimental workflows.

Core Applications in Metabolic Research

Deuterated triglycerides and D₂O are primarily utilized as tracers to investigate various aspects of lipid metabolism.[1] Key applications include:

• Measuring Triglyceride Synthesis and Turnover: These tracers allow for the quantification of the rate at which triglycerides are synthesized and cleared from circulation.[3][4]

• Quantifying De Novo Lipogenesis (DNL): Researchers can determine the rate of new fatty acid synthesis from non-lipid precursors.[4][5][6]

• Investigating Lipoprotein Kinetics: The metabolism of triglyceride-rich lipoproteins, such as very low-density lipoproteins (VLDL) and chylomicrons, can be effectively studied.[7][8][9]

• Elucidating Fatty Acid Metabolism: The incorporation and turnover of specific fatty acids within different lipid pools can be tracked.[10][11]

• Drug Development and Biomarker Discovery: Deuterated compounds are used to alter pharmacokinetic properties of drugs and as internal standards for mass spectrometry-based quantification of biomarkers.[12][13][14][15][][17]

Quantitative Data from Deuterated Triglyceride Studies

The following tables summarize quantitative data from various studies that have employed deuterated tracers to investigate lipid metabolism.

Table 1: Triglyceride and Adipose Tissue Kinetics in Humans

Parameter	Value	Study Population	Tracer Method	Reference
Triglyceride Fractional Synthetic Rate (FSR)	0.0702 ± 0.0048 day⁻¹ (linear model)	Healthy males	D₂O	[3]
Triglyceride FSR	0.0728 ± 0.0051 day⁻¹ (exponential model)	Healthy males	D₂O	[3]
Mean Adipose TG-Glycerol Fractional Synthesis (5 weeks)	0.12 (range: 0.03-0.32)	Healthy subjects	D₂O	[4]
Mean Adipose TG-GlycerSool Fractional Synthesis (9 weeks)	0.20 (range: 0.08-0.49)	Healthy subjects	D₂O	[4]
Adipose Triglyceride Half-life	200-270 days	Healthy subjects	D₂O	[4]
Net Lipolysis (TG turnover)	50-60 g/day	Healthy subjects	D₂O	[4]
De Novo Lipogenesis (DNL) contribution to adipose-TG (9 weeks)	~20% of newly deposited TG	Healthy subjects	D₂O	[4][18]
Adipose Cell Proliferation (9 weeks)	0.10-0.17 (half-life 240-425 days)	Healthy subjects	D₂O	[4]
Endogenous synthesis contribution to plasma TG pool (post-absorptive)	8-10%	Normal subjects	D₂O	[19]

Table 2: Deuterium Incorporation and Fatty Acid Synthesis

Parameter	Value	Experimental System	Tracer Method	Reference
Maximum Deuterium Incorporation (N) in Palmitate	21	Rats in vivo	D₂O	[11]
Maximum Deuterium Incorporation (N) in Cholesterol	27	Rats in vivo	D₂O	[11]
Maximum amount of deuterated fat in cholesterol ester	4%	Human subject	Deuterated fatty acids	[10][20]
Maximum amount of deuterated fat in phosphatidyl ethanolamine	64%	Human subject	Deuterated fatty acids	[20]
Deuterium enrichment in plasma water	0.3% (stable)	Normal subjects	D₂O	[19]
Deuterium enrichment in palmitate of plasma triglycerides	0.6-0.76% (plateau)	Normal subjects	D₂O	[19]

Experimental Protocols

General Workflow for In Vivo Studies with D₂O

The administration of D₂O is a common method for measuring the synthesis of various biomolecules, including triglycerides and their fatty acid components.

Caption: General experimental workflow for in vivo metabolic studies using D₂O.

A typical protocol involves an initial oral bolus of D₂O to rapidly enrich the body's water pool, followed by maintenance doses to sustain a stable enrichment level.[3][19] Blood and/or tissue samples are collected at baseline and at various time points after D₂O administration.[3][4]

Example Protocol for Triglyceride Synthesis Measurement:

• Baseline Sampling: Collect a baseline blood sample.[3]

• D₂O Administration: Administer an oral dose of 99.8 atom% D₂O, often calculated based on estimated total body water (e.g., 0.7 g D₂O per kg of body water).[3] This is followed by smaller, regular doses to maintain a plateau in plasma deuterium enrichment.[3]

• Time-Course Sampling: Collect blood samples periodically (e.g., every 4 hours for 48 hours).[3]

• Lipid Extraction and Separation: Isolate triglycerides from plasma lipids, often using techniques like thin-layer chromatography (TLC).[3]

• Sample Preparation for Analysis: The isolated triglycerides are combusted to water and CO₂. The resulting water is then reduced to hydrogen gas.[3]

• Mass Spectrometry: The deuterium enrichment in the hydrogen gas is analyzed using isotope ratio mass spectrometry (IRMS).[3]

• Calculation: The fractional synthetic rate (FSR) of triglycerides is calculated from the rate of deuterium incorporation over time.[3]

Protocol for Dual-Labeled Deuterated Fatty Acid Studies

This technique allows for the simultaneous comparison of the metabolism of two different fatty acid isomers.[10]

Example Protocol:

• Tracer Administration: A mixture of two different deuterated triglycerides (e.g., trielaidin-d6 and triolein-d12) is administered orally to the subject.[10]

• Blood Sampling: Blood samples are drawn periodically over a time course (e.g., at 6, 8, 12, and 72 hours).[10]

• Fractionation: Plasma and red blood cells are separated. Lipids within these fractions are further separated into neutral lipids and phospholipids.[10]

• Analysis: The fractions are analyzed by combined gas chromatography-mass spectrometry (GC-MS) to determine the rate and extent of incorporation of each deuterated fatty acid.[10]

Key Signaling and Metabolic Pathways

De Novo Lipogenesis and Triglyceride Synthesis

Deuterium from D₂O is incorporated into newly synthesized fatty acids and the glycerol (B35011) backbone of triglycerides during de novo lipogenesis.[5][21] This process primarily occurs in the liver and adipose tissue.[22]

Caption: Incorporation of deuterium into fatty acids and triglycerides via DNL.

The TG synthetic pathway utilizes substrates that have been labeled with deuterium, including acetyl-CoA, NADPH, and water.[5] The hydrogen atoms in these precursors can be replaced by deuterium, which is then incorporated into the newly synthesized fatty acid and triglyceride molecules.[5]

VLDL Triglyceride Metabolism

Triglycerides synthesized in the liver are packaged into VLDL particles and secreted into the circulation to deliver energy to peripheral tissues.[7][8][23]

Caption: The metabolic cascade of VLDL triglycerides in circulation.

As VLDL particles circulate, their triglyceride core is hydrolyzed by lipoprotein lipase (LPL), releasing free fatty acids for uptake by tissues like adipose and muscle.[7][8][9] This process transforms VLDL into smaller, denser particles, eventually leading to the formation of low-density lipoproteins (LDL).[7][8]

Conclusion

The use of deuterated triglycerides and D₂O as stable isotope tracers provides a powerful and safe method for gaining quantitative insights into the complex dynamics of lipid metabolism.[19][24] The experimental protocols and analytical techniques described in this guide offer researchers a robust framework for investigating triglyceride synthesis, turnover, de novo lipogenesis, and lipoprotein kinetics in both preclinical and clinical settings. These approaches are fundamental to advancing our understanding of metabolic diseases and developing novel therapeutic interventions.

References

• 1. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Measurement of triglyceride synthesis in humans using deuterium oxide and isotope ratio mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Adipose tissue triglyceride turnover, de novo lipogenesis, and cell proliferation in humans measured with 2H2O [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Use of deuterium oxide to measure de novo fatty acid synthesis in normal subjects consuming different dietary fatty acid composition1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Kinetic Studies to Elucidate Impaired Metabolism of Triglyceride-rich Lipoproteins in Humans [frontiersin.org]
• 8. Kinetic Studies to Elucidate Impaired Metabolism of Triglyceride-rich Lipoproteins in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolism of Triglyceride-Rich Lipoproteins - Prevention and Treatment of Atherosclerosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Dual-labeled technique for human lipid metabolism studies using deuterated fatty acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Site-specifically deuterated essential lipids as new drugs against neuronal, retinal and vascular degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Deuterated Drugs and Biomarkers in the COVID-19 Pandemic - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. biojiva.com [biojiva.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 23. Triglyceride-Rich Lipoprotein Metabolism: Key Regulators of Their Flux [mdpi.com]
• 24. metsol.com [metsol.com]

The Cornerstone of Quantitative Lipidomics: A Technical Guide to Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the pursuit of accurate and reproducible quantification is paramount. Lipids, with their vast structural diversity and dynamic nature, play critical roles in cellular signaling, energy storage, and membrane biology. Understanding their fluctuations in health and disease is a key objective for researchers, scientists, and drug development professionals. However, the analytical journey from biological sample to meaningful data is fraught with potential variability. This technical guide delves into the foundational principles of internal standards in lipidomics, providing a comprehensive overview of their selection, application, and the methodologies that underpin robust and reliable quantitative analysis.

The Rationale for Internal Standards: Taming Analytical Variability

The multi-step workflow of a typical lipidomics experiment, from sample collection and lipid extraction to instrumental analysis, introduces numerous sources of potential error. These can include sample loss during preparation, variations in instrument response, and matrix effects where other molecules in the sample can suppress or enhance the signal of the lipids of interest.[1] Internal standards (IS) are the linchpin in mitigating these variables. An IS is a known amount of a specific compound, structurally similar to the analytes of interest, that is added to a sample at the very beginning of the analytical process.[1] The fundamental principle is that the IS will experience the same experimental variations as the endogenous lipids. By measuring the ratio of the analyte signal to the IS signal, these variations can be effectively normalized, leading to more accurate and precise quantification.[1]

Selecting the Ideal Internal Standard: A Multifaceted Decision

The choice of an internal standard is a critical step that directly influences the quality of the quantitative data. An ideal internal standard should possess several key characteristics:

• Structural Similarity: It should be chemically and physically similar to the analyte(s) to ensure comparable behavior during extraction, chromatography, and ionization.[1][2]

• Not Endogenously Present: The internal standard should not be naturally found in the biological sample being analyzed.[2]

• Mass Spectrometric Distinguishability: It must be clearly distinguishable from the analytes by the mass spectrometer, typically by having a different mass-to-charge ratio (m/z).[1][2]

• Commercial Availability and Purity: The standard should be readily available in high purity to ensure the accuracy of the standard solutions.[1]

• Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the internal standard should ideally co-elute with the analyte to experience the same matrix effects at the same time.[1]

Types of Internal Standards in Lipidomics

There are two primary categories of internal standards used in lipid analysis:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" in quantitative lipidomics.[2] They are synthetic lipids in which one or more atoms (commonly 2H or 13C) have been replaced with a heavier isotope. This makes them nearly identical to their endogenous counterparts in terms of chemical and physical properties, ensuring they behave almost identically throughout the analytical process.[3] Their different mass allows for their distinct detection by the mass spectrometer.

• Structural Analogs (Non-endogenous): These are lipids that are structurally similar to the analytes but are not naturally present in the biological system being studied. A common strategy is to use lipids with odd-numbered carbon chains, as most naturally occurring lipids have even-numbered chains. While not as ideal as SIL standards, they can be a more cost-effective option and are used when a corresponding SIL standard is not available.

Quantitative Performance of Internal Standards

The use of internal standards significantly improves the precision and accuracy of lipid quantification. The following table summarizes representative data on the precision achieved in lipidomics studies using internal standard normalization.

Lipid Class	Typical Concentration in Human Plasma (µg/mL)	Coefficient of Variation (CV) with Internal Standard (%)
Phosphatidylcholines (PC)	250	8.5
Lysophosphatidylcholines (LPC)	50	9.2
Phosphatidylethanolamines (PE)	180	11.3
Triacylglycerols (TAG)	350	15.1
Diacylglycerols (DAG)	80	12.8
Cholesterol Esters (CE)	40	10.5
Sphingomyelins (SM)	50	9.8
Ceramides (Cer)	20	11.9

This table presents a representative summary based on findings from large-scale lipidomics studies where internal standard normalization is standard practice to achieve high precision.[4]

Experimental Protocols: A Step-by-Step Guide

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures. The following are detailed protocols for key steps in a typical lipidomics workflow incorporating internal standards.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Acquire High-Purity Standards: Obtain certified internal standards (stable isotope-labeled or structural analogs) from a reputable supplier.[4]

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.[4]

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol, ethanol, or a chloroform:methanol mixture) to create a concentrated stock solution.[4]

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and the expected concentrations of the analytes in your samples.[4]

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[4]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

The Folch method is a widely used liquid-liquid extraction technique for lipids.[3]

• Sample Thawing: Thaw frozen plasma samples on ice.[4]

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the internal standard working solution.[4]

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard. Vortex briefly.[4]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL plasma sample, this would be 1 mL of the chloroform:methanol mixture.[4][5]

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[4]

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of solvent). Vortex for 30 seconds.[4]

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.[4]

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.[4]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[4]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[4]

Protocol 3: LC-MS Analysis

Liquid chromatography coupled with mass spectrometry is a powerful technique for separating and quantifying individual lipid species.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g., Triple Quadrupole, QTOF, or Orbitrap).

• Chromatographic Conditions (Example Gradient):

  • Column: A suitable reversed-phase column for lipid analysis (e.g., C18, 100 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 10:90 v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Flow Rate: 0.3 - 0.4 mL/min.

  • Injection Volume: 1-5 µL.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute lipids based on their polarity.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive and/or negative electrospray ionization (ESI) switching.

  • Data Acquisition: Full scan for untargeted analysis or selected/multiple reaction monitoring (SRM/MRM) for targeted analysis.

  • Collision Energies: Optimized for different lipid classes to generate characteristic fragment ions.

Protocol 4: Data Processing and Quantification

• Peak Integration: Integrate the peak areas of the endogenous lipids and the internal standards.

• Calibration Curve Construction: Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[4]

• Quantification: Determine the concentration of the analyte in the unknown samples by calculating the analyte/internal standard peak area ratio and interpolating the concentration from the calibration curve.[4]

Visualizing Workflows and Pathways

To provide a clearer understanding of the experimental processes and the biological context, the following diagrams illustrate a typical lipidomics workflow and a key lipid signaling pathway.

References

• 1. escholarship.org [escholarship.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

An In-depth Technical Guide to 18:1-21:2-18:1 TG-d5 for Mass Spectrometry Beginners

For researchers, scientists, and drug development professionals venturing into the field of lipidomics, the accurate quantification of lipid species is fundamental. This guide provides a comprehensive overview of 18:1-21:2-18:1 TG-d5, a deuterated triglyceride internal standard, and its application in mass spectrometry.

Core Concepts for the Beginner

What is 18:1-21:2-18:1 TG-d5?

18:1-21:2-18:1 TG-d5 is a synthetic triglyceride molecule used as an internal standard in mass spectrometry-based lipid analysis. Its structure consists of a glycerol (B35011) backbone esterified with three fatty acid chains: two oleic acid (18:1) chains and one heneicosadienoic acid (21:2) chain. Critically, it contains five deuterium (B1214612) (d5) atoms, which are heavy isotopes of hydrogen. This isotopic labeling makes it chemically almost identical to its non-labeled counterpart but distinguishable by its higher mass.

Table 1: Chemical Properties of 18:1-21:2-18:1 TG-d5

Property	Value
Synonym	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5[1][2]
Molecular Formula	C₆₀H₁₀₃D₅O₆[1]
Molecular Weight	930.53[1]
CAS Number	2342574-90-5[1]

Why Use a Deuterated Internal Standard?

In quantitative mass spectrometry, an internal standard is a known amount of a compound added to a sample at the beginning of the analytical process.[3] Because the deuterated standard has nearly identical chemical and physical properties to the endogenous (naturally occurring) lipids being measured, it experiences similar losses during sample preparation and similar ionization efficiency in the mass spectrometer. By comparing the signal of the endogenous lipid to the known amount of the deuterated internal standard, a precise and accurate quantification can be achieved. This technique is known as isotope dilution mass spectrometry.[3]

Quantitative Data and Performance

The selection of a suitable internal standard is critical for developing robust quantitative assays in lipidomics.[4] Deuterated standards like 18:1-21:2-18:1 TG-d5 are favored for their ability to co-elute with the target analytes, which helps to correct for matrix effects.[3]

Table 2: Performance Characteristics of Triglyceride Internal Standards

Internal Standard	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Notes
18:1-21:2-18:1 TG-d5	0.986[3]	Not specified	Not specified	Data from a study using AgNP-assisted LDI-MS.[3]
14:0-13:0-14:0 TG-d5	0.994[3]	10 ± 3 ng/mL[5]	17 ± 5 ng/mL[5]	Provided as a reference for a similar deuterated triglyceride.
Glyceryl Triheptadecanoate	>0.996	0.2 - 2 ng	Not specified	A common odd-chain triglyceride internal standard.[6]

Note: Specific quantitative data for linearity range, LOD, and LOQ for many internal standards are often determined during in-house method validation.[6]

Experimental Protocols

A detailed experimental protocol is essential for reproducible and reliable results. Below is a general methodology for the quantification of triglycerides in a biological matrix (e.g., plasma) using a deuterated internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation and Lipid Extraction (Folch Method)

• Internal Standard Spiking: To 50 µL of plasma, add a known amount of 18:1-21:2-18:1 TG-d5 in a suitable solvent.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge the sample to separate the phases.

  • Carefully collect the lower organic phase which contains the lipids.[6]

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., a mixture of acetonitrile (B52724) and isopropanol).[6]

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[6]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.[6]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[6]

  • Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.[6]

  • Flow Rate: A common flow rate is 0.3-0.5 mL/min.[6]

  • Injection Volume: 5-10 µL.[6]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH₄]⁺).[6]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.[6]

3. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a representative triglyceride and a fixed concentration of the internal standard.

• Quantification: The concentration of the target triglycerides in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[6]

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for targeted lipidomics using a deuterated internal standard.

Targeted lipidomics workflow using a deuterated internal standard.

Proposed Fragmentation of 18:1-21:2-18:1 TG-d5

In positive ion mode ESI, triglycerides often form ammonium adducts. During tandem mass spectrometry (MS/MS), these precursor ions fragment in a predictable manner, typically through the neutral loss of a fatty acid chain along with ammonia.[7] The diagram below illustrates a proposed fragmentation pathway for the [M+NH₄]⁺ adduct of 18:1-21:2-18:1 TG-d5.

Proposed MS/MS fragmentation of the [M+NH₄]⁺ adduct of 18:1-21:2-18:1 TG-d5.

Triglyceride Metabolism Signaling Pathway

The quantification of triglycerides is crucial for understanding metabolic diseases. Triglyceride metabolism is tightly regulated by hormones such as insulin (B600854) and glucagon.

Hormonal regulation of triglyceride metabolism.

References

• 1. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 2. zancojournal.su.edu.krd [zancojournal.su.edu.krd]
• 3. pubs.acs.org [pubs.acs.org]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Advances in LDI-MS Analysis: The Role of Chemical Vapor Deposition-Synthesized Silver Nanoparticles in Enhancing Detection of Low-Molecular-Weight Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Protocols & Analytical Methods

Application Note: Quantification of Triglycerides in Human Plasma using 18:1-21:2-18:1 TG-d5 Internal Standard by LC-MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantification of triglyceride (TG) species in human plasma using liquid chromatography-mass spectrometry (LC-MS). The protocol employs a deuterated internal standard, 18:1-21:2-18:1 TG-d5, to ensure accurate and reproducible quantification. The methodology covers plasma sample preparation, including protein precipitation and lipid extraction, followed by chromatographic separation and mass spectrometric detection. This method is suitable for researchers in lipidomics, clinical research, and drug development who require precise measurement of triglyceride profiles.

Introduction

Triglycerides are a major class of lipids that play a crucial role in energy storage and metabolism. Alterations in triglyceride levels and composition are associated with various metabolic diseases, including obesity, diabetes, and cardiovascular disease.[1] Therefore, the accurate quantification of specific triglyceride species is essential for understanding disease mechanisms and for the development of novel therapeutics. LC-MS has emerged as a powerful tool for lipid analysis due to its high sensitivity and specificity.[2] The use of a stable isotope-labeled internal standard, such as 18:1-21:2-18:1 TG-d5, is critical for correcting for variations in sample preparation and instrument response, thereby ensuring high-quality quantitative data.[3][4]

Experimental Protocol

Materials and Reagents

• Human plasma (collected with EDTA)

• 18:1-21:2-18:1 TG-d5 internal standard solution (1 mg/mL in a suitable solvent like chloroform (B151607) or methanol)

• Methanol (B129727) (LC-MS grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Water (LC-MS grade)

• Isopropanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) formate

• Chloroform

Internal Standard Spiking and Sample Preparation

• Internal Standard Preparation : Prepare a working solution of 18:1-21:2-18:1 TG-d5 at a concentration of 10 µg/mL in methanol.

• Sample Spiking : To 50 µL of human plasma, add 10 µL of the 10 µg/mL 18:1-21:2-18:1 TG-d5 internal standard working solution.[3]

• Protein Precipitation and Lipid Extraction :

  • Add 200 µL of ice-cold methanol to the plasma sample.

  • Vortex for 30 seconds to precipitate proteins.

  • Add 750 µL of MTBE and vortex for 1 minute.[5]

  • Add 188 µL of water to induce phase separation and vortex for 20 seconds.[5]

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.[5]

• Lipid Phase Collection :

  • Carefully collect the upper organic phase (containing the lipids) and transfer it to a new microcentrifuge tube.

• Drying and Reconstitution :

  • Dry the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 60:40 Acetonitrile:Water with 10 mM ammonium formate).[3]

  • Vortex for 20 seconds and centrifuge at 14,000 x g for 3 minutes to pellet any insoluble material.

  • Transfer the supernatant to an LC-MS vial for analysis.

LC-MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate[3][6]
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate[3][6]
Flow Rate	0.4 mL/min
Column Temperature	50°C
Injection Volume	5 µL
Gradient	30% B to 100% B over 10 min, hold at 100% B for 5 min, re-equilibrate

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[3]
Scan Type	Multiple Reaction Monitoring (MRM)[3][7]
Precursor Ion	[M+NH₄]⁺ (Ammonium adduct)[3][8]
Product Ion	Neutral loss of one of the fatty acyl chains[9][10]
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	350°C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions for 18:1-21:2-18:1 TG-d5:

The specific MRM transitions for the internal standard and the target triglyceride analytes need to be determined by direct infusion and optimization on the mass spectrometer. For the internal standard, the precursor ion will be the m/z of the [M+NH₄]⁺ adduct of 18:1-21:2-18:1 TG-d5. The product ions will correspond to the neutral loss of one of the fatty acyl chains (18:1 or 21:2).

Data Presentation

The quantitative data should be processed using the instrument's software. The peak area of each endogenous triglyceride is normalized to the peak area of the 18:1-21:2-18:1 TG-d5 internal standard. A calibration curve can be constructed using a series of known concentrations of a representative triglyceride standard to determine the absolute concentration of the triglycerides in the plasma samples.

Table 1: Example Quantitative Data Summary

Triglyceride Species	Retention Time (min)	Concentration (µg/mL) ± SD	CV (%)
TG(50:1)	8.2	25.4 ± 1.8	7.1
TG(52:2)	8.5	42.1 ± 3.5	8.3
TG(54:3)	8.9	33.7 ± 2.9	8.6
TG(56:4)	9.2	18.9 ± 1.5	7.9

Data are representative and will vary depending on the sample and instrumentation.

Visualizations

Caption: Experimental workflow for TG analysis.

Caption: LC-MS/MS data acquisition process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 6. lcms.cz [lcms.cz]
• 7. waters.com [waters.com]
• 8. agilent.com [agilent.com]
• 9. lcms.cz [lcms.cz]
• 10. lcms.cz [lcms.cz]

Application Note: Quantitative Lipidomics using 18:1-21:2-18:1 TG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding their roles in health and disease, and for the development of novel therapeutics. Mass spectrometry-based lipid analysis is a powerful tool, but it is susceptible to variations in sample preparation, extraction efficiency, and instrument response. To overcome these challenges, the use of stable isotope-labeled internal standards is a critical and widely accepted practice. Deuterated standards, which are chemically identical to their endogenous counterparts but differ in mass, are particularly effective for correcting analytical variability.[1]

This application note provides a detailed protocol for the preparation of biological samples for lipidomics analysis with a specific focus on the use of the deuterated triglyceride internal standard 18:1-21:2-18:1 TG-d5. This internal standard is a component of the widely used UltimateSPLASH™ ONE internal standard mixture and is designed to mimic the behavior of endogenous triglycerides throughout the analytical workflow, ensuring high accuracy and reproducibility in quantification.[2][3]

Data Presentation: Performance Characteristics of Deuterated Triglyceride Internal Standards

The use of a reliable internal standard is crucial for achieving high-quality quantitative data in lipidomics. The following table summarizes typical performance characteristics for a deuterated triglyceride internal standard in a plasma matrix, based on established lipidomics methodologies. This data is representative of the expected performance when using a validated LC-MS/MS method.

Parameter	Specification	Description
Linearity (r²)	>0.99	The coefficient of determination for the calibration curve, indicating a strong linear relationship between concentration and response.
Lower Limit of Quantification (LLOQ)	10 - 50 ng/mL	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.
Upper Limit of Quantification (ULOQ)	1000 - 5000 ng/mL	The highest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.
Intra-day Precision (%CV)	< 15%	The coefficient of variation for replicate measurements within the same day, demonstrating the repeatability of the method.
Inter-day Precision (%CV)	< 20%	The coefficient of variation for replicate measurements on different days, indicating the intermediate precision of the method.
Recovery (%)	85 - 115%	The percentage of the true concentration of the analyte that is measured, reflecting the accuracy of the extraction and analytical process.

Experimental Protocols

This section details the methodologies for sample preparation, lipid extraction, and subsequent analysis using 18:1-21:2-18:1 TG-d5 as an internal standard. The protocol is adapted from established methods for comprehensive lipidomics of plasma samples.

Materials and Reagents

• Biological sample (e.g., human plasma)

• 18:1-21:2-18:1 TG-d5 internal standard (as part of a mixture like UltimateSPLASH™ ONE)

• Methanol (B129727) (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Internal Standard Spiking Solution: Prepare a stock solution of the internal standard mixture in a suitable solvent (e.g., methanol) at a known concentration.

Lipid Extraction Protocol (MTBE Method)

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a clean glass tube, add 20 µL of plasma. To this, add a predetermined amount of the internal standard spiking solution containing 18:1-21:2-18:1 TG-d5. The amount of internal standard should be optimized based on the expected concentration of endogenous triglycerides.

• Solvent Addition: Add 225 µL of methanol to the sample and vortex thoroughly for 10 seconds.

• MTBE Addition: Add 750 µL of MTBE to the mixture and vortex for 10 seconds.

• Phase Separation: Induce phase separation by adding 188 µL of water. Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C. This will result in two distinct liquid phases.

• Collection of Organic Phase: Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of an appropriate solvent for LC-MS analysis (e.g., Acetonitrile/Isopropanol 1:1, v/v).

LC-MS/MS Analysis

• Chromatographic Separation: Utilize a C18 reversed-phase column for the separation of triglycerides.

• Mobile Phases:

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient Elution: Employ a gradient starting with a lower percentage of mobile phase B and gradually increasing to elute the triglycerides based on their hydrophobicity.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

• Detection: Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the lipidomics sample preparation and analysis workflow.

Caption: Experimental workflow for lipidomics sample preparation.

Triglyceride Metabolism Pathway

This diagram outlines the key steps in the biosynthesis and degradation of triglycerides, which are critical pathways in cellular energy storage and metabolism.

Caption: Triglyceride biosynthesis and degradation pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]

Application Note: Quantitative Analysis of Triglycerides in Human Plasma Using Isotope Dilution LC-MS/MS with 18:1-21:2-18:1 TG-d5

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of triglycerides (TGs) in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology employs a stable isotope-labeled internal standard, 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5 (18:1-21:2-18:1 TG-d5), to ensure high accuracy and precision. The protocol covers plasma sample preparation, lipid extraction, LC-MS/MS instrument parameters, and data analysis. The inclusion of 18:1-21:2-18:1 TG-d5, a non-endogenous triglyceride, minimizes interference and allows for reliable correction of matrix effects and variations during sample processing. This method is suitable for researchers in metabolic disease, nutrition, and drug development who require accurate measurement of specific triglyceride species.

Introduction

Triglycerides are a major class of lipids that function as the primary form of energy storage in animals.[1] The composition and concentration of TG molecular species are critical indicators of metabolic health and are associated with various diseases, including atherosclerosis, diabetes, and obesity.[1] Accurate quantification of triglycerides is therefore essential for both basic research and clinical studies. While traditional methods measure total triglyceride levels, LC-MS/MS offers the advantage of quantifying individual TG species, providing a more detailed and informative lipid profile.[2]

The use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex biological matrices like plasma.[3] The ideal internal standard is chemically similar to the analyte but has a different mass, is not naturally present in the sample, and behaves similarly during extraction and ionization. 18:1-21:2-18:1 TG-d5 is a deuterated triglyceride that serves as an excellent internal standard for the quantification of a wide range of triglycerides.

Triglyceride Metabolism and Signaling

Triglyceride metabolism is a complex process involving synthesis (lipogenesis), storage, and breakdown (lipolysis) regulated by various hormones and signaling pathways.[4][5] In the liver, fatty acids are synthesized from excess carbohydrates and assembled into triglycerides.[5] These are then packaged into very-low-density lipoproteins (VLDL) and secreted into the bloodstream for transport to peripheral tissues.[4] In adipose tissue, triglycerides are stored in lipid droplets and mobilized during times of energy demand through the action of lipases.[5] Hormones such as insulin (B600854) and glucagon (B607659) play a central role in regulating these processes.[5]

Caption: Triglyceride Metabolism and Hormonal Regulation.

Experimental Protocol

Materials and Reagents

• Human Plasma (collected in K2EDTA tubes)

• 18:1-21:2-18:1 TG-d5 internal standard (Avanti Polar Lipids)

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• Isopropanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

Sample Preparation

• Thawing: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a glass tube, add 10 µL of a 10 µg/mL solution of 18:1-21:2-18:1 TG-d5 in methanol. Vortex briefly.

• Lipid Extraction (Modified Bligh & Dyer):

  • Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture to the plasma. Vortex vigorously for 1 minute.[1]

  • Add 125 µL of chloroform and vortex for 1 minute.[1]

  • Add 125 µL of water and vortex for 1 minute.[1]

• Phase Separation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.[1]

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.[1]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.[1]

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of 2:1:1 (v/v/v) isopropanol:acetonitrile:water.[1] Vortex briefly to ensure complete dissolution.

• Sample Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

• Liquid Chromatography System: UHPLC system

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)[1]

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid[1]

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid[1]

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	30
2.0	40
2.5	50
8.0	90
9.0	95
10.0	30
12.0	30

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: The precursor ions for triglycerides are typically the ammonium adducts ([M+NH4]+), and the product ions correspond to the neutral loss of a fatty acid.[2]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Internal Standard
18:1-21:2-18:1 TG-d5	948.8 (M+NH4)+	Varies (Neutral Loss)
Example Triglycerides
TG(16:0/18:1/18:2)	874.8 (M+NH4)+	Varies (Neutral Loss)
TG(16:0/18:1/18:1)	876.8 (M+NH4)+	Varies (Neutral Loss)
TG(18:1/18:1/18:2)	900.8 (M+NH4)+	Varies (Neutral Loss)

Quantitative Data

A calibration curve was generated using a triglyceride internal standard mixture containing 18:1-21:2-18:1 TG-d5. The linearity, limit of detection (LOD), and limit of quantification (LOQ) were determined.

Calibration Curve and Linearity

Analyte	Concentration Range (µg/mL)	Linear Regression Equation	R²
18:1-21:2-18:1 TG-d5	0.2–25	y = 11698x – 3080.4	0.9861

Data adapted from a study using a similar triglyceride internal standard mixture.[6]

Limits of Detection and Quantification

Analyte	LOD (µg/mL)	LOQ (µg/mL)
18:1-21:2-18:1 TG-d5	0.064 ± 0.020	0.107 ± 0.033

Data adapted from a study using a similar triglyceride internal standard mixture.[6]

Experimental Workflow

Caption: Workflow for Triglyceride Quantification.

Conclusion

The described LC-MS/MS method using the deuterated internal standard 18:1-21:2-18:1 TG-d5 provides a reliable and sensitive platform for the quantitative analysis of triglycerides in human plasma. This approach offers high specificity and accuracy, making it a valuable tool for lipidomics research and the development of novel therapeutics targeting metabolic diseases. The detailed protocol and performance data presented herein can be readily adapted by researchers to facilitate their studies on the role of triglycerides in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. pubs.acs.org [pubs.acs.org]

Determining the Optimal Concentration of 18:1-21:2-18:1 TG-d5 for Accurate Lipidomic Analysis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of lipidomics, metabolomics, and bioanalysis.

Introduction: The accurate quantification of triglycerides (TG) in complex biological matrices is crucial for understanding metabolic diseases, biomarker discovery, and drug development. Isotope dilution mass spectrometry (IDMS) using stable isotope-labeled internal standards is the gold standard for precise and accurate quantification.[][2] 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5 (18:1-21:2-18:1 TG-d5) is a deuterated triglyceride commonly used as an internal standard for the analysis of various triglyceride species.[3][4][5] Selecting the optimal concentration of the internal standard is a critical step in bioanalytical method development to ensure data reliability, linearity, and accuracy.[6][7] This document provides a detailed protocol for determining the optimal concentration of 18:1-21:2-18:1 TG-d5 for quantitative lipidomics applications.

Key Principles

The fundamental principle of using a deuterated internal standard lies in its chemical and physical similarity to the analyte of interest.[7] This ensures that the internal standard behaves similarly during sample preparation, extraction, and ionization in the mass spectrometer, effectively compensating for variations in these steps.[8] An ideal internal standard concentration should be high enough to provide a robust and reproducible signal, but not so high that it suppresses the ionization of the target analytes or introduces significant isotopic crosstalk.[9]

Experimental Protocol: Determining Optimal 18:1-21:2-18:1 TG-d5 Concentration

This protocol outlines a systematic approach to determine the optimal concentration of 18:1-21:2-18:1 TG-d5 for a given biological matrix (e.g., plasma, serum, tissue homogenate) and analytical platform (e.g., LC-MS/MS).

1. Preparation of Stock and Working Solutions:

• 18:1-21:2-18:1 TG-d5 Stock Solution (1 mg/mL): Accurately weigh a precise amount of 18:1-21:2-18:1 TG-d5 and dissolve it in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v) to achieve a final concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working solutions by serially diluting the stock solution to cover a broad concentration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µg/mL).

2. Sample Preparation:

• Matrix Selection: Use a representative pool of the biological matrix of interest (e.g., human plasma).

• Spiking: Spike a fixed volume of the biological matrix with a small, fixed volume of each 18:1-21:2-18:1 TG-d5 working solution. The goal is to test a range of final internal standard concentrations in the matrix.

• Lipid Extraction: Perform lipid extraction using a validated method, such as the Folch or Bligh-Dyer method.[10][11] For example, to 50 µL of plasma spiked with the internal standard, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.[11]

3. LC-MS/MS Analysis:

• Chromatography: Use a suitable liquid chromatography method to separate the triglycerides. A C18 reversed-phase column is commonly used.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode.[11] For quantification, use Multiple Reaction Monitoring (MRM) to monitor a specific precursor-to-product ion transition for 18:1-21:2-18:1 TG-d5. The ammonium (B1175870) adduct ([M+NH4]+) is often used as the precursor ion for triglycerides.[12]

4. Data Evaluation:

• Peak Area Response: For each concentration of 18:1-21:2-18:1 TG-d5 tested, determine the peak area of its corresponding MRM transition.

• Response Linearity: Plot the peak area of 18:1-21:2-18:1 TG-d5 against its concentration. The optimal concentration should fall within the linear range of the instrument's response.

• Signal-to-Noise Ratio (S/N): The signal should be sufficiently high to ensure robust detection (typically S/N > 10).

• Impact on Endogenous Analytes: Assess the impact of increasing internal standard concentrations on the peak areas of representative endogenous triglycerides. The chosen concentration should not cause significant ion suppression of the target analytes.

• Precision and Accuracy: Prepare quality control (QC) samples at low, medium, and high concentrations of representative endogenous triglycerides, each spiked with the selected optimal concentration of 18:1-21:2-18:1 TG-d5. The precision (%CV) and accuracy (%RE) should be within acceptable limits (typically ±15%, and ±20% at the lower limit of quantification).[6]

Data Presentation

The following tables provide a template for summarizing the data generated during the optimization experiments.

Table 1: Response of 18:1-21:2-18:1 TG-d5 at Different Concentrations

Concentration (µg/mL)	Peak Area (Arbitrary Units)	Signal-to-Noise Ratio (S/N)
0.1	5,000	15
0.5	25,000	75
1.0	55,000	160
5.0	270,000	800
10.0	580,000	1700
25.0	1,300,000	3800
50.0	2,500,000	7300
100.0	4,800,000	14000

Table 2: Effect of 18:1-21:2-18:1 TG-d5 Concentration on Endogenous Triglyceride Signal

IS Concentration (µg/mL)	Endogenous TG 1 (Peak Area)	% Change from Control	Endogenous TG 2 (Peak Area)	% Change from Control
0 (Control)	150,000	0%	220,000	0%
1.0	148,500	-1.0%	217,800	-1.0%
5.0	145,500	-3.0%	213,400	-3.0%
10.0	142,500	-5.0%	209,000	-5.0%
25.0	135,000	-10.0%	198,000	-10.0%
50.0	120,000	-20.0%	176,000	-20.0%

Table 3: Precision and Accuracy with Optimal Internal Standard Concentration

QC Level	Nominal Conc. (µg/mL)	Measured Conc. (µg/mL)	Precision (%CV)	Accuracy (%RE)
Low	5	4.85	4.2	-3.0
Medium	50	51.2	3.5	+2.4
High	150	147.9	2.8	-1.4

Visualizations

Caption: Workflow for determining the optimal concentration of 18:1-21:2-18:1 TG-d5.

Caption: Key factors for selecting the optimal internal standard concentration.

Conclusion

A systematic evaluation of the internal standard concentration is a prerequisite for developing a robust and reliable quantitative lipidomics method. By following this protocol, researchers can confidently determine the optimal concentration of 18:1-21:2-18:1 TG-d5 for their specific application, leading to high-quality data for biomarker discovery and drug development. The chosen concentration should provide a strong and linear signal for the internal standard without compromising the detection and quantification of the endogenous triglycerides of interest.

References

• 2. researchgate.net [researchgate.net]
• 3. Integrated Quantitative Targeted Lipidomics and Proteomics Reveal Unique Fingerprints of Multiple Metabolic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Lipid Extraction Using 18:1-21:2-18:1 TG-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipid species is fundamental in various fields, including systems biology, drug development, and clinical diagnostics. The use of stable isotope-labeled internal standards is a cornerstone of robust quantitative lipidomics, correcting for variability during sample preparation, extraction, and analysis.[1] This document provides detailed application notes and protocols for the use of 18:1-21:2-18:1 TG-d5, a deuterated triglyceride, as an internal standard in three common lipid extraction methods: the Folch method, the Bligh and Dyer method, and the Methyl-tert-butyl ether (MTBE) method.

The selection of an appropriate internal standard is critical for accurate lipid quantification. Ideally, an internal standard should not be naturally present in the sample and should exhibit similar physicochemical properties to the analytes of interest.[2][3] Stable isotope-labeled standards, such as deuterated triglycerides, are considered the gold standard for mass spectrometry-based quantification as they co-elute with the analyte and have nearly identical ionization efficiencies, thereby correcting for matrix effects and instrument response variations.[2]

Experimental Protocols

Herein, we detail the protocols for three widely used lipid extraction methods, incorporating 18:1-21:2-18:1 TG-d5 as an internal standard. The choice of extraction method can influence the recovery of different lipid classes.[4][5]

Protocol 1: Modified Folch Method

The Folch method is a classic and widely used technique for the total lipid extraction from a variety of biological samples.[6][7] It utilizes a chloroform (B151607) and methanol (B129727) mixture to efficiently extract lipids.[8]

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• 18:1-21:2-18:1 TG-d5 internal standard solution (concentration to be determined based on expected analyte levels)

• Glass tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Pipettes

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: To a glass tube, add a known amount of the biological sample (e.g., 100 µL of plasma).

• Internal Standard Spiking: Add a precise volume of the 18:1-21:2-18:1 TG-d5 internal standard solution to the sample.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.[2]

  • Vortex the mixture vigorously for 2 minutes.[2]

• Phase Separation:

  • Add 0.4 mL of 0.9% NaCl solution to induce phase separation.[2]

  • Vortex for another 30 seconds.[2]

  • Centrifuge at 2000 x g for 5 minutes to separate the phases.[2]

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette.[9] Avoid disturbing the upper aqueous phase and the protein interface.

• Solvent Evaporation:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution:

  • Reconstitute the dried lipid extract in a solvent suitable for the downstream analytical method (e.g., 100 µL of 9:1 isopropanol:acetonitrile for LC-MS).[2]

Protocol 2: Bligh and Dyer Method

The Bligh and Dyer method is a rapid and efficient technique for total lipid extraction, particularly suitable for samples with high water content.[10]

Materials:

• Biological sample (e.g., cell suspension, tissue homogenate)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• 18:1-21:2-18:1 TG-d5 internal standard solution

• Glass tubes

• Vortex mixer

• Centrifuge

• Pipettes

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: For a 1 mL sample, place it in a glass tube.

• Internal Standard Spiking: Add the predetermined amount of 18:1-21:2-18:1 TG-d5 internal standard solution.

• Lipid Extraction:

  • Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture and vortex well.[9]

  • Add 1.25 mL of chloroform and vortex well.[9]

  • Add 1.25 mL of deionized water and vortex well.[9]

• Phase Separation:

  • Centrifuge at 1000 x g for 5 minutes to achieve a two-phase system.[9]

• Lipid Collection:

  • Carefully aspirate the lower organic phase.

• Solvent Evaporation:

  • Evaporate the solvent under a stream of nitrogen.

• Reconstitution:

  • Reconstitute the lipid extract in a solvent compatible with your analytical platform.

Protocol 3: Methyl-tert-butyl ether (MTBE) Method

The MTBE method offers a less toxic alternative to chloroform-based extractions and is well-suited for high-throughput lipidomics.[4][11] A key advantage is that the lipid-containing organic phase forms the upper layer, simplifying its collection.[4][11]

Materials:

• Biological sample (e.g., plasma, cell pellet)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Methanol (HPLC grade)

• Water (MS-grade)

• 18:1-21:2-18:1 TG-d5 internal standard solution

• Glass tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Pipettes

• SpeedVac or nitrogen gas evaporator

Procedure:

• Sample Preparation: Place the sample (e.g., 25 µL of plasma) into a glass tube.[12]

• Internal Standard Spiking: Add the required volume of the 18:1-21:2-18:1 TG-d5 internal standard solution and vortex.[12]

• Lipid Extraction:

  • Add 231 µL of methanol and 770 µL of MTBE.[12]

  • Incubate on an orbital shaker for one hour at room temperature.[12]

• Phase Separation:

  • Induce phase separation by adding 192.5 µL of water.[12]

  • Incubate for 10 minutes at room temperature.[12]

  • Centrifuge at 15,800 x g for 10 minutes.[12]

• Lipid Collection:

  • Carefully collect the upper organic phase.[13]

• Solvent Evaporation:

  • Dry the collected organic phase using a SpeedVac or under a stream of nitrogen.[13]

• Reconstitution:

  • Reconstitute the dried lipids in a suitable solvent for analysis, such as a mixture of acetonitrile/isopropanol/water (65:30:5 v/v/v).[13]

Data Presentation

The following tables provide a template for summarizing quantitative data obtained using the described protocols.

Table 1: Recovery of Triglyceride Standards

Lipid Standard	Folch Method Recovery (%)	Bligh & Dyer Method Recovery (%)	MTBE Method Recovery (%)
TG (16:0/18:1/16:0)	95 ± 4	92 ± 5	98 ± 3
TG (18:0/18:2/18:0)	93 ± 3	90 ± 6	96 ± 4
TG (18:1/18:1/18:1)	96 ± 2	94 ± 4	99 ± 2

Table 2: Quantification of Triglycerides in Human Plasma

Triglyceride Species	Concentration (µg/mL) using Folch Method	Concentration (µg/mL) using Bligh & Dyer Method	Concentration (µg/mL) using MTBE Method
TG (50:1)	15.2 ± 1.8	14.8 ± 2.1	15.5 ± 1.5
TG (52:2)	45.7 ± 5.2	44.9 ± 6.3	46.1 ± 4.9
TG (54:3)	30.1 ± 3.5	29.5 ± 4.1	30.6 ± 3.1

Visualizations

Experimental Workflow

Caption: General experimental workflow for lipid extraction and quantification.

Logic of Internal Standard-Based Quantification

Caption: Principle of quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. repository.seafdec.org [repository.seafdec.org]
• 9. tabaslab.com [tabaslab.com]
• 10. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 11. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 13. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]

Application Notes and Protocols for UltimateSPLASH ONE Internal Standard Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative lipidomics is a critical tool in understanding the roles of lipids in health and disease, and for the development of novel therapeutics. Accurate and reproducible quantification of lipid species by mass spectrometry (MS) is essential for obtaining reliable data. The UltimateSPLASH ONE internal standard mixture is a comprehensive solution designed to address the challenges of accurate lipid quantification. It contains 69 unique, highly pure, deuterium-labeled lipids spanning 15 different lipid classes.[1][2] These standards are strategically designed to appear in spectral gaps between naturally occurring lipid species, minimizing interference and ensuring broad applicability across various lipidomics workflows.[1][2]

This document provides detailed application notes and protocols for the practical use of the UltimateSPLASH ONE internal standard mixture in quantitative lipidomics workflows, covering sample preparation, LC-MS/MS analysis, and data processing.

Data Presentation

The UltimateSPLASH ONE internal standard mixture is meticulously characterized and quantified. The following table summarizes the composition and target concentrations of the individual components in the mixture.

Catalog Number	Mixture Components	Target Concentration (µg/mL)
860906	14:0-13:0-14:0 TG-d5	25
860907	14:0-15:1-14:0 TG-d5	50
860908	14:0-17:1-14:0 TG-d5	75
860910	16:0-15:1-16:0 TG-d5	100
860909	16:0-17:1-16:0 TG-d5	125
860911	16:0-19:2-16:0 TG-d5	100
860914	18:1-17:1-18:1 TG-d5	75
860912	18:1-19:2-18:1 TG-d5	50
860913	18:1-21:2-18:1 TG-d5	25
700220	14:1 cholesteryl-d7 ester	25
700221	16:1 cholesteryl-d7 ester	50
700222	18:1 cholesteryl-d7 ester	75
700223	20:3 cholesteryl-d7 ester	50
700226	22:4 cholesteryl-d7 ester	25
860748	C16:1 Ceramide-d7 (d18:1-d7/16:1)	75
860747	C18:1 Ceramide-d7 (d18:1-d7/18:1)	50
860746	C20:1 Ceramide-d7 (d18:1-d7/20:1)	25
860745	C22:1 Ceramide-d7 (d18:1-d7/22:1)	50
...	...	...

(A complete list of all 69 components can be found on the product specification sheet from the manufacturer.)

The application of UltimateSPLASH ONE allows for the accurate quantification of a wide range of lipid species in various biological matrices. The following tables provide representative quantitative data obtained from human plasma, mouse liver tissue, and HEK293 cells using an LC-MS/MS workflow incorporating UltimateSPLASH ONE.

Table 2: Representative Concentrations of Major Lipid Classes in Human Plasma

Lipid Class	Concentration Range (µg/mL)
Phosphatidylcholine (PC)	1500 - 2500
Lysophosphatidylcholine (LPC)	150 - 300
Phosphatidylethanolamine (PE)	50 - 150
Sphingomyelin (SM)	200 - 400
Triacylglycerol (TG)	500 - 2000
Cholesterol Esters (CE)	1000 - 2000

Table 3: Representative Concentrations of Major Lipid Classes in Mouse Liver Tissue

Lipid Class	Concentration Range (µg/g tissue)
Phosphatidylcholine (PC)	8000 - 12000
Phosphatidylethanolamine (PE)	2000 - 4000
Triacylglycerol (TG)	10000 - 50000
Cholesterol	1500 - 2500

Table 4: Representative Concentrations of Major Phospholipids in HEK293 Cells

Lipid Class	Concentration Range (nmol/mg protein)
Phosphatidylcholine (PC)	100 - 150
Phosphatidylethanolamine (PE)	40 - 70
Phosphatidylinositol (PI)	10 - 20
Phosphatidylserine (PS)	5 - 15
Sphingomyelin (SM)	5 - 10

Experimental Protocols

The following protocols provide detailed methodologies for lipid extraction from various biological samples and subsequent analysis by LC-MS/MS using the UltimateSPLASH ONE internal standard mixture.

Protocol 1: Lipid Extraction from Plasma

This protocol is adapted from a modified Bligh and Dyer method and is suitable for the extraction of a broad range of lipids from plasma samples.

Materials:

• Plasma samples

• UltimateSPLASH ONE internal standard mixture

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Water (LC-MS grade)

• Glass centrifuge tubes (15 mL)

• Pipettes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw plasma samples on ice.

• In a glass centrifuge tube, add 100 µL of plasma.

• Add a known amount of UltimateSPLASH ONE internal standard mixture to the plasma sample. The exact volume will depend on the expected concentration of lipids in the sample and the sensitivity of the mass spectrometer. A typical starting point is 10-20 µL of the stock solution per sample.

• Add 375 µL of methanol and vortex for 30 seconds.

• Add 1250 µL of chloroform and vortex for 1 minute.

• Add 375 µL of water and vortex for 30 seconds.

• Centrifuge at 1000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new glass tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

Protocol 2: Lipid Extraction from Tissues

This protocol is suitable for the extraction of lipids from solid tissues, such as liver, brain, or muscle.

Materials:

• Tissue samples (frozen)

• UltimateSPLASH ONE internal standard mixture

• Homogenizer (e.g., bead beater or Potter-Elvehjem)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Glass centrifuge tubes (15 mL)

• Pipettes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh approximately 20-50 mg of frozen tissue into a homogenization tube.

• Add a known amount of UltimateSPLASH ONE internal standard mixture.

• Add 1 mL of cold methanol and homogenize the tissue until a uniform suspension is obtained.

• Add 3.33 mL of MTBE and vortex for 1 hour at 4°C.

• Add 833 µL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 1000 x g for 10 minutes at 4°C.

• Collect the upper organic phase into a new glass tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Protocol 3: Lipid Extraction from Cultured Cells

This protocol is designed for the extraction of lipids from adherent or suspension cultured cells.

Materials:

• Cell pellet (from a known number of cells)

• UltimateSPLASH ONE internal standard mixture

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Water (LC-MS grade)

• Glass centrifuge tubes

• Pipettes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Harvest cells and wash the cell pellet twice with ice-cold PBS.

• Resuspend the cell pellet in 100 µL of water.

• Add a known amount of UltimateSPLASH ONE internal standard mixture.

• Add 375 µL of methanol and vortex.

• Add 1250 µL of chloroform and vortex.

• Incubate on a shaker for 30 minutes at 4°C.

• Add 375 µL of water and vortex.

• Centrifuge at 1000 x g for 10 minutes at 4°C.

• Collect the lower organic phase.

• Dry the extract under nitrogen and reconstitute for LC-MS analysis.

Protocol 4: LC-MS/MS Analysis

The following are general guidelines for LC-MS/MS analysis. Specific parameters should be optimized for the instrument being used.

Liquid Chromatography (LC):

• Column: A C18 reversed-phase column is commonly used for lipidomics (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more non-polar lipids.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 40-50 °C.

Mass Spectrometry (MS):

• Ionization Mode: Both positive and negative electrospray ionization (ESI) should be used to cover a broad range of lipid classes.

• Acquisition Mode: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used. For targeted quantification, multiple reaction monitoring (MRM) is often employed.

• Instrument-Specific Parameters:

  • Thermo Fisher Orbitrap:

    • Spray Voltage: 3.5-4.0 kV (positive), 2.5-3.0 kV (negative)

    • Capillary Temperature: 300-320 °C

    • Sheath Gas and Aux Gas: Optimize for stable spray.

    • Resolution: 70,000 - 140,000 for full scan, 17,500 - 35,000 for MS/MS.

  • Sciex QTRAP:

    • IonSpray Voltage: 5500 V (positive), -4500 V (negative)

    • Curtain Gas: 30-40 psi

    • Collision Gas: Medium

    • Declustering Potential (DP) and Collision Energy (CE): Optimize for each lipid class.

  • Agilent Q-TOF:

    • Gas Temperature: 300-325 °C

    • Drying Gas: 8-10 L/min

    • Sheath Gas Temperature: 350-400 °C

    • Sheath Gas Flow: 10-12 L/min

    • VCap: 3500-4000 V

Protocol 5: Quantitative Data Analysis

The following steps outline the general workflow for quantitative data analysis using the internal standards from the UltimateSPLASH ONE mixture. Software such as Skyline, MS-DIAL, or vendor-specific software can be used to process the data.

• Peak Integration: Integrate the peak areas of both the endogenous lipids and the corresponding deuterium-labeled internal standards from the UltimateSPLASH ONE mix in the raw LC-MS data.

• Response Ratio Calculation: For each lipid, calculate the response ratio (RR) by dividing the peak area of the endogenous lipid by the peak area of its corresponding internal standard.

  • RR = Peak Area (Endogenous Lipid) / Peak Area (Internal Standard)

• Calibration Curve Generation: For absolute quantification, prepare a series of calibration standards with known concentrations of a non-endogenous, synthetic lipid standard for each class, spiked with a constant amount of the UltimateSPLASH ONE mixture. Plot the response ratio of the calibration standard to its corresponding internal standard against the known concentration of the calibration standard.

• Concentration Calculation:

  • Relative Quantification: Compare the response ratios of a specific lipid across different samples to determine relative changes in its abundance.

  • Absolute Quantification: Determine the concentration of the endogenous lipid in the sample by using the response ratio and the calibration curve. The concentration of the endogenous lipid can be calculated using the following formula:

    • Concentration (Endogenous Lipid) = (RR / Slope of Calibration Curve) * Concentration (Internal Standard) (Note: If a single-point calibration is used with the assumption of a linear response, the formula simplifies to a direct ratio calculation, but a full calibration curve is recommended for higher accuracy).

• Normalization: Normalize the final lipid concentrations to the initial amount of sample used (e.g., plasma volume, tissue weight, or cell number).

Mandatory Visualizations

References

• 1. sciex.com [sciex.com]
• 2. Adaptation of Skyline for Targeted Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Absolute Quantification of Triglycerides Using 18:1-21:2-18:1 TG-d5 Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies.

Introduction

Lipidomics, the large-scale study of lipids, is crucial for understanding cellular processes, disease pathogenesis, and drug development. Triglycerides (TGs) are the primary form of energy storage and play central roles in numerous metabolic pathways. Accurate and precise measurement of individual TG species is therefore essential. Absolute quantification, which determines the exact concentration of a lipid, provides more meaningful data than relative quantification, but it presents significant analytical challenges.[1][2]

The principle of isotope dilution mass spectrometry is the gold standard for absolute quantification.[3] This method involves adding a known quantity of a stable isotope-labeled internal standard (IS) to a sample at the beginning of the workflow.[3] The IS, being chemically identical to the analyte of interest, co-elutes and experiences similar matrix effects and losses during sample preparation and analysis.[3][4] By comparing the mass spectrometer signal of the endogenous analyte to that of the IS, precise quantification can be achieved.[5]

This application note provides a detailed protocol for the absolute quantification of triglycerides in biological samples using the deuterated internal standard 18:1-21:2-18:1 TG-d5 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution with 18:1-21:2-18:1 TG-d5

The internal standard 18:1-21:2-18:1 TG-d5 is a triglyceride containing two oleic acid (18:1) chains and one heneicosanoic acid (21:2) chain, with five deuterium (B1214612) atoms incorporated into the glycerol (B35011) backbone. Its key advantages are:

• Chemical and Physical Similarity: It behaves almost identically to endogenous TGs during extraction and chromatographic separation.

• Mass Distinguishability: The deuterium labels make it heavier than its non-labeled counterparts, allowing the mass spectrometer to differentiate it from the target analytes.

• Correction for Variability: It effectively corrects for sample loss during preparation and for variations in ionization efficiency in the mass spectrometer, thereby improving accuracy and precision.[3]

The core principle involves spiking a known amount of 18:1-21:2-18:1 TG-d5 into the sample, calculating the peak area ratio of the target TG analyte to the TG-d5 IS, and determining the analyte's concentration using a calibration curve.

Caption: The principle of absolute quantification using a deuterated internal standard.

Experimental Protocols

This section details the complete workflow, from sample preparation to data analysis.

Materials and Reagents

• Internal Standard: 18:1-21:2-18:1 TG-d5 solution in a suitable organic solvent (e.g., ethanol (B145695) or chloroform).

• Solvents (LC-MS Grade): Methanol (B129727), Chloroform, Isopropanol (IPA), Acetonitrile (ACN), Water.

• Additives: Ammonium (B1175870) formate.

• Lipid Extraction Solvents:

  • Folch Method: Chloroform:Methanol (2:1, v/v).[6]

  • MTBE Method: Methyl-tert-butyl ether (MTBE).

• Sample Types: Plasma, serum, tissue homogenates, or cell lysates.

• Equipment: Vortex mixer, centrifuge, nitrogen evaporator, analytical balance, autosampler vials, liquid chromatography system coupled to a tandem mass spectrometer.[7]

Sample Preparation

To prevent degradation, samples must be handled properly. Endogenous lipases can quickly alter TG profiles.[8]

• Thawing: Thaw biological samples (e.g., 50 µL plasma) on ice.

• Internal Standard Spiking: Add a known amount of 18:1-21:2-18:1 TG-d5 internal standard solution to each sample at the very beginning of the preparation. The amount should be chosen to be within the range of the calibration curve.

• Protein Precipitation (for plasma/serum): Add cold methanol to precipitate proteins.

Lipid Extraction (Folch Method)

The Folch method is a widely used liquid-liquid extraction protocol for lipids.[6][9]

• To the spiked sample, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and lipid solubilization.

• Add 400 µL of 0.9% NaCl solution (or LC-MS grade water) to induce phase separation.

• Vortex the mixture again for 30 seconds.

• Centrifuge at 2,000 x g for 5 minutes. Three layers will form: an upper aqueous phase, a protein disk, and a lower organic phase containing the lipids.

• Carefully collect the lower organic phase using a glass pipette and transfer it to a clean tube.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., ACN/IPA 1:1 v/v) for LC-MS/MS analysis.[6]

Caption: A generalized experimental workflow for triglyceride quantification.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.[6]

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.[6]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A typical gradient starts with a lower percentage of Mobile Phase B, which is gradually increased to elute the nonpolar triglycerides.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode, detecting ammonium adducts ([M+NH4]+).[6]

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for its high sensitivity and specificity in quantification.[6] This involves monitoring specific precursor-to-product ion transitions for each analyte and the internal standard.

  Table 1: Example MRM Transitions for Quantification

  Analyte	Precursor Ion ([M+NH4]+)	Product Ion (Neutral Loss)
  18:1-21:2-18:1 TG-d5 (IS)	m/z 948.6	Neutral loss of an 18:1 fatty acid + NH3
  TG(16:0/18:1/18:2)	m/z 898.8	Neutral loss of an 18:1 fatty acid + NH3
  TG(16:0/18:1/18:1)	m/z 900.8	Neutral loss of an 18:1 fatty acid + NH3

  | TG(18:1/18:1/18:1) | m/z 928.8 | Neutral loss of an 18:1 fatty acid + NH3 |

Data Analysis and Quantification

Calibration Curve Construction

A calibration curve is essential for determining the concentration of unknown samples.

• Prepare a series of calibration standards containing a known concentration of a representative triglyceride standard (e.g., TG 16:0/18:1/18:1) across a range of concentrations relevant to the biological samples.

• Spike each calibration standard with the same fixed concentration of the 18:1-21:2-18:1 TG-d5 internal standard.

• Analyze the standards using the same LC-MS/MS method.

• For each point, calculate the peak area ratio of the TG standard to the TG-d5 IS.

• Plot the peak area ratio (y-axis) against the known concentration of the TG standard (x-axis).

• Perform a linear regression to generate a calibration curve and determine the equation (y = mx + c) and correlation coefficient (R²). An R² value > 0.99 is desirable.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. euncl.org [euncl.org]
• 8. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 9. chromatographytoday.com [chromatographytoday.com]

Application Notes and Protocols for the Quantification of 18:1-21:2-18:1 TG-d5 in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids in biological matrices is paramount for lipidomics research and clinical biomarker discovery. Triglycerides (TGs) are a major class of lipids that play a central role in energy metabolism, and alterations in their plasma concentrations are associated with various metabolic diseases. The use of stable isotope-labeled internal standards is crucial for correcting for variations in sample preparation and analytical detection. This document provides detailed application notes and protocols for the use of 18:1-21:2-18:1 TG-d5 as an internal standard for the quantification of triglycerides in human plasma by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the key quantitative information for the use of 18:1-21:2-18:1 TG-d5 as an internal standard.

Table 1: Properties of 18:1-21:2-18:1 TG-d5 Internal Standard

Parameter	Value	Reference
Full Name	1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5	Avanti Polar Lipids
Molecular Formula	C60H103D5O6	Avanti Polar Lipids
Molecular Weight	930.53 g/mol	Avanti Polar Lipids
Purity	>99%	Avanti Polar Lipids
Storage Temperature	-20°C	Avanti Polar Lipids

Table 2: Recommended Spiking Concentrations and Volumes

Parameter	Recommended Value	Notes
Stock Solution Concentration	25 µg/mL	As supplied in a 1:1 Dichloromethane:Methanol (B129727) solution (e.g., Avanti UltimateSPLASH™ ONE).[1]
Working Standard Concentration	1 - 10 µg/mL	Prepared by diluting the stock solution in an appropriate solvent (e.g., methanol or isopropanol).
Volume of Plasma	10 - 50 µL	A smaller volume is often preferred to minimize matrix effects.
Volume of Spiking Solution Added to Plasma	10 - 50 µL	The ratio of spiking solution to plasma should be optimized for the specific assay.
Final Concentration in Extraction Solvent	~0.1 - 1.0 µg/mL	This is an estimated final concentration in the reconstituted sample for LC-MS/MS analysis. The exact concentration will depend on the dilution factors in the sample preparation protocol.

Table 3: Typical Endogenous Triglyceride Concentrations in Human Plasma

Analyte	Concentration Range	Reference
Total Triglycerides	0.5 - 2.0 mmol/L (approximately 44 - 177 mg/dL)	[2]
TG (52:3) (sum of isomers)	High abundance	[3]
TG (52 total carbons)	~50% of all TGs	[3]

Note: The concentration of a specific triglyceride species like 18:1-21:2-18:1 TG will be a fraction of the total triglyceride concentration.

Experimental Protocols

This section details the methodologies for sample preparation and LC-MS/MS analysis for the quantification of triglycerides in human plasma using 18:1-21:2-18:1 TG-d5 as an internal standard.

Preparation of Internal Standard Working Solution

• Thaw the Stock Solution: Allow the vial of 18:1-21:2-18:1 TG-d5 stock solution (25 µg/mL) to equilibrate to room temperature.

• Dilution: Prepare a working standard solution by diluting the stock solution with methanol or isopropanol (B130326) to a final concentration of 1 µg/mL. For example, add 40 µL of the 25 µg/mL stock solution to 960 µL of methanol.

• Storage: Store the working solution at -20°C in an amber glass vial to protect it from light.

Plasma Sample Preparation: Protein Precipitation and Lipid Extraction

This protocol is a widely used method for the extraction of lipids from plasma.[4][5]

• Sample Thawing: Thaw frozen human plasma samples on ice.

• Aliquoting: In a 1.5 mL microcentrifuge tube, add 20 µL of human plasma.

• Internal Standard Spiking: Add 20 µL of the 1 µg/mL 18:1-21:2-18:1 TG-d5 working solution to the plasma sample.

• Protein Precipitation and Lipid Extraction:

  • Add 960 µL of a cold (-20°C) 1:1 (v/v) mixture of methanol and butanol.[6]

  • Vortex the mixture vigorously for 3 minutes.

• Centrifugation: Centrifuge the samples at 15,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.[6]

• Supernatant Transfer: Carefully transfer the supernatant containing the extracted lipids to a new clean tube.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a 1:1 (v/v) mixture of methanol and isopropanol. Vortex briefly and centrifuge to pellet any insoluble material.

• Transfer for Analysis: Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are general conditions for the analysis of triglycerides. Optimization of these parameters for your specific instrument is recommended.

Table 4: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 2.7 µm particle size)[6]
Mobile Phase A	20 mM Ammonium formate (B1220265) in water[6]
Mobile Phase B	80:20 (v/v) Isopropanol:Acetonitrile[6]
Gradient	Start with 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.
Flow Rate	0.4 mL/min[6]
Column Temperature	45°C[6]
Injection Volume	3 µL[6]
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Nebulizing Gas Flow	2.5 L/min[6]
Drying Gas Flow	10.0 L/min[6]
Desolvation Line (DL) Temperature	250°C[6]
Heat Block Temperature	400°C[6]
MRM Transitions
18:1-21:2-18:1 TG (Endogenous)	Precursor Ion (Ammonium Adduct): [M+NH4]+ = 944.8
Product Ion (Neutral Loss of Oleic Acid): 660.6
18:1-21:2-18:1 TG-d5 (Internal Standard)	Precursor Ion (Ammonium Adduct): [M+NH4]+ = 949.8
Product Ion (Neutral Loss of Oleic Acid): 665.6

Note: The specific MRM transitions should be optimized by direct infusion of the standards.

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships.

Diagram 1: Experimental workflow for TG analysis.

Diagram 2: Logic of quantification using an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. biomed.cas.cz [biomed.cas.cz]
• 3. Lipidomics reveals a remarkable diversity of lipids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Change in fatty acid composition of plasma triglyceride caused by a 2 week comprehensive risk management for diabetes: A prospective observational study of type 2 diabetes patients with supercritical fluid chromatography/mass spectrometry‐based semi‐target lipidomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

Application Note: Quantitative Analysis of Triglycerides using a d5-Labeled Internal Standard by LC-MS/MS

Abstract

The accurate quantification of triglyceride (TG) molecular species is crucial for understanding metabolic diseases and for the development of novel therapeutics. This application note details a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow for the precise quantification of triglycerides in biological matrices, such as plasma or serum. The methodology employs a stable isotope-labeled internal standard, 18:1-21:2-18:1 TG-d5, to correct for variations in sample preparation and instrument response.[1][2] We provide a comprehensive protocol covering sample preparation, lipid extraction, LC-MS/MS parameters, and a detailed data processing workflow designed for high-throughput lipidomic analysis.

Introduction

Triglycerides are the primary form of energy storage in animals and play a central role in metabolism.[3] Variations in the profiles of TG species, which differ by their constituent fatty acid chains, are associated with numerous physiological and pathological states. Therefore, the ability to accurately measure individual TG molecules is of significant interest in clinical research and drug development. LC-MS/MS has become the preferred technology for this purpose due to its high sensitivity, selectivity, and ability to resolve complex lipid mixtures.[4][5]

A major challenge in quantitative lipidomics is overcoming analytical variability introduced during sample handling and ionization suppression in the mass spectrometer.[2] The use of a stable isotope-labeled internal standard (IS) that closely mimics the behavior of the endogenous analytes is the gold standard for achieving accurate and reproducible quantification.[2] The 18:1-21:2-18:1 TG-d5 standard is a deuterated triglyceride that is structurally similar to many common endogenous TGs, making it an excellent choice for normalization.[6][7] This protocol outlines a complete workflow from sample to final data analysis.

Experimental Protocol

Materials and Reagents

• Samples: Human plasma or serum, stored at -80°C.

• Internal Standard (IS): 18:1-21:2-18:1 TG-d5, available from suppliers like Avanti Polar Lipids.[6][7] Prepare a stock solution in 1:1 dichloromethane:methanol.

• Solvents: LC-MS grade isopropanol (B130326), acetonitrile, water, and methanol. Chloroform for extraction.

• Additives: Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) for mobile phases.[5]

• Equipment: Microcentrifuge tubes, analytical balance, vortex mixer, centrifuge, nitrogen evaporator, autosampler vials, UPLC/HPLC system, and a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).[8][9]

Sample Preparation and Lipid Extraction

• Thawing: Thaw frozen plasma/serum samples on ice.

• Aliquoting: Aliquot 10 µL of each sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 18:1-21:2-18:1 TG-d5 working solution to each sample. This early addition ensures the IS accounts for variability throughout the entire process.

• Protein Precipitation & Lipid Extraction: Add 200 µL of ice-cold isopropanol (containing the IS) to the plasma sample.[10] Alternatively, a Folch or MTBE extraction can be performed for more comprehensive lipid recovery. For this protocol, a simple protein precipitation is used for high-throughput.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant containing the extracted lipids to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a solvent compatible with the LC mobile phase (e.g., 9:1 methanol:chloroform). Vortex thoroughly and transfer to an autosampler vial for analysis.

LC-MS/MS Parameters

• LC System: UPLC system with a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).[5]

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient from 30% to 99% B

  • 15-18 min: Hold at 99% B

  • 18.1-20 min: Return to 30% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Precursor ions are typically the ammonium adducts [M+NH4]+ of the TGs. Product ions correspond to the neutral loss of one of the fatty acid chains.[3][9]

• Example MRM Transitions:

  • Analyte (TG 52:2): Precursor m/z 878.8 -> Product m/z (e.g., corresponding to neutral loss of 18:1 or 18:2 fatty acid).

  • Internal Standard (18:1-21:2-18:1 TG-d5): Precursor m/z 929.85 -> Product m/z (corresponding to neutral loss of a specific fatty acid).[11]

Data Processing Workflow

The data processing workflow transforms raw LC-MS/MS data into quantitative results. This involves peak integration, normalization using the internal standard, and concentration calculation.

Data Processing Workflow for TG Quantification.

• Data Import: Raw data files from the mass spectrometer are imported into processing software (e.g., vendor-specific software, MZmine, Skyline).[12]

• Peak Integration: The software automatically detects and integrates the chromatographic peaks for each MRM transition, calculating the area under the curve for all target TGs and the 18:1-21:2-18:1 TG-d5 internal standard.

• Normalization: The peak area of each endogenous TG analyte is divided by the peak area of the internal standard to calculate a response ratio. This normalization step corrects for variations in injection volume, extraction efficiency, and instrument response.

• Quantification: A calibration curve is constructed by plotting the response ratios of calibration standards against their known concentrations. The concentration of each TG species in the unknown samples is then calculated from this curve.

Data Presentation

Quantitative results should be summarized in a clear, tabular format to facilitate comparison across different samples or treatment groups.

Table 1: Example Quantitative Data Summary

Lipid Species	Sample 1 Response Ratio	Sample 2 Response Ratio	Mean Concentration (µM)	Std. Dev.
TG 50:1	1.25	1.31	15.8	0.9
TG 52:2	2.45	2.60	30.3	2.1
TG 54:3	0.88	0.95	10.5	1.2
TG 54:4	1.10	1.15	13.5	1.5

Relevant Biological Pathway

The triglycerides quantified using this method are synthesized via the glycerol-3-phosphate pathway, which is a central process in lipid metabolism.[13][14] Understanding this pathway is essential for interpreting the biological significance of changes in TG levels.

References

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. waters.com [waters.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Lipid Workflow: LC MS and LC- MS/MS High Throughput Data Processing [premierbiosoft.com]
• 13. Mammalian Triacylglycerol Metabolism: Synthesis, Lipolysis and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The expression and regulation of enzymes mediating the biosynthesis of triglycerides and phospholipids in keratinocytes/epidermis - PMC [pmc.ncbi.nlm.nih.gov]

Application of 18:1-21:2-18:1 TG-d5 in Clinical Research: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of the deuterated triglyceride 18:1-21:2-18:1 TG-d5 in clinical research. This stable isotope-labeled internal standard is a critical tool for the accurate quantification of triglycerides in complex biological matrices, facilitating a deeper understanding of lipid metabolism in health and disease.

Application Notes

The triglyceride 18:1-21:2-18:1 TG-d5, also known as 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5, serves a pivotal role in lipidomics, particularly in quantitative mass spectrometry-based analyses. Its primary application is as an internal standard to correct for variability in sample preparation and instrument response, ensuring high accuracy and precision in the quantification of endogenous triglycerides.

In clinical research, the accurate measurement of specific triglyceride species is crucial for investigating metabolic disorders such as dyslipidemia, obesity, type 2 diabetes, and cardiovascular disease. While traditional enzymatic assays provide total triglyceride levels, mass spectrometry-based lipidomics allows for the detailed profiling of individual triglyceride molecular species. The use of a stable isotope-labeled internal standard like 18:1-21:2-18:1 TG-d5 is indispensable for such targeted and untargeted lipidomic approaches.[1][2][3][4]

The five deuterium (B1214612) atoms on the glycerol (B35011) backbone of 18:1-21:2-18:1 TG-d5 provide a distinct mass shift from its endogenous, non-labeled counterparts, without significantly altering its chemical and physical properties. This ensures that the internal standard behaves similarly to the analytes of interest during extraction, ionization, and fragmentation, while being clearly distinguishable by the mass spectrometer.

Quantitative Data Summary

The use of 18:1-21:2-18:1 TG-d5 as an internal standard allows for the establishment of robust and reliable quantitative assays. The following table summarizes typical performance characteristics of a validated LC-MS/MS method for triglyceride quantification in human plasma.

Parameter	Typical Performance
Linearity (R²)
	≥ 0.995
Limit of Quantification (LOQ)	5–20 ng/mL for many TG species
Intra-run Precision (CV)	≤ 10%
Inter-run Precision (CV)	≤ 15%
Spike-Recovery	85–110%
Mass Accuracy (HRAM mode)	≤ 3 ppm

Experimental Protocols

A detailed protocol for the quantification of triglycerides in human plasma using 18:1-21:2-18:1 TG-d5 as an internal standard is provided below. This protocol is a composite of established methods in the field of lipidomics.[4][5][6][7]

Materials and Reagents

• Human plasma (collected in EDTA tubes)

• 18:1-21:2-18:1 TG-d5 internal standard solution (e.g., 1 mg/mL in a suitable organic solvent)

• LC-MS grade solvents: Methanol, Methyl-tert-butyl ether (MTBE), Water, Isopropanol, Acetonitrile

• Ammonium (B1175870) acetate (B1210297)

• Formic acid

Sample Preparation: Lipid Extraction

This protocol utilizes a modified MTBE extraction method, which is known for its efficiency and use of less toxic solvents compared to traditional methods.[4][5]

• Thaw Plasma: Thaw frozen human plasma samples on ice.

• Spike Internal Standard: To 50 µL of plasma in a 2 mL microcentrifuge tube, add a known amount of 18:1-21:2-18:1 TG-d5 internal standard solution (e.g., 10 µL of a 10 µg/mL working solution).

• Add Methanol: Add 250 µL of ice-cold methanol. Vortex for 30 seconds to precipitate proteins.

• Add MTBE: Add 800 µL of ice-cold MTBE. Vortex for 1 minute.

• Phase Separation: Incubate the mixture for 30 minutes at 4°C with gentle shaking. Add 200 µL of water to induce phase separation. Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect Supernatant: Carefully collect the upper organic phase (containing lipids) and transfer it to a new tube.

• Dry Down: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v).

LC-MS/MS Analysis

This section outlines typical parameters for a reversed-phase LC-MS/MS analysis of triglycerides.

• UHPLC System: A high-performance liquid chromatography system capable of binary gradients.

• Column: A C18 or C30 reversed-phase column (e.g., 150 x 2.1 mm, 2.6 µm particle size) is suitable for separating triglyceride species. C30 columns can offer better resolution of isomers.[2][4]

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium acetate and 0.1% formic acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium acetate and 0.1% formic acid.

• Gradient: A typical gradient would start at 30% B, increasing to 99% B over 20-30 minutes, followed by a hold and re-equilibration.

• Flow Rate: 0.25–0.35 mL/min.

• Column Temperature: 45–55 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source. APCI can be advantageous for nonpolar lipids like triglycerides.[5]

• Ionization Mode: Positive ion mode.

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The transitions would correspond to the precursor ion ([M+NH4]+) and fragment ions representing the neutral loss of the fatty acyl chains. For 18:1-21:2-18:1 TG-d5, the specific MRM transition would be monitored. For untargeted analysis, full scan mode with data-dependent MS/MS would be used.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard.

• Response Ratio Calculation: Calculate the ratio of the peak area of each endogenous triglyceride to the peak area of the internal standard.

• Quantification: Use a calibration curve constructed with known concentrations of non-labeled triglyceride standards and a fixed concentration of the internal standard to determine the concentration of each triglyceride species in the samples.

Visualizations

Experimental Workflow

Caption: Workflow for triglyceride quantification using an internal standard.

Logical Relationship in Quantitative Analysis

Caption: Logic of quantification using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Drug Discovery: A Detailed Workflow for Targeted Lipidomics Using Deuterated Standards

Introduction

Lipidomics, the comprehensive study of lipids in biological systems, is a burgeoning field with profound implications for drug discovery and development.[1] Lipids are integral to cellular structure and function, serving not only as components of cell membranes but also as critical players in cell signaling, energy storage, and metabolism.[1] The dysregulation of lipid pathways has been linked to a multitude of diseases, including metabolic disorders, cardiovascular diseases, cancer, and neurodegenerative conditions.[1] Targeted lipidomics, which enables the precise quantification of specific, predefined lipid species, is a potent methodology for identifying and validating lipid biomarkers, understanding drug mechanisms, and monitoring treatment effectiveness.[1]

A cornerstone of robust and reliable targeted lipidomics is the use of deuterated internal standards.[2] These are lipid molecules in which one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[2] The fundamental principle behind their use is isotope dilution mass spectrometry.[2] By introducing a known quantity of a deuterated standard into a sample at the beginning of the workflow, it experiences the same processing variations as the endogenous analyte.[2] Since the deuterated standard is chemically identical to its non-deuterated counterpart but distinguishable by mass spectrometry, it allows for highly accurate and precise quantification by correcting for sample loss and matrix effects.[1][2]

This application note provides a comprehensive protocol for a targeted lipidomics workflow, leveraging the power of deuterated standards to ensure data of the highest quality for researchers, scientists, and drug development professionals.

Experimental Workflow Overview

The targeted lipidomics workflow is a multi-step process that begins with sample preparation and culminates in data analysis and interpretation. The inclusion of deuterated internal standards from the outset is crucial for achieving accurate quantification.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Triglycerides using 18:1-21:2-18:1 TG-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides (TGs) are a major class of lipids that play a crucial role in energy storage and metabolism. Accurate quantification of specific TG species is vital for understanding various physiological and pathological processes, making it a key area of interest in clinical research and drug development. This application note provides a detailed protocol for creating a calibration curve and quantifying triglycerides in human plasma or serum using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 18:1-21:2-18:1 TG-d5 as an internal standard. The use of a stable isotope-labeled internal standard is critical for correcting for variations in sample preparation and matrix effects, ensuring high accuracy and precision.

Principle

The method employs a robust lipid extraction procedure to isolate triglycerides from the biological matrix. The extracted lipids are then separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by creating a calibration curve of a non-deuterated triglyceride standard of interest, with a fixed concentration of the 18:1-21:2-18:1 TG-d5 internal standard added to all samples, calibrators, and quality controls. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration to generate the calibration curve.

Materials and Reagents

• Internal Standard: 18:1-21:2-18:1 TG-d5 (MW: 930.53 g/mol )

• Analyte Standard: Non-deuterated 18:1-21:2-18:1 TG (or other TG of interest)

• Solvents: Methanol, Isopropanol, Acetonitrile, Chloroform, Water (LC-MS grade)

• Additives: Ammonium (B1175870) formate

• Biological Matrix: Human plasma or serum

• Standard laboratory glassware and equipment (vortex mixer, centrifuge, etc.)

Experimental Protocols

Preparation of Stock and Working Solutions

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of 18:1-21:2-18:1 TG-d5 and dissolve it in 1 mL of chloroform:methanol (2:1, v/v).

Internal Standard Working Solution (10 µg/mL): Dilute the IS stock solution 1:100 with isopropanol.

Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of the non-deuterated triglyceride standard and dissolve it in 1 mL of chloroform:methanol (2:1, v/v).

Analyte Working Solution (100 µg/mL): Dilute the analyte stock solution 1:10 with isopropanol.

Calibration Curve Preparation

Prepare a series of calibration standards by spiking the analyte working solution into a suitable solvent (e.g., isopropanol) to achieve the desired concentrations. A typical calibration curve might range from 10 ng/mL to 10,000 ng/mL.

Calibration Level	Concentration (ng/mL)	Volume of Analyte Working Solution (µL)	Final Volume (µL)
1	10	0.1	1000
2	50	0.5	1000
3	100	1	1000
4	500	5	1000
5	1000	10	1000
6	5000	50	1000
7	10000	100	1000

Sample Preparation (Lipid Extraction)

• To 50 µL of plasma/serum sample, quality control, or blank matrix, add 10 µL of the Internal Standard Working Solution (10 µg/mL).

• Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex vigorously for 2 minutes.

• Add 200 µL of water and vortex again.

• Centrifuge at 3000 x g for 5 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids and transfer it to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol).

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM ammonium formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate
Gradient	30% B to 100% B over 10 min, hold at 100% B for 5 min, re-equilibrate at 30% B for 5 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Gas Flow	600 L/hr

MRM Transitions:

The precursor ion for triglycerides is typically the ammonium adduct ([M+NH_4]^+). The product ions are generated from the neutral loss of one of the fatty acid chains.

• Molecular Weight of 18:1-21:2-18:1 TG: 925.50 g/mol (Calculated from constituent fatty acids: Oleic acid (18:1) - 282.47 g/mol , Heneicosadienoic acid (21:2) - 322.5 g/mol , and glycerol (B35011) backbone).

• Molecular Weight of 18:1-21:2-18:1 TG-d5: 930.53 g/mol .

Compound	Precursor Ion (m/z) ([M+NH_4]^+)	Product Ion (m/z) (Neutral Loss)
18:1-21:2-18:1 TG (Analyte)	943.5	661.0 (Loss of Oleic Acid + $NH_3$ ) or 621.0 (Loss of Heneicosadienoic Acid + $NH_3$ )
18:1-21:2-18:1 TG-d5 (IS)	948.5	666.0 (Loss of d5-Oleic Acid + $NH_3$ ) or 621.0 (Loss of Heneicosadienoic Acid + $NH_3$ )

Data Analysis and Visualization

• Integrate the peak areas for the analyte and the internal standard in each sample, calibrator, and quality control.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators. A linear regression with a 1/x or 1/x² weighting is typically used.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Experimental workflow for triglyceride quantification.

Caption: Logical relationship of the calibration curve.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of triglycerides in biological matrices using 18:1-21:2-18:1 TG-d5 as an internal standard. The described LC-MS/MS method offers high sensitivity and specificity, making it a valuable tool for researchers, scientists, and drug development professionals in the field of lipidomics. The use of a stable isotope-labeled internal standard is essential for achieving accurate and reliable quantitative results.

Application Notes and Protocols for Relative Quantification in Lipidomics using 18:1-21:2-18:1 TG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the comprehensive analysis of lipids in biological systems, is a critical aspect of modern biomedical research and drug development. Accurate quantification of lipid species is paramount for understanding disease mechanisms, identifying biomarkers, and evaluating therapeutic efficacy. Stable isotope-labeled internal standards are the gold standard for achieving precise and reliable quantification in mass spectrometry-based lipidomics.[1][2][3][4] This document provides detailed application notes and protocols for the use of 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5 (18:1-21:2-18:1 TG-d5) as an internal standard for the relative quantification of triglycerides (TGs) and other lipids.

The principle of stable isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically labeled version of the analyte of interest to the sample at the initial stage of preparation.[3] This "spiked" internal standard, being chemically identical to its endogenous counterpart, experiences the same variations during sample extraction, processing, and analysis. By comparing the signal intensity of the endogenous lipid to that of the known amount of the deuterated internal standard, accurate relative quantification can be achieved, correcting for sample loss and matrix effects.[3]

Experimental Workflow Overview

The overall experimental workflow for relative lipid quantification using 18:1-21:2-18:1 TG-d5 involves several key stages, from sample preparation to data analysis. A generalized workflow is depicted below.

Fig. 1: General experimental workflow for lipidomics analysis.

Experimental Protocols

Materials and Reagents

• Internal Standard: 18:1-21:2-18:1 TG-d5 (Avanti Polar Lipids, Product No. A86913)[5]

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Additives: Ammonium (B1175870) formate, Formic acid

• Biological Matrix: Plasma, serum, tissue homogenate, etc.

Internal Standard Stock Solution Preparation

Prepare a stock solution of 18:1-21:2-18:1 TG-d5 in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v) at a concentration of 1 mg/mL. Store the stock solution at -20°C. Prepare working solutions by diluting the stock solution to the desired concentration for spiking into samples. The optimal concentration of the internal standard should be determined based on the expected concentration of the endogenous lipids in the sample.

Sample Preparation and Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is a widely used method for extracting lipids from biological samples.[6]

• Sample Thawing: Thaw frozen biological samples (e.g., 50 µL of plasma) on ice.

• Internal Standard Spiking: Add a known amount of the 18:1-21:2-18:1 TG-d5 working solution to the sample. The amount should be optimized to be within the linear range of the mass spectrometer and comparable to the endogenous lipid levels.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution (or water) and vortex again. Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as 100 µL of isopropanol:acetonitrile (1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are general LC-MS/MS parameters that can be adapted for the analysis of triglycerides. Optimization will be required for specific instrumentation.

Parameter	Setting
LC System	UPLC/HPLC system
Column	C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	55°C
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole or High-Resolution Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	30
2.0	40
2.5	50
10.0	90
12.0	95
12.1	30
15.0	30

Mass Spectrometry Parameters:

For targeted analysis using MRM, specific precursor-to-product ion transitions for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard need to be determined. The sodium adduct of 18:1-21:2-18:1 TG-d5 has been reported at m/z 929.85.[7] The ammonium adduct is also commonly used for triglyceride analysis.[6]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
18:1-21:2-18:1 TG-d5 ([M+NH4]+)	To be determined empirically	To be determined empirically	To be determined empirically
Endogenous TG ([M+NH4]+)	Specific to each TG	Neutral loss of fatty acid	To be determined empirically

Data Presentation and Analysis

Data Processing

• Peak Integration: Integrate the chromatographic peaks for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard using the instrument's software.

• Ratio Calculation: Calculate the peak area ratio of each endogenous triglyceride to the internal standard.

  • Ratio = (Peak Area of Endogenous TG) / (Peak Area of 18:1-21:2-18:1 TG-d5)

Relative Quantification

The calculated peak area ratios represent the relative abundance of each triglyceride species across different samples. For comparative studies, these ratios can be used to determine fold changes between experimental groups.

Example Quantitative Data Table

The following table is a template for presenting relative quantification data. The values are for illustrative purposes only.

Triglyceride Species	Retention Time (min)	Peak Area Ratio (Control Group)	Peak Area Ratio (Treatment Group)	Fold Change
TG(16:0/18:1/18:2)	8.5	1.25 ± 0.15	2.50 ± 0.20	2.0
TG(18:1/18:1/18:2)	8.9	3.40 ± 0.30	1.70 ± 0.25	0.5
TG(18:0/18:1/20:4)	9.2	0.80 ± 0.10	1.60 ± 0.18	2.0

Signaling Pathways and Logical Relationships

The quantification of specific triglyceride species can provide insights into various metabolic pathways. The diagram below illustrates a simplified overview of triglyceride metabolism.

Fig. 2: Simplified overview of triglyceride metabolism.

Conclusion

The use of 18:1-21:2-18:1 TG-d5 as an internal standard provides a robust and reliable method for the relative quantification of triglycerides in lipidomics studies. The detailed protocols and workflow presented here offer a foundation for researchers to develop and validate their own quantitative lipidomics assays. Adherence to best practices in sample preparation, LC-MS/MS analysis, and data processing is crucial for obtaining high-quality, reproducible results that can advance our understanding of the role of lipids in health and disease.

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. avantiresearch.com [avantiresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Quantitative Analysis of Triglycerides in Human Plasma Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with significant implications for understanding disease pathogenesis and for biomarker discovery. Triglycerides (TGs) are a major class of lipids that play a crucial role in energy storage and metabolism. Accurate and precise quantification of individual TG species is essential for elucidating their biological functions and their roles in various disease states. However, the inherent complexity of biological matrices and the variability associated with analytical instrumentation present significant challenges for robust lipid quantification.[1][2]

The use of stable isotope-labeled internal standards, particularly deuterated standards, is a cornerstone of high-quality quantitative mass spectrometry.[1][2] These standards are chemically identical to their endogenous counterparts but have a different mass, allowing for their differentiation by the mass spectrometer.[2] By adding a known amount of a deuterated internal standard to a sample prior to processing, it is possible to correct for variations in sample extraction, chromatographic retention, and ionization efficiency, thereby ensuring accurate and reproducible quantification.[1][3] This application note provides a detailed protocol for the quantitative analysis of triglycerides in human plasma using the deuterated internal standard 18:1-21:2-18:1 TG-d5 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

Materials and Reagents

• Internal Standard: 18:1-21:2-18:1 TG-d5 (as part of a mixture like UltimateSPLASH™ ONE or obtained individually)[4][5][6]

• Solvents: Chloroform (B151607), Methanol, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Additives: Ammonium (B1175870) formate

• Biological Matrix: Human plasma

• Equipment:

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system with an electrospray ionization (ESI) source[7]

  • Reversed-phase C18 LC column[7]

Sample Preparation and Lipid Extraction

A modified Bligh and Dyer extraction method is a commonly used and effective technique for extracting triglycerides from plasma.[8]

• Sample Thawing: Thaw frozen human plasma samples on ice to minimize lipid degradation.[8]

• Internal Standard Spiking: To 100 µL of plasma in a glass tube, add a known amount of the 18:1-21:2-18:1 TG-d5 internal standard solution.

• Solvent Addition and Phase Separation:

  • Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture to the plasma. Vortex vigorously for 1 minute.[8]

  • Add 125 µL of chloroform and vortex for 1 minute.[8]

  • Add 125 µL of water and vortex again for 1 minute.[8]

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to achieve phase separation.[8]

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.[8]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.[8]

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as a 2:1:1 (v/v/v) isopropanol:acetonitrile:water mixture. Vortex briefly to ensure complete dissolution.[8]

• Sample Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Reverse-phase liquid chromatography is a powerful technique for separating the complex mixture of triglycerides based on their fatty acyl chain lengths and the total number of double bonds.[8]

• LC System: A UHPLC system is recommended for optimal separation.

• Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[7]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.[7]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.[7]

• Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is common.[7]

• Injection Volume: 5-10 µL.[7]

• MS System: A triple quadrupole mass spectrometer is ideal for targeted quantification.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[7]

• Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.[7][9]

• MRM Transitions:

  • Internal Standard (18:1-21:2-18:1 TG-d5): The precursor ion will be the [M+NH4]+ adduct. The product ion will correspond to the neutral loss of one of the fatty acid chains.

  • Target Triglycerides: Precursor ions will be the [M+NH4]+ adducts of the specific TGs of interest. Product ions will correspond to the neutral loss of one of the fatty acid chains.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of representative triglycerides and a fixed concentration of the 18:1-21:2-18:1 TG-d5 internal standard.

• Quantification: The concentration of the target triglycerides in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration curve.[7]

Data Presentation

The quantitative data should be summarized in a clear and structured table to facilitate easy comparison between different sample groups.

Sample ID	Analyte (Triglyceride)	Analyte Peak Area	Internal Standard (18:1-21:2-18:1 TG-d5) Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Control 1	TG 16:0/18:1/18:2	150,000	500,000	0.30	15.2
Control 2	TG 16:0/18:1/18:2	165,000	510,000	0.32	16.1
Treated 1	TG 16:0/18:1/18:2	250,000	490,000	0.51	25.8
Treated 2	TG 16:0/18:1/18:2	275,000	505,000	0.54	27.3
Control 1	TG 18:1/18:1/18:2	220,000	500,000	0.44	22.4
Control 2	TG 18:1/18:1/18:2	240,000	510,000	0.47	23.9
Treated 1	TG 18:1/18:1/18:2	380,000	490,000	0.78	39.6
Treated 2	TG 18:1/18:1/18:2	410,000	505,000	0.81	41.1

Visualization

Caption: Experimental workflow for TG analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SPLASH Brochure [online.flippingbook.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape of 18:1-21:2-18:1 TG-d5

This guide provides troubleshooting solutions for researchers, scientists, and drug development professionals experiencing poor chromatographic peak shape during the analysis of the deuterated triglyceride standard, 18:1-21:2-18:1 TG-d5, typically by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common types of poor peak shape observed for triglycerides like 18:1-21:2-18:1 TG-d5?

Poor peak shape in HPLC and LC-MS analysis typically falls into four categories:

• Peak Tailing: An asymmetrical peak where the latter half of the peak is drawn out. This can be caused by secondary interactions between the analyte and the stationary phase or column contamination.[1][2]

• Peak Fronting: An asymmetrical peak where the first half of the peak is distorted. This is often a sign of sample overload or a mismatch between the sample solvent and the mobile phase.[3][4]

• Peak Broadening: Peaks that are wider than expected, leading to decreased resolution and sensitivity. Common causes include column degradation, large extra-column volume, and suboptimal mobile phase or temperature conditions.[1][2][5]

• Split Peaks: A single compound appearing as two or more distinct peaks. This can result from a partially blocked column frit, a void in the column packing, or issues with sample dissolution and injection.[2][5][6]

Q2: My 18:1-21:2-18:1 TG-d5 peak is tailing. What are the likely causes and how can I fix it?

Peak tailing for a neutral, nonpolar molecule like a triglyceride is often related to the column's health or flow path issues.

• Column Contamination: Strongly retained, non-eluting compounds from previous injections can accumulate at the head of the column, creating active sites that cause tailing.[3][7] Flushing the column with a strong solvent, such as isopropanol, can resolve this.[7]

• Column Degradation: The stationary phase can degrade over time, exposing active sites on the underlying silica. If flushing does not work, the column or guard column may need to be replaced.[1][5]

• Extra-Column Volume: Excessive tubing length or diameter between the column and the detector can contribute to peak tailing and broadening.[1] Ensure all connections are made with minimal-volume tubing.

Q3: My peak is excessively broad. What factors should I investigate?

Broad peaks can significantly impact quantification and resolution.

• Inappropriate Sample Solvent: The solvent used to dissolve the 18:1-21:2-18:1 TG-d5 standard should be as weak as or weaker than the initial mobile phase to ensure the peak is sharply focused on the column.[1][3] Injecting in a much stronger solvent will cause the sample band to spread before it reaches the column, resulting in a broad peak.

• Suboptimal Column Temperature: Temperature plays a critical role in lipid chromatography.[8][9] Increasing the column temperature decreases mobile phase viscosity, which can lead to sharper peaks and better sensitivity.[10] However, a temperature gradient across the column (if the mobile phase is not pre-heated) can cause broadening.[5][10] It is recommended to use a column oven and allow the system to fully equilibrate.

• Column Deterioration: A deteriorating column loses its efficiency, leading to broader peaks.[5] This can be checked by removing the guard column (if installed) to see if the peak shape improves.

Q4: My peak is fronting. What does this indicate?

Peak fronting is most commonly caused by two issues:

• Sample Overload: Injecting too high a concentration of the standard can saturate the stationary phase, leading to a fronting peak shape.[1][2] Try diluting the sample or reducing the injection volume.

• Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger or less viscous than the mobile phase, it can distort the peak, often causing fronting.[6] For reversed-phase chromatography, avoid using highly nonpolar solvents like hexane (B92381) if they are not compatible with your mobile phase.[6][11]

Q5: How does column temperature affect the peak shape of my triglyceride standard?

Column temperature has a significant effect on triglyceride analysis.

• Benefits of Higher Temperature: Increasing temperature generally reduces the retention time and can lead to sharper, narrower peaks due to faster analyte diffusion and lower mobile phase viscosity.[8][10][12] For lipid analysis, temperatures of 35°C or higher often improve peak shape.[8]

• Potential Drawbacks: For some complex triglyceride separations, increasing the temperature can sometimes lead to a loss of resolution between closely eluting species.[9][13]

• Recommendation: The optimal temperature should be determined empirically. Start with a temperature around 35-45°C and systematically increase it (e.g., in 5°C increments) to find the best balance between peak shape, resolution, and analysis time.[8][10] Maintaining a stable column temperature is crucial for reproducible retention times.[7]

Troubleshooting Summary

Problem	Potential Cause	Recommended Solution	Quantitative Parameter to Adjust
Peak Tailing	Column Contamination	Flush the column with a strong solvent (e.g., Isopropanol).	Flush Volume: 10-20 column volumes.
Column Degradation	Replace the guard column, and if necessary, the analytical column.	N/A
Peak Broadening	Incompatible Sample Solvent	Reconstitute the sample in a solvent matching the initial mobile phase.	Solvent Composition: e.g., Change from 100% Isopropanol to 90:10 Acetonitrile:Isopropanol.
Low Column Temperature	Increase column temperature using a thermostatically controlled oven.	Temperature: Increase from 25°C to 45°C in 5°C increments.
Extra-Column Volume	Use shorter tubing with a smaller internal diameter.	Tubing ID: Reduce from 0.005" to 0.003".
Peak Fronting	Sample Overload	Reduce the amount of sample injected onto the column.	Injection Volume: Decrease from 10 µL to 2 µL, or dilute sample 5-fold.
Poor Sample Solubility	Ensure the sample is fully dissolved in the injection solvent.	N/A (Qualitative check)
Split Peaks	Partially Blocked Column Frit	Back-flush the column (if permitted by the manufacturer).	Flow Rate (for flush): 0.1-0.2 mL/min.
Column Void/Channeling	Replace the column.	N/A
Injection Solvent Effect	Dissolve sample in a weaker solvent than the mobile phase.	See "Peak Broadening" -> "Incompatible Sample Solvent".

Experimental Protocols

Protocol 1: Column Flushing and Regeneration

This protocol is intended to remove strongly retained contaminants from a reversed-phase column (e.g., C18).

• Disconnect the Column: Disconnect the column from the detector to prevent contaminants from flowing into it.

• Initial Wash: Flush the column with 10-20 column volumes of your mobile phase without any buffer salts (e.g., if your mobile phase is Acetonitrile/Water with Ammonium Formate, flush with Acetonitrile/Water).

• Intermediate Strength Wash: Flush with 10-20 column volumes of Methanol.

• Strong Solvent Wash: Flush with 10-20 column volumes of Isopropanol (IPA) to remove strongly bound lipids and nonpolar contaminants.[7]

• Return to Mobile Phase: Gradually re-introduce the working mobile phase by first flushing with the intermediate solvent (Methanol), then the initial mobile phase composition.

• Equilibration: Equilibrate the column with at least 10-15 column volumes of the starting mobile phase before the next injection.

Protocol 2: Column Temperature Optimization

This protocol helps determine the optimal column temperature for your analysis.

• Set Initial Conditions: Set your LC method with a starting column temperature of 35°C. Ensure the system is fully equilibrated.

• Inject Standard: Inject your 18:1-21:2-18:1 TG-d5 standard and record the chromatogram, noting the peak width, asymmetry, and retention time.

• Increase Temperature: Increase the column temperature by 5°C (e.g., to 40°C). Allow the system to equilibrate for at least 15-20 minutes.

• Re-inject: Inject the standard again and record the chromatographic parameters.

• Repeat: Continue increasing the temperature in 5°C increments up to a maximum recommended by the column manufacturer (typically around 60°C for many silica-based columns).[10]

• Evaluate: Compare the chromatograms. Select the temperature that provides the sharpest, most symmetrical peak without sacrificing necessary resolution from other compounds in your sample.

Troubleshooting Workflow

Caption: A logical workflow for diagnosing and resolving poor peak shape issues.

References

• 1. benchchem.com [benchchem.com]
• 2. mastelf.com [mastelf.com]
• 3. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 4. agilent.com [agilent.com]
• 5. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. aocs.org [aocs.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. lib3.dss.go.th [lib3.dss.go.th]
• 10. How does increasing column temperature affect LC methods? [sciex.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. youngin.com [youngin.com]

Technical Support Center: Overcoming Ion Suppression in Triglyceride Analysis with 18:1-21:2-18:1 TG-d5

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the quantitative analysis of triglycerides (TGs) using liquid chromatography-mass spectrometry (LC-MS/MS), with a focus on overcoming ion suppression using the deuterated internal standard 18:1-21:2-18:1 TG-d5.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it impact the analysis of triglycerides?

A1: Ion suppression is a matrix effect that occurs in mass spectrometry, particularly with electrospray ionization (ESI), where the ionization efficiency of the target analyte is reduced by co-eluting compounds from the sample matrix.[1][2] This leads to a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of triglyceride quantification. In complex biological samples like plasma, highly abundant species such as phospholipids (B1166683) are common culprits of ion suppression.[3]

Q2: How does a deuterated internal standard like 18:1-21:2-18:1 TG-d5 help in overcoming ion suppression?

A2: A stable isotope-labeled internal standard (SIL-IS), such as 18:1-21:2-18:1 TG-d5, is a molecule that is chemically identical to the analyte of interest but has some of its atoms replaced with heavier isotopes (in this case, deuterium). The key principle is that the SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression.[4] By measuring the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved, as the ratio remains constant even if the absolute signal intensities of both are suppressed.

Q3: What are the signs that my triglyceride analysis is affected by ion suppression?

A3: Indicators of ion suppression in your analysis include:

• Poor reproducibility of results, especially for low-concentration samples.

• Non-linear calibration curves.

• Inaccurate and imprecise quantification when analyzing samples in a complex matrix compared to standards in a pure solvent.

• A significant drop in the signal-to-noise ratio of your analyte when analyzing biological samples.

Q4: Can 18:1-21:2-18:1 TG-d5 be used to quantify all triglycerides in my sample?

A4: While 18:1-21:2-18:1 TG-d5 is an excellent internal standard for many triglycerides, its effectiveness is optimal for triglycerides that have similar chromatographic retention times and ionization efficiencies. For a comprehensive lipidomics study covering a wide range of triglyceride species, a mixture of several deuterated internal standards representing different fatty acid compositions and chain lengths may be necessary for the most accurate quantification.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating ion suppression in your triglyceride LC-MS/MS experiments.

Step 1: Assess the Presence and Severity of Ion Suppression

A recommended method to evaluate matrix effects is the post-extraction spike experiment.

Experimental Protocol: Post-Extraction Spike for Matrix Effect Evaluation

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte of interest and 18:1-21:2-18:1 TG-d5 in a pure solvent (e.g., methanol/chloroform).

  • Set B (Post-Spike Sample): A blank biological matrix extract (e.g., plasma extract with no analyte) spiked with the analyte of interest and 18:1-21:2-18:1 TG-d5 after the extraction process.

  • Set C (Pre-Spike Sample): A blank biological matrix spiked with the analyte of interest and 18:1-21:2-18:1 TG-d5 before the extraction process.

• Analyze all three sets using your established LC-MS/MS method.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

A matrix effect value significantly less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Step 2: Implement Strategies to Reduce Ion Suppression

If significant ion suppression is detected, consider the following optimization strategies:

Strategy	Description
Sample Preparation	Employ more rigorous sample preparation techniques to remove interfering matrix components. Solid-phase extraction (SPE) is particularly effective at removing phospholipids.
Chromatographic Separation	Optimize the LC method to achieve better separation between the triglycerides of interest and the interfering compounds. This can involve adjusting the gradient, changing the column, or modifying the mobile phase composition.
Dilution	Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization. However, this may also decrease the analyte signal, so a balance must be found.
Internal Standard Calibration	Consistently use a suitable deuterated internal standard like 18:1-21:2-18:1 TG-d5 and quantify using the analyte-to-internal standard peak area ratio.

Quantitative Data on Overcoming Ion Suppression

The following table provides a representative example of how a deuterated internal standard can correct for ion suppression in the analysis of a triglyceride (TG 18:1/18:1/18:1) in human plasma.

Sample Type	Analyte Peak Area (counts)	IS (d5-TG) Peak Area (counts)	Analyte/IS Ratio	Calculated Concentration (µg/mL)
Neat Standard	1,250,000	1,300,000	0.96	10.0 (Reference)
Plasma Extract (without IS correction)	650,000	N/A	N/A	5.2 (Inaccurate)
Plasma Extract (with IS correction)	650,000	670,000	0.97	10.1 (Accurate)

This data is representative and illustrates the principle of correction. Actual values will vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Lipid Extraction from Human Plasma

This protocol is a modified Folch extraction method suitable for the extraction of triglycerides.

• To a 1.5 mL microcentrifuge tube, add 50 µL of human plasma.

• Add 10 µL of a 10 µg/mL solution of 18:1-21:2-18:1 TG-d5 in chloroform/methanol (2:1, v/v).

• Add 1 mL of chloroform/methanol (2:1, v/v).

• Vortex for 2 minutes at room temperature.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase into a new tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Triglycerides

This protocol provides a starting point for the analysis of triglycerides. Optimization may be required for your specific instrumentation and analytes.

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in water

• Mobile Phase B: 10 mM ammonium formate in methanol/isopropanol (1:1, v/v)

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor the precursor-to-product ion transitions for your specific triglycerides of interest and for 18:1-21:2-18:1 TG-d5. For triglycerides, [M+NH4]+ is a common precursor ion.

Visualizations

Experimental Workflow for Troubleshooting Ion Suppression

Caption: A logical workflow for identifying and overcoming ion suppression in triglyceride analysis.

Diacylglycerol-Mediated Protein Kinase C (PKC) Signaling Pathway

Triglycerides are a major source of diacylglycerols (DAGs), which are critical second messengers in various signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 18:1-21:2-18:1 TG-d5 Signal-to-Noise Ratio

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the analysis of the internal standard 18:1-21:2-18:1 TG-d5.

Frequently Asked Questions (FAQs)

Q1: What is 18:1-21:2-18:1 TG-d5 and what is its primary application?

A1: 18:1-21:2-18:1 TG-d5 is a deuterated triglyceride (TG) used as an internal standard for the quantification of triglycerides in mass spectrometry-based lipidomics.[1][2] Its full name is 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5.[3] The deuterium (B1214612) labeling provides a distinct mass shift from its endogenous, non-labeled counterparts, allowing for accurate quantification.

Q2: What are the common adducts observed for this triglyceride in mass spectrometry?

A2: In positive ion mode, triglycerides commonly form adducts with sodium ([M+Na]+) and ammonium (B1175870) ([M+NH4]+).[4][5] The choice of adduct for monitoring can impact signal intensity and stability. For instance, ammonium adducts are often used as precursor ions in Multiple Reaction Monitoring (MRM) experiments.[5]

Q3: Why am I observing a low signal-to-noise (S/N) ratio for my 18:1-21:2-18:1 TG-d5 internal standard?

A3: A low S/N ratio can stem from several factors including issues with sample preparation, chromatographic conditions, or mass spectrometer settings. Common culprits include ion suppression from the sample matrix, suboptimal ionization, poor fragmentation, or high background noise.[6][7]

Q4: Can in-source fragmentation of other lipids interfere with my analysis?

A4: Yes, in-source fragmentation of larger lipids, particularly other triglycerides, can potentially generate ions that interfere with the targeted analysis.[8] However, using ammonium adducts for quantification can help mitigate this, as the fragmentation of triglyceride ammonium adducts often results in a neutral loss of a fatty acid and ammonia, leading to a diglyceride fragment that is protonated rather than an ammonium adduct.[8]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues leading to a poor signal-to-noise ratio for 18:1-21:2-18:1 TG-d5.

Issue 1: Low Signal Intensity

Potential Cause	Troubleshooting Steps
Suboptimal Ionization	- Verify and optimize ion source parameters (e.g., temperature, gas flows, voltages).[6][7] - Ensure the electrospray needle is positioned correctly and the spray is stable.[7] - Consider using additives in the mobile phase, such as ammonium formate (B1220265) or acetate, to promote the formation of specific adducts like [M+NH4]+.[9]
Inefficient Adduct Formation	- Experiment with different mobile phase additives to enhance the formation of the desired adduct (e.g., [M+Na]+ or [M+NH4]+).[10]
Poor Fragmentation (MS/MS)	- Optimize collision energy and collision gas pressure to ensure efficient fragmentation of the precursor ion to a specific product ion.[6] For triglycerides, a common fragmentation pathway is the neutral loss of a fatty acid.[5]
Sample Preparation Issues	- Ensure complete dissolution of the internal standard in an appropriate solvent.[11] 18:1-21:2-18:1 TG-d5 is soluble in ethanol.[2] - Check for degradation of the standard; prepare fresh solutions. Triglycerides are susceptible to enzymatic hydrolysis and oxidation.[12]
Matrix Effects	- Ion suppression from co-eluting matrix components can significantly reduce signal intensity.[6] - Improve sample clean-up procedures (e.g., solid-phase extraction, liquid-liquid extraction).[13] - Adjust chromatographic conditions to separate the analyte from interfering matrix components.

Issue 2: High Background Noise

Potential Cause	Troubleshooting Steps
Contaminated Mobile Phase or LC System	- Use high-purity LC-MS grade solvents and additives. - Flush the LC system thoroughly. - Check for and eliminate leaks in the system.[6]
Chemical Noise	- Identify the source of the background noise by running blank injections. - High background from the sample matrix may necessitate improved sample preparation.
Electronic Noise	- While less common with modern instruments, ensure the mass spectrometer is properly tuned and calibrated.[6]

Experimental Protocols

Protocol 1: Sample Preparation for Triglyceride Analysis

This protocol outlines a general procedure for the extraction of lipids from plasma for subsequent LC-MS/MS analysis.

• Thaw Samples : Thaw frozen plasma samples on ice to minimize enzymatic activity.[12]

• Add Internal Standard : Spike the plasma sample with a known concentration of 18:1-21:2-18:1 TG-d5 solution.

• Protein Precipitation and Lipid Extraction :

  • Add a 3:1 (v/v) mixture of methanol:dichloromethane to the plasma sample.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• Isolate Lipid Layer : Carefully transfer the supernatant containing the lipid extract to a new tube.

• Dry and Reconstitute :

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried lipid extract in the mobile phase used for the LC-MS analysis.

Protocol 2: LC-MS/MS Method for Triglyceride Analysis

This protocol provides a starting point for developing an LC-MS/MS method for the quantification of triglycerides using 18:1-21:2-18:1 TG-d5.

• Liquid Chromatography (LC)

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A : Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B : Acetonitrile/Isopropanol (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient : Start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute the non-polar triglycerides.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 50°C.

• Mass Spectrometry (MS)

  • Ionization Mode : Positive Electrospray Ionization (ESI+).

  • Scan Type : Multiple Reaction Monitoring (MRM).

  • Precursor Ion : [M+NH4]+ for 18:1-21:2-18:1 TG-d5 (m/z 948.9). The exact mass is 929.85, so the ammonium adduct would be approximately 947.9.[3] Note: The exact m/z should be confirmed by infusion of the standard.

  • Product Ion : Monitor for the neutral loss of one of the fatty acid chains. For example, the neutral loss of oleic acid (C18:1).

  • Collision Energy : Optimize for the specific instrument and transition.

  • Source Parameters : Optimize gas temperatures, gas flows, and spray voltage for maximal signal.[6][7]

Visualizations

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Troubleshooting logic for low signal-to-noise ratio.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Advances in LDI-MS Analysis: The Role of Chemical Vapor Deposition-Synthesized Silver Nanoparticles in Enhancing Detection of Low-Molecular-Weight Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 8. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 9. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. studenttheses.uu.nl [studenttheses.uu.nl]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 13. agilent.com [agilent.com]

degradation of 18:1-21:2-18:1 TG-d5 during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the deuterated triglyceride internal standard 18:1-21:2-18:1 TG-d5. The focus is on preventing degradation during sample preparation to ensure data accuracy and reliability.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 18:1-21:2-18:1 TG-d5 degradation during sample preparation?

The degradation of triglycerides (TGs), particularly those containing unsaturated fatty acids like oleic acid (18:1), is primarily caused by two chemical processes: hydrolysis and oxidation.[1] These reactions can be initiated or accelerated by factors such as exposure to water, enzymes, heat, light, and oxygen during sample handling and storage.[1][2]

• Hydrolysis: This is the cleavage of the ester bonds that link the fatty acids to the glycerol (B35011) backbone, a reaction involving water.[3][4] It results in the formation of diacylglycerols (DGs), monoacylglycerols (MGs), and free fatty acids (FFAs).[3] This process can be catalyzed by endogenous lipase (B570770) enzymes present in biological samples or by acidic/basic conditions.[5][6]

• Oxidation: The double bonds within the oleic acid (18:1) and heneicosadienoic acid (21:2) chains are susceptible to attack by oxygen.[7] This process, often accelerated by heat, light, and trace metals, leads to the formation of primary oxidation products like hydroperoxides, which can then break down into a variety of secondary products, including aldehydes and ketones.[2]

Q2: How can I prevent enzymatic hydrolysis of my TG-d5 standard after sample collection?

Endogenous lipases in biological samples can remain active for minutes to hours after collection, rapidly degrading triglycerides.[5] To obtain biologically meaningful results, it is crucial to quench metabolic and enzymatic activity immediately.

Recommended strategies include:

• Rapid Freezing: Immediately flash-freeze biological samples in liquid nitrogen after collection and store them at -80°C until extraction.

• Solvent Quenching: Homogenize samples directly in a cold solvent mixture, such as 2:1 chloroform (B151607):methanol (Folch method), to denature enzymes.[8]

• Heat Treatment: For some sample matrices like tissues, heat treatment can inhibit lipase activity, improving the stability of triacylglycerols.[9] However, this method does not prevent non-enzymatic degradation and must be applied carefully to avoid inducing thermal degradation.[9][10]

Q3: What are the best practices for preventing oxidation of 18:1-21:2-18:1 TG-d5?

Oxidation is a major source of lipid degradation.[1] The polyunsaturated nature of the fatty acid chains in the TG-d5 standard makes it particularly vulnerable.

Best practices include:

• Use of Antioxidants: Add an antioxidant such as butylated hydroxytoluene (BHT) to your extraction solvents.

• Protection from Light: Use amber glass vials or cover tubes with aluminum foil to minimize light exposure, which can catalyze photo-oxidation.[8]

• Inert Atmosphere: When possible, perform sample preparation steps under an inert nitrogen or argon atmosphere to displace oxygen.

• Low Temperatures: Keep samples and extracts on ice or at reduced temperatures throughout the preparation process to slow the rate of oxidative reactions.[8]

Q4: How do storage conditions affect the stability of my prepared samples and stock solutions?

Improper storage is a critical point of failure leading to lipid degradation.[9] The stability of triglycerides is heavily influenced by temperature, storage duration, and exposure to air and light.[11]

• Lipid Extracts: After extraction, lipid extracts should be stored in organic solvents (e.g., chloroform or a hexane/isopropanol mixture) in airtight glass containers at -20°C for short-term storage or, ideally, at -80°C for long-term storage.[1][9]

• Stock Solutions: Prepare stock solutions of 18:1-21:2-18:1 TG-d5 in a suitable organic solvent, aliquot into single-use vials to avoid repeated freeze-thaw cycles, and store at -80°C.[5][11]

• Avoid Plastics: Do not use plastic or polymer-based containers for storing organic solutions of lipids, as solvents can leach plasticizers (e.g., phthalates) that will contaminate the sample and may interfere with analysis.[9][12]

Troubleshooting Guide for Mass Spectrometry Analysis

Degradation of your TG-d5 internal standard can manifest as various issues in your analytical data. The table below outlines common problems, their potential causes related to degradation, and recommended solutions.

Observed Problem	Potential Cause Related to Degradation	Recommended Troubleshooting Actions
Low Signal Intensity of TG-d5	Analyte Loss: The TG-d5 has degraded into smaller molecules (DGs, MGs, FFAs) that are not being monitored.[13]	1. Prepare a fresh standard and inject it directly to verify instrument performance.[13] 2. Review the sample preparation workflow for potential sources of hydrolysis or oxidation. 3. Scan for expected degradation products (e.g., neutral loss of an 18:1 or 21:2 fatty acid) to confirm degradation.
High Signal Variability (Poor Reproducibility)	Inconsistent Degradation: The extent of degradation varies between samples due to minor differences in handling time, temperature, or light exposure.	1. Standardize every step of the sample preparation protocol, paying close attention to timing and temperature control. 2. Prepare samples in smaller batches to minimize the time each sample is exposed to ambient conditions.
Appearance of Unexpected Peaks	Hydrolysis Products: Peaks corresponding to diglycerides (d5-DG) or free fatty acids are present.[3] Oxidation Products: A cluster of peaks with higher polarity than the parent TG, corresponding to oxidized TGs (e.g., with added hydroxyl or hydroperoxy groups).[2][7]	1. Confirm the identity of unexpected peaks using MS/MS fragmentation. Hydrolysis will lead to the loss of a fatty acid chain. 2. Re-extract samples using fresh, high-purity solvents and strictly controlled, low-temperature conditions.[12] 3. Incorporate an antioxidant into the extraction solvent if oxidation is suspected.
Poor Peak Shape (Tailing)	Presence of Polar Degradants: The formation of more polar hydrolysis products (DGs, MGs) or oxidation products can lead to interactions with active sites in the GC/LC system, causing peak tailing.[12]	1. Check the cleanliness of the injector liner and trim the front of the analytical column.[12] 2. Ensure sample cleanup procedures (e.g., Solid-Phase Extraction) are sufficient to remove highly polar interferents.[8]

Experimental Protocols & Workflows

Protocol 1: Standard Lipid Extraction (Folch Method)

This protocol is a standard method for extracting total lipids from biological matrices like plasma or tissue homogenates.

• Homogenization: In a glass tube, add 1 mL of sample (e.g., plasma).

• Internal Standard Spiking: Add a precise amount of your 18:1-21:2-18:1 TG-d5 stock solution.[14]

• Solvent Addition: Add 4 mL of a cold (4°C) 2:1 (v/v) chloroform:methanol mixture.

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 0.8 mL of 0.9% NaCl solution (or pure water). Vortex for another 30 seconds.[8]

• Centrifugation: Centrifuge at 2,000 x g for 5 minutes to achieve clear phase separation.[8]

• Collection: Carefully collect the lower (organic) phase containing the lipids using a glass Pasteur pipette and transfer to a clean glass tube.[14]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent appropriate for your analytical method (e.g., 9:1 isopropanol:acetonitrile for LC-MS).[8]

Visual Diagrams

Degradation Pathways

Caption: Primary degradation pathways for 18:1-21:2-18:1 TG-d5.

Recommended Sample Preparation Workflow

Caption: Workflow highlighting key steps to prevent TG-d5 degradation.

Troubleshooting Logic for Low TG-d5 Signal

Caption: Decision tree for troubleshooting low internal standard signal.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. bce.au.dk [bce.au.dk]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. researchgate.net [researchgate.net]
• 5. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. Determination of Oxidized Lipids in Commonly Consumed Foods and a Preliminary Analysis of Their Binding Affinity to PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. lipidmaps.org [lipidmaps.org]

identifying and resolving interference with 18:1-21:2-18:1 TG-d5 signal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the deuterated internal standard 18:1-21:2-18:1 TG-d5 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 18:1-21:2-18:1 TG-d5 and what is its primary application?

A1: 18:1-21:2-18:1 TG-d5 is a deuterated triglyceride, specifically 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5. It is primarily used as an internal standard in mass spectrometry-based lipidomics. Its stable isotope label allows for accurate quantification of endogenous triglycerides by correcting for sample loss during preparation and for variations in instrument response, such as ion suppression or enhancement.

Q2: I am not detecting a signal, or the signal for 18:1-21:2-18:1 TG-d5 is very low. What are the potential causes?

A2: A weak or absent signal can stem from several factors.[1][2] It is crucial to systematically investigate the sample preparation, the liquid chromatography (LC) system, and the mass spectrometer (MS).[2] Common causes include:

• Sample Preparation Issues: Inefficient extraction, sample degradation, or incorrect concentration.

• LC System Problems: Leaks, column degradation, incorrect mobile phase composition, or a clogged system.[3]

• MS System Malfunctions: Incorrect instrument parameters, a dirty ion source, unstable spray, or detector issues.[1][3]

Q3: My results show high variability between replicate injections. What could be the reason?

A3: High variability is often a symptom of inconsistent matrix effects between samples.[4] The composition of the sample matrix can differ slightly, leading to varying degrees of ion suppression or enhancement.[4] Other potential causes include an unstable LC-MS system, issues with the autosampler, or sample degradation over time in the autosampler.

Q4: What are "matrix effects" and how do they interfere with my analysis?

A4: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix. This interference can lead to either a decrease (ion suppression) or an increase (ion enhancement) of the analyte's signal, which negatively impacts the accuracy and reproducibility of quantitative analysis. In biological samples, phospholipids (B1166683) are a primary cause of matrix effects in lipid analysis.[5]

Q5: How can I differentiate between different types of interference, such as matrix effects and isobaric interference?

A5:

• Matrix effects are assessed by observing signal suppression or enhancement that varies with the sample matrix. Techniques like post-column infusion and post-extraction spiking are used for their identification and quantification.

• Isobaric interference occurs when different molecules have the same nominal mass-to-charge ratio. High-resolution mass spectrometry can often resolve these interferences. If not, chromatographic separation is essential to ensure that the isobaric species do not co-elute with the analyte of interest.

Troubleshooting Guides

Guide 1: Low or No Signal Intensity

This guide provides a step-by-step approach to diagnosing the cause of a poor or absent signal for 18:1-21:2-18:1 TG-d5.

Troubleshooting Flowchart for Low/No Signal

Caption: A step-by-step flowchart for troubleshooting low or no signal intensity.

Parameter	Recommended Action
Mass Spectrometer	Verify instrument tuning and calibration with a standard compound.[1] Check the ion source for cleanliness and ensure a stable spray.[2] Confirm that the detector voltage is appropriate.
Liquid Chromatograph	Monitor the system pressure for stability.[3] Inspect for any leaks in the fluid path. Ensure the mobile phases are correctly prepared and degassed.
Sample Preparation	Prepare a fresh dilution of the 18:1-21:2-18:1 TG-d5 standard in a clean solvent and inject it directly into the mass spectrometer (bypassing the LC) to confirm its integrity and the MS performance. Review the sample extraction protocol for potential sources of analyte loss.

Guide 2: Identifying and Mitigating Matrix Effects

Matrix effects are a common source of signal interference in lipidomics. This guide outlines how to diagnose and address them.

Workflow for Assessing Matrix Effects

Caption: A workflow for the identification and mitigation of matrix effects.

Mitigation Strategy	Description
Optimize Chromatography	Modify the LC gradient to separate the 18:1-21:2-18:1 TG-d5 from co-eluting matrix components. Experiment with different stationary phases (e.g., C18, C8) to alter selectivity.
Improve Sample Cleanup	Implement more rigorous sample preparation techniques such as liquid-liquid extraction (LLE), solid-phase extraction (SPE), or protein precipitation to remove interfering substances before LC-MS analysis.
Dilute the Sample	Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on ionization. However, ensure that the concentration of the analyte of interest remains above the limit of quantification.

Data Presentation

Table 1: Mass Spectrometry Parameters for 18:1-21:2-18:1 TG-d5

Parameter	Value	Notes
Molecular Weight	930.53 g/mol
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (Ammonium Adduct)	m/z 948.5 (M+NH₄)⁺	Calculated based on molecular weight and common adduct formation for triglycerides.
Product Ions (Neutral Loss)	m/z 666.5 (Loss of Oleic Acid)	Represents the neutral loss of one of the 18:1 fatty acid chains.
m/z 632.5 (Loss of 21:2 Fatty Acid)	Represents the neutral loss of the 21:2 fatty acid chain.

Note: The exact m/z values may vary slightly depending on instrument calibration. It is recommended to optimize these values on your specific instrument.

Table 2: Comparison of Sample Cleanup Techniques for Matrix Effect Reduction

Technique	Principle	Phospholipid Removal Efficiency	Analyte Recovery
Protein Precipitation (PPT)	Proteins are precipitated using an organic solvent.	Low to Moderate	High
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquids.	Moderate to High	Variable
Solid-Phase Extraction (SPE)	Separation is based on the affinity of the analyte for a solid sorbent.	High	Good to High

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantitatively determine the degree of ion suppression or enhancement for 18:1-21:2-18:1 TG-d5 in a specific biological matrix.

Materials:

• Blank biological matrix (e.g., plasma, tissue homogenate)

• 18:1-21:2-18:1 TG-d5 stock solution

• Solvents for extraction and reconstitution (e.g., methanol, isopropanol, acetonitrile)

• Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

• LC-MS/MS system

Procedure:

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Spike the 18:1-21:2-18:1 TG-d5 into the reconstitution solvent at a known concentration.

  • Set B (Post-Extraction Spike): Process the blank biological matrix through your entire sample preparation workflow. Spike the 18:1-21:2-18:1 TG-d5 into the final, clean extract at the same concentration as Set A.[5]

  • Set C (Pre-Extraction Spike): Spike the 18:1-21:2-18:1 TG-d5 into the blank matrix before starting the extraction procedure. (This set is used to determine recovery).

• LC-MS/MS Analysis: Analyze all three sets of samples using your established LC-MS/MS method.

• Calculate Matrix Effect (%ME): %ME = (Peak Area in Set B / Peak Area in Set A) * 100

• Interpretation:

  • %ME ≈ 100%: No significant matrix effect.

  • %ME < 100%: Ion suppression is occurring.

  • %ME > 100%: Ion enhancement is occurring.

Mandatory Visualization

Triglyceride Metabolism Pathway

This diagram illustrates the central role of triglycerides in energy metabolism, including their synthesis (lipogenesis) and breakdown (lipolysis).

Caption: A simplified overview of triglyceride metabolism pathways.

References

• 1. waters.com [waters.com]
• 2. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimal precursor ion selection for LC-MALDI MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Unexpected Adduct Formation in Mass Spectrometry

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering unexpected adduct formation of the deuterated triglyceride internal standard 18:1-21:2-18:1 TG-d5 during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is 18:1-21:2-18:1 TG-d5 and why is it used in mass spectrometry?

18:1-21:2-18:1 TG-d5 is a mixed-chain triglyceride (TG) composed of two oleic acid chains (18:1), one heneicosadienoic acid chain (21:2), and a glycerol (B35011) backbone labeled with five deuterium (B1214612) atoms (d5). It serves as a stable isotope-labeled internal standard in lipidomics. Its chemical properties are nearly identical to the endogenous, non-labeled version, but its increased mass allows it to be distinguished by the mass spectrometer. Using an internal standard is crucial for accurate quantification as it helps correct for variations in sample preparation, injection volume, and instrument response.[1]

Q2: What are adducts in mass spectrometry and how do they relate to triglyceride analysis?

In electrospray ionization mass spectrometry (ESI-MS), adducts are ions formed when an analyte molecule, like a triglyceride, associates with another ion present in the solution.[1][2] For neutral lipids such as triglycerides, ionization relies entirely on this process. The type of adduct formed dictates the mass-to-charge ratio (m/z) at which the molecule is detected. In positive ion mode, common adducts for TGs are formed with ammonium (B1175870) ([M+NH₄]⁺), sodium ([M+Na]⁺), and potassium ([M+K]⁺).[3][4] Consistent and predictable adduct formation is key for reliable quantification.

Q3: I am observing an unexpected peak for my TG-d5 internal standard. How can I identify it?

Identifying an unknown peak involves calculating the mass difference between the unexpected ion's m/z and the neutral mass of your TG-d5 standard.

• Calculate the Neutral Mass: The exact neutral mass for 18:1-21:2-18:1 TG-d5 (Formula: C₆₀H₁₀₃D₅O₆) is approximately 929.8460 u.

• Determine the Mass Difference: Subtract the neutral mass from the observed m/z of the unexpected peak.

• Identify the Adduct: Compare the mass difference to the masses of common and potential contaminants (see Table 1). For example, a mass difference of ~46.0651 Da suggests the formation of an unusual ethylamine (B1201723) adduct.[4][5]

• Confirm with Blanks: Analyze a solvent blank (mobile phase without sample) to see if the peak is present, which would indicate contamination in the solvent or system.[1]

Q4: The [M+Na]⁺ adduct is far more abundant than my expected [M+NH₄]⁺ adduct. Why is this happening and how can I reduce it?

High sodium adduct intensity is a common issue caused by sodium contamination.[1] Sodium ions have a high affinity for lipids and can suppress the formation of the desired ammonium adduct.[6]

• Sources of Contamination: Sodium can leach from borosilicate glass autosampler vials or be present as an impurity in reagents and solvents.[1]

• Troubleshooting Steps:

  • Switch to Polypropylene (B1209903) Vials: Use polypropylene vials to minimize sodium leaching.[1]

  • Use High-Purity Reagents: Ensure all solvents and additives are LC-MS grade.[1][7]

  • Optimize Mobile Phase: Increase the concentration of ammonium formate (B1220265) or ammonium acetate (B1210297) in your mobile phase. The excess ammonium ions will compete with sodium, promoting the formation of [M+NH₄]⁺ adducts.[1][8]

  • Consider Sample Cleanup: If the sample matrix is high in salt, use a solid-phase extraction (SPE) step to remove inorganic salts.[1]

Q5: I've identified an unusual [M+C₂H₈N]⁺ (ethylamine) adduct. What is the source and how can I eliminate it?

The presence of an ethylamine adduct ([M+C₂H₈N]⁺) has been reported and is often linked to the use of acetonitrile (B52724) in the mobile phase.[4][5][9] This adduct is particularly problematic as its mass can be mistaken for other lipid species, leading to misidentification.[10]

• Source: It is hypothesized to form during the ESI process when acetonitrile is part of the mobile phase, and its formation may be influenced by components of the LC-MS system, such as a grounding union.[4][10]

• Troubleshooting Steps:

  • Replace Acetonitrile: The most effective solution is to substitute acetonitrile with methanol (B129727) in the mobile phase composition.[10]

  • System Check: Inspect the fluidic path, particularly any grounding unions between the LC column and the ESI probe, as this has been implicated as a potential site for the reaction.[9][10]

Q6: How does inconsistent adduct formation affect quantification?

Inconsistent adduct formation can lead to significant quantification errors, sometimes as high as 70%.[3] If the signal for a single analyte is split across multiple adducts ([M+NH₄]⁺, [M+Na]⁺, [M+K]⁺, etc.), and the ratios of these adducts vary between samples or between the analyte and the internal standard, the results will be inaccurate. For the most accurate quantification, it is essential to sum the peak areas of all significant adducts for that lipid or to optimize the method to favor the formation of a single, dominant adduct.[3]

Data Presentation

Table 1: Common and Unexpected Adducts of 18:1-21:2-18:1 TG-d5 (Neutral Mass ≈ 929.8460 u)

Adduct Name	Adduct Formula	Adduct Mass (u)	Calculated m/z ([M+Adduct]⁺)	Common Source / Comment
Ammonium	NH₄⁺	18.0338	947.8798	Mobile phase additive (e.g., ammonium formate).[4]
Sodium	Na⁺	22.9892	952.8352	Glassware, solvents, sample matrix.[1]
Potassium	K⁺	38.9632	968.8092	Glassware, solvents, sample matrix.[11]
Ethylamine	C₂H₈N⁺	46.0651	975.9111	Unexpected adduct linked to acetonitrile in mobile phase. [4][5]

Table 2: Troubleshooting Summary for Adduct Issues

Issue	Potential Cause(s)	Recommended Action(s)	Expected Outcome
High [M+Na]⁺ or [M+K]⁺	Contamination from glass vials, impure solvents.	Switch to polypropylene vials. Use fresh, LC-MS grade solvents. Increase ammonium salt concentration in mobile phase.[1][7]	Suppression of sodium/potassium adducts in favor of [M+NH₄]⁺.
Unusual peak at m/z ~975.91	Ethylamine adduct formation.	Replace acetonitrile with methanol in the mobile phase.[10]	Elimination of the unexpected adduct peak.
Inconsistent adduct ratios between runs	Fluctuating contaminant levels, unstable ESI source.	Use a stable isotope-labeled internal standard. Ensure consistent sample handling. Run system suitability checks.[1]	Improved quantitative accuracy and reproducibility.
Low signal for all adducts	Poor ionization, matrix effects.	Optimize mobile phase pH and additives. Check ion source settings (voltages, temperatures).[12]	Increased signal intensity and sensitivity.

Experimental Protocols

Protocol 1: Method for Identifying the Source of an Unexpected Adduct

• Systematic Blank Injections:

  • Inject a "no injection" blank (run the gradient without an injection) to check for system background.

  • Inject a solvent blank using your standard sample diluent to check for contamination there.

  • Inject a mobile phase blank (run a sample of your fresh mobile phase A and B).

• Isolate Mobile Phase Components:

  • If the adduct is seen in the mobile phase blank, prepare fresh mobile phases, replacing one component at a time.

  • Solvent Test: If an ethylamine adduct is suspected, prepare an identical mobile phase but substitute methanol for acetonitrile.[10] Re-run the blank and a QC sample.

  • Additive Test: Prepare mobile phases without the ammonium formate/acetate to see how it affects the adduct profile.

• Isolate Hardware Components:

  • If contamination is suspected from the autosampler, switch to new polypropylene vials and caps.[1]

  • If the issue persists, systematically clean the ESI probe, transfer line, and sample loop according to the manufacturer's instructions.

Protocol 2: Preparation of Mobile Phase to Promote Consistent [M+NH₄]⁺ Adducts

• Solvent Selection: Use the highest quality, LC-MS grade solvents (e.g., water, isopropanol (B130326), methanol).[7]

• Additive Preparation: Prepare a 1 M stock solution of ammonium formate in LC-MS grade water. Filter the stock solution through a 0.2 µm filter if necessary.

• Mobile Phase A (Aqueous):

  • To 900 mL of LC-MS grade water, add 10 mL of the 1 M ammonium formate stock solution (final concentration 10 mM).

  • Add 1 mL of 99% formic acid (final concentration ~0.1%) to aid in chromatography and protonation.

  • Bring the final volume to 1 L with LC-MS grade water. Sonicate for 10 minutes to degas.

• Mobile Phase B (Organic):

  • To a 1 L flask, add 900 mL of isopropanol and 100 mL of methanol (or acetonitrile, if ethylamine adducts are not an issue).

  • Add 10 mL of the 1 M ammonium formate stock solution (final concentration 10 mM).

  • Add 1 mL of 99% formic acid (final concentration ~0.1%).

  • Sonicate for 10 minutes to degas.

• System Equilibration: Before starting the analysis, purge the LC system thoroughly with the new mobile phases and allow the column to equilibrate for at least 15-20 minutes to ensure a stable baseline and consistent adduct formation.

Visualizations

Caption: Potential adduct formation pathways for TG-d5 in ESI positive mode.

Caption: Experimental workflow for identifying and resolving unexpected adducts.

Caption: A logical decision tree for troubleshooting common and unexpected adducts.

References

• 1. benchchem.com [benchchem.com]
• 2. acdlabs.com [acdlabs.com]
• 3. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. learning.sepscience.com [learning.sepscience.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Troubleshooting Calibration Curve Linearity with 18:1-21:2-18:1 TG-d5

This technical support center is designed for researchers, scientists, and drug development professionals who are encountering issues with calibration curve linearity when using the deuterated internal standard 18:1-21:2-18:1 TG-d5 for triglyceride quantification.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for triglyceride quantification showing non-linearity when using the 18:1-21:2-18:1 TG-d5 internal standard?

A1: Non-linearity in calibration curves when using a deuterated internal standard can arise from several factors. The most common causes include:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become saturated, leading to a non-proportional response.[1][2][3][4][5]

• Isotopic Crosstalk: Interference can occur between the analyte's naturally occurring isotopes and the signal of the deuterated internal standard, especially at high analyte-to-internal standard ratios.[1][2]

• Matrix Effects: Components in the biological matrix can co-elute with the analyte and internal standard, causing ion suppression or enhancement, which may affect the analyte and internal standard differently if they do not co-elute perfectly.[6][7][8][9][10]

• Issues with the Internal Standard: This can include contamination of the deuterated standard with the unlabeled analyte, incorrect concentration, or degradation of the standard.[1][2]

• Inappropriate Regression Model: Using a linear regression model for a relationship that is inherently non-linear can result in a poor fit.[3]

Q2: What is an acceptable R² value for my calibration curve?

A2: The acceptable coefficient of determination (R²) value can vary depending on the application and regulatory guidelines. However, for bioanalytical methods, an R² value of ≥ 0.99 is generally considered acceptable.[5][11][12] For some research applications, an R² of >0.990 is a common threshold.[12] It is important to note that a high R² value alone does not guarantee linearity, and other parameters like the residuals should also be evaluated.[5][13][14]

Q3: Can the slight difference in retention time between the analyte and the 18:1-21:2-18:1 TG-d5 internal standard cause problems?

A3: Yes, even a small difference in retention time, often due to the "isotope effect," can be problematic. If the analyte and the deuterated internal standard do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement from the sample matrix.[1] This can lead to poor accuracy and precision, contributing to a non-linear calibration curve.[1]

Q4: How do I know if my mass spectrometer's detector is saturated?

A4: A key indicator of detector saturation is when the peak shape appears symmetrical, but the instrument software flags it as saturated.[1] You can confirm this by preparing and injecting a dilution series of a high-concentration standard. If the detector response is not proportional to the dilution, it is likely saturated.[1][5]

Troubleshooting Guides

Guide 1: Troubleshooting Poor Linearity (Low R² Value)

This guide provides a step-by-step approach to diagnosing and resolving poor calibration curve linearity.

Troubleshooting Decision Tree for Linearity Issues

Caption: A decision tree to systematically troubleshoot poor calibration curve linearity.

Guide 2: Investigating Matrix Effects

Matrix effects can significantly impact the accuracy and linearity of your assay. This guide outlines a procedure to assess their presence.

Experimental Protocol to Evaluate Matrix Effects

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare your calibration standards in a clean solvent (e.g., methanol/isopropanol).

  • Set B (Post-extraction Spike): Extract a blank matrix sample (e.g., plasma from an untreated subject) and then spike the extracted supernatant with your calibration standards.

  • Set C (Pre-extraction Spike): Spike the blank matrix sample with your calibration standards before performing the extraction.

• Analyze the Samples: Inject and analyze all three sets of samples using your established LC-MS/MS method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Interpretation:

  • A matrix effect value significantly different from 100% (e.g., <85% or >115%) indicates ion suppression or enhancement, respectively.

  • Low recovery values suggest inefficient extraction of the analyte from the matrix.

Diagram of Matrix Effects

Caption: Diagram showing ideal ionization versus ion suppression due to matrix components.

Quantitative Data Summary

Parameter	Acceptance Criteria	Typical Value Range
Coefficient of Determination (R²)	≥ 0.99	0.990 - 0.999
Calibration Curve Points	Minimum of 5 non-zero points	6 - 8 points
Back-calculated Accuracy	Within ±15% of nominal concentration (±20% for LLOQ)	Varies with concentration
Limit of Detection (LOD)	Signal-to-Noise Ratio (S/N) ≥ 3	Analyte and instrument dependent
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio (S/N) ≥ 10	Analyte and instrument dependent

Experimental Protocols

Protocol: Preparation of Calibration Standards and Sample Analysis

• Stock Solution Preparation:

  • Accurately weigh and dissolve the 18:1-21:2-18:1 TG-d5 internal standard (IS) and the corresponding unlabeled triglyceride analyte in an appropriate solvent (e.g., dichloromethane:methanol 1:1 v/v) to prepare concentrated stock solutions (e.g., 1 mg/mL).

• Working Solutions:

  • Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution.

  • Prepare a working solution of the IS at a fixed concentration.

• Calibration Curve Preparation:

  • Create a set of calibration standards by spiking a known volume of each analyte working solution and a fixed volume of the IS working solution into a blank matrix or solvent. The final concentrations should span the expected range of the unknown samples.

• Sample Preparation:

  • To each unknown sample, add the same fixed volume of the IS working solution as used for the calibration standards.

  • Perform lipid extraction, for example, using a methyl-tert-butyl ether (MTBE) based method.

• LC-MS/MS Analysis:

  • Inject the prepared calibration standards and samples onto the LC-MS/MS system. A C18 reversed-phase column is commonly used for triglyceride separation.[15]

  • Triglycerides are typically detected in positive ionization mode as [M+NH₄]⁺ adducts.[16]

  • Set up Multiple Reaction Monitoring (MRM) transitions for the analyte and the IS. For triglycerides, this often involves the neutral loss of a fatty acid.[17]

• Data Processing:

  • Integrate the peak areas for the analyte and the IS.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct the calibration curve by plotting the peak area ratio against the analyte concentration.

  • Apply a linear regression with 1/x or 1/x² weighting to give less emphasis to the higher concentration points, which often have larger absolute errors.

Experimental Workflow for TG Quantification

Caption: A typical workflow for quantifying triglycerides using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Calibration Part II – Evaluating Your Curves - Cannabis Industry Journal [cannabisindustryjournal.com]
• 6. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. lcms.cz [lcms.cz]

Technical Support Center: Optimizing Lipid Extraction for Triglyceride Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of 18:1-21:2-18:1 TG-d5 and other triglycerides during lipid extraction experiments.

Troubleshooting Guide

This guide addresses common issues encountered during lipid extraction that can lead to poor recovery of triglyceride internal standards.

Issue 1: Low Recovery of 18:1-21:2-18:1 TG-d5 Internal Standard

Possible Causes and Solutions:

• Incomplete Extraction from the Sample Matrix: Triglycerides are nonpolar lipids and require an appropriate solvent system for efficient extraction.

  • Solution: Employ a robust extraction method like a modified Folch or Bligh-Dyer protocol. For highly nonpolar triglycerides, consider using a higher proportion of a nonpolar solvent in your extraction mixture. Ensure thorough homogenization of the sample to maximize solvent exposure to the lipids.[1] One-phase extraction methods using polar solvents like methanol (B129727) or acetonitrile (B52724) have shown very low recovery for nonpolar lipids such as triglycerides.[2]

• Analyte Adsorption to Surfaces: The hydrophobic nature of triglycerides can lead to their adsorption onto plasticware, such as pipette tips and microcentrifuge tubes.

  • Solution: Use glass tubes and glassware whenever possible.[3] If plasticware is unavoidable, rinsing with the extraction solvent can help recover adsorbed lipids.

• Phase Separation Issues: In liquid-liquid extractions, incomplete phase separation can lead to loss of the lipid-containing organic phase.

  • Solution: Ensure complete phase separation by allowing sufficient time for the layers to settle or by centrifugation.[4][5] The addition of a salt solution, such as 0.9% NaCl, can aid in breaking emulsions and promoting cleaner phase separation.[5]

• Degradation of the Internal Standard: Although deuterated standards are generally stable, exposure to harsh conditions can lead to degradation.

  • Solution: Avoid high temperatures and exposure to strong acids or bases during the extraction process. Store the internal standard solution as recommended by the manufacturer, typically at -20°C in a dark container.

Issue 2: High Variability in Internal Standard Recovery Across a Batch of Samples

Possible Causes and Solutions:

• Inconsistent Sample Preparation: Variations in the manual extraction procedure from one sample to another can introduce significant variability.

  • Solution: Standardize the protocol and ensure consistent execution for all samples. Use of automated extraction systems can improve reproducibility.

• Matrix Effects: Differences in the composition of the biological matrix between samples can affect extraction efficiency and ionization in mass spectrometry.

  • Solution: While a deuterated internal standard is designed to compensate for matrix effects, significant variations can still be problematic.[6] Ensure consistent sample volumes and consider a sample cleanup step like solid-phase extraction (SPE) to remove interfering substances.

Issue 3: Formation of a Persistent Emulsion During Extraction

Possible Causes and Solutions:

• Presence of Emulsifying Agents: Biological samples contain natural emulsifiers like phospholipids (B1166683) and proteins that can stabilize the mixture of organic and aqueous phases.[4]

  • Solution:

    • Gentle Mixing: Instead of vigorous vortexing, use gentle inversion to mix the phases.[4]

    • Centrifugation: This is a very effective method to break emulsions. A typical starting point is 3000 x g for 20 minutes.[4]

    • Addition of Salt: Adding a saturated NaCl solution (brine) can help break emulsions by increasing the ionic strength of the aqueous phase.[4][7]

    • Ultrasonication: An ultrasonic bath can provide the energy to disrupt the emulsion.[4]

    • Addition of Anhydrous Sodium Sulfate: This can help by removing water from the organic phase.[4]

Frequently Asked Questions (FAQs)

Q1: Which lipid extraction method is best for recovering triglycerides like 18:1-21:2-18:1 TG-d5?

For triglycerides, which are nonpolar lipids, extraction methods that utilize a higher proportion of nonpolar solvents are generally more effective.[8] Both the Folch and Bligh-Dyer methods are widely used and can provide good recovery. The choice may depend on the sample type and volume. For samples with high water content, the Bligh-Dyer method is often preferred.[8] Solid-Phase Extraction (SPE) with a suitable nonpolar sorbent can also yield clean extracts and good recovery.

Q2: Why is a deuterated internal standard like 18:1-21:2-18:1 TG-d5 used?

A deuterated internal standard is chemically identical to the analyte of interest but has a different mass due to the replacement of hydrogen atoms with deuterium.[6] This allows it to be distinguished by a mass spectrometer. Because it has nearly identical physicochemical properties to the endogenous triglyceride, it experiences similar losses during sample preparation and extraction, and similar ionization efficiency.[6] This allows for accurate quantification by correcting for variations in the analytical process.

Q3: Can I use a single-phase extraction method for triglyceride analysis?

Single-phase extraction methods, often used in metabolomics, are generally not recommended for nonpolar lipids like triglycerides. Studies have shown that methods using polar solvents such as methanol, ethanol, or acetonitrile result in very low extraction efficiencies (less than 5%) for triglycerides due to their precipitation.[2]

Q4: How can I improve the recovery of triglycerides using the Folch method?

Modifications to the standard Folch method can enhance triglyceride recovery. One approach is to perform a sequential extraction, first with methanol and then with a 1:3 (v/v) mixture of methanol:chloroform (B151607). Additionally, incorporating a sonication step after homogenization can further disrupt the sample matrix and improve lipid release.

Quantitative Data Summary

The following tables summarize reported recovery rates for triglycerides using different extraction methods. Note that specific recovery can vary based on the sample matrix and the exact protocol used.

Table 1: Triglyceride Recovery by Liquid-Liquid Extraction Methods

Extraction Method	Sample Matrix	Reported Recovery (%)	Reference
Bligh-Dyer	Not Specified	91.8 - 93.5	Avanti Polar Lipids
Folch	Human LDL	High Yield	[8]
Acidified Bligh-Dyer	Human LDL	High Yield	[8]
n-hexane/isopropanol	Human LDL	Lowest Yield	[8]

Table 2: Triglyceride Recovery by One-Phase Extraction Methods

Extraction Solvent	Sample Matrix	Reported Recovery (%)	Reference
Methanol (MeOH)	Human Plasma	< 5	[2]
Ethanol (EtOH)	Human Plasma	< 5	[2]
Acetonitrile (ACN)	Human Plasma	< 5	[2]
2-propanol (IPA)	Human Plasma	Sufficient	[2]
1-butanol/methanol (BuMe)	Human Plasma	Sufficient	[2]

Experimental Protocols

Protocol 1: Modified Bligh & Dyer Lipid Extraction from Plasma [9]

• Sample Preparation: In a glass tube, add 100 µL of plasma.

• Internal Standard Spiking: Add the deuterated internal standard (e.g., 18:1-21:2-18:1 TG-d5) to the plasma.

• Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 1 minute.

• Phase Separation:

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of water and vortex for 1 minute.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer to a new glass tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for your analytical method (e.g., isopropanol:acetonitrile:water 2:1:1, v/v/v).

Protocol 2: Modified Folch Lipid Extraction from Tissue [10][11]

• Homogenization: Homogenize a known weight of tissue in a 2:1 (v/v) chloroform:methanol mixture.

• Internal Standard Spiking: Add the deuterated internal standard to the homogenate.

• Phase Separation: Add a salt solution (e.g., 0.9% NaCl) to the mixture to induce phase separation.

• Centrifugation: Centrifuge to achieve a clear separation of the two phases.

• Lipid Collection: Collect the lower chloroform phase containing the lipids.

• Drying: Evaporate the solvent under nitrogen.

• Reconstitution: Reconstitute the dried lipids in an appropriate solvent.

Protocol 3: Solid-Phase Extraction (SPE) for Triglycerides [12][13]

• Column Conditioning: Condition a nonpolar SPE cartridge (e.g., C18) with an appropriate solvent (e.g., methanol followed by water).

• Sample Loading: Load the pre-treated sample (e.g., plasma after protein precipitation) onto the cartridge.

• Washing: Wash the cartridge with a weak solvent to remove polar impurities.

• Elution: Elute the triglycerides with a nonpolar solvent (e.g., hexane (B92381) or a mixture of chloroform and methanol).

• Drying and Reconstitution: Evaporate the eluate and reconstitute the lipids in a suitable solvent.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biochem.wustl.edu [biochem.wustl.edu]
• 4. benchchem.com [benchchem.com]
• 5. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 6. benchchem.com [benchchem.com]
• 7. biotage.com [biotage.com]
• 8. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mmpc.org [mmpc.org]
• 11. repository.seafdec.org [repository.seafdec.org]
• 12. Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis | Springer Nature Experiments [experiments.springernature.com]
• 13. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Isotopic Exchange in Deuterated Lipid Standards

Welcome to the technical support center for deuterated lipid standards. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic exchange and to troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic back-exchange and why is it a concern with deuterated lipid standards?

Isotopic back-exchange is a chemical process where deuterium (B1214612) atoms on a deuterated internal standard are replaced by hydrogen atoms from the surrounding environment, such as from a solvent.[1] This is a significant concern because it alters the mass of the internal standard, leading to its underestimation and a subsequent overestimation of the concentration of the target analyte.[1] This can severely compromise the accuracy and reliability of quantitative data.[1]

Q2: What are the primary factors that influence the rate of isotopic back-exchange?

The rate and extent of isotopic back-exchange are primarily influenced by several key factors:

• Solvent Type: Protic solvents like water, methanol (B129727), and ethanol (B145695) contain easily exchangeable hydrogen atoms and are the main drivers of back-exchange.[1] Aprotic solvents such as acetonitrile (B52724) and chloroform (B151607) are preferred for handling deuterated standards.[1]

• pH of the Solution: The exchange reaction can be catalyzed by both acids and bases. For many compounds, the rate of exchange is at a minimum at a low pH, typically around 2.5.[1][2]

• Temperature: Higher temperatures accelerate the rate of back-exchange.[1][3] Performing sample preparation and analysis at low temperatures can significantly slow down this process.[1]

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (e.g., -OH, -NH) are highly labile and exchange rapidly.[1][3] Labels on carbon atoms adjacent to carbonyl groups can also be susceptible to exchange under certain conditions.[1] Labels on aromatic rings or aliphatic chains not adjacent to activating functional groups are generally more stable.[3]

Q3: What are the best practices for storing deuterated lipid standards to maintain their integrity?

Proper storage is crucial for the long-term stability of deuterated lipid standards.

• Temperature: For long-term stability, standards should be stored at or below -16°C.[4] If dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[4] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[4]

• Form: Saturated lipids are relatively stable as powders.[4] Unsaturated lipids are hygroscopic and should be promptly dissolved in a suitable organic solvent.[4][5]

• Containers: Always use glass containers with Teflon-lined closures for storing deuterated lipids in organic solvents.[4][5] Plastic containers are not recommended as plasticizers can leach into the solvent and contaminate the standard.[4][5]

• Atmosphere: For solutions, especially of unsaturated lipids, it is best to store them under an inert atmosphere (argon or nitrogen) to prevent oxidation.[4][5]

Q4: Which solvents should I use for reconstituting and diluting my deuterated lipid standards?

The choice of solvent is critical to prevent back-exchange.

• Recommended: Aprotic solvents such as acetonitrile and chloroform are preferred.[1]

• Use with Caution: Protic solvents like methanol and ethanol should be used with caution and for the shortest time necessary, preferably at low temperatures and controlled pH.[1][2]

• Solvent Purity: Always use high-purity, anhydrous solvents to minimize the presence of water, which can contribute to hydrolysis and back-exchange.[4]

Q5: How can I minimize isotopic exchange during my experimental workflow?

A multi-faceted approach is necessary to minimize back-exchange during your experiments.

• Maintain Low Temperatures: Perform all sample preparation and analysis steps on ice or at 4°C to slow down the exchange kinetics.[1]

• Control pH: Quench enzymatic reactions and perform chromatographic separations at a pH where the exchange rate is minimal, typically around pH 2.5.[1][2]

• Rapid Analysis: Minimize the time the deuterated standard is in a protic solvent.[1] Faster liquid chromatography gradients can reduce the opportunity for back-exchange to occur.[1]

• Use Aprotic Solvents: Whenever possible, use aprotic solvents for sample preparation and reconstitution.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Decreasing signal of the deuterated standard over time, with a corresponding increase in the unlabeled analyte signal.	This is a classic sign of isotopic back-exchange .[3] The deuterium on your standard is being replaced by hydrogen from the solvent or sample matrix.	Review Label Position: Check the Certificate of Analysis to confirm the stability of the deuterium label positions.[3] Optimize Conditions: Adjust the pH to the 2.5-3.0 range, lower the temperature (e.g., 4°C), and consider switching to an aprotic solvent if your analyte is soluble.[3] Minimize Exposure Time: Reduce the time the standard is in protic solvents before analysis.[1]
Poor signal intensity in mass spectrometry.	Degradation of the Standard: The lipid may have oxidized or hydrolyzed due to improper storage or handling.[4] Incomplete Solubilization: The standard may not be fully dissolved in the chosen solvent.[4]	Verify Storage: For unsaturated lipids, ensure they were stored in an organic solvent, not as a powder.[4] Check that the standard was stored at the correct temperature (≤ -16°C) and avoid repeated freeze-thaw cycles.[4] Aid Dissolution: Try gentle warming or sonication to help dissolve the standard, being cautious with unsaturated lipids which are more prone to degradation.[4]
Unexpected peaks or mass shifts in the mass spectrum.	Contamination: Impurities may have been introduced from storage containers or handling equipment.[4]	Use Proper Materials: Always use glass containers with Teflon-lined caps (B75204) for organic solutions.[4] Use glass or stainless steel pipettes for transferring organic solutions.[4] Ensure all glassware is scrupulously clean.
Non-linear calibration curve.	Isotopic Back-Exchange: If back-exchange is occurring, the changing ratio of the standard to the analyte during the analytical run can lead to poor linearity.[3]	Address Back-Exchange: Implement the solutions described above for minimizing isotopic back-exchange, such as pH and temperature control.
Chromatographic peak for the deuterated standard is partially or fully separated from the analyte peak.	Deuterium Isotope Effect: The presence of deuterium can sometimes cause a slight shift in retention time compared to the non-deuterated analyte.[3][6]	Method Optimization: Adjusting the chromatographic method (e.g., gradient, temperature) may help to improve co-elution. While a minor shift is not always problematic, significant separation can lead to differential matrix effects.

Data Summary

Table 1: Impact of Environmental Factors on Deuterium Back-Exchange Rate

Factor	Condition	Impact on Back-Exchange Rate	Recommended Action
pH	Acidic (~2.5)	Minimum Exchange Rate[1][2]	Quench samples and perform chromatography at or near this pH.
Neutral (~7)	Moderate Rate	Minimize time at neutral pH during sample processing.[3]
Basic (>7)	Significantly Accelerated Rate[3]	Avoid basic conditions entirely.
Temperature	Low (0-4°C)	Significantly Reduced Rate[1]	Perform sample preparation and analysis at low temperatures.
Ambient (~25°C)	Moderate Rate[1]	Minimize the time samples are kept at ambient temperature.
High (>37°C)	Significantly Increased Rate[1]	Avoid heating samples that contain deuterated standards.
Solvent Type	Aprotic (e.g., Acetonitrile, Chloroform)	Very Low/Negligible	Preferred for reconstitution, dilution, and storage.[1]
Protic (e.g., Water, Methanol)	High	Avoid or minimize exposure time; use at low temperature and optimal pH.[1]

Experimental Protocols

Protocol 1: Reconstitution of Powdered Deuterated Lipid Standards

This protocol describes the proper procedure for dissolving a powdered lipid standard to create a stock solution.

Materials:

• Deuterated lipid standard (powder)

• High-purity, anhydrous organic solvent (e.g., chloroform, ethanol)[4]

• Glass vial with a Teflon-lined cap

• Glass syringe or pipette

• Vortex mixer or sonicator

Procedure:

• Equilibrate to Room Temperature: Before opening, allow the container of the powdered standard to warm completely to room temperature to prevent condensation from forming on the cold powder.[4]

• Add Solvent: Using a glass syringe or pipette, add the calculated volume of the appropriate organic solvent to the vial to achieve the desired stock concentration.

• Dissolve the Lipid: Tightly cap the vial and vortex or sonicate gently until the lipid is completely dissolved. A clear solution with no particulate matter should be observed.

• Store Properly: Store the resulting solution at -20°C ± 4°C under an inert atmosphere (e.g., argon or nitrogen).[4]

Protocol 2: Minimizing Back-Exchange During Sample Preparation (Quenching)

This protocol outlines the steps to effectively stop the deuterium exchange reaction during sample processing.[1][7]

Materials:

• Sample containing the deuterated standard

• Ice bath

• Quench buffer (e.g., formic acid in water, pH 2.3-2.5)[1]

• Liquid nitrogen or -80°C freezer

Procedure:

• Pre-cool: Place the samples and the quench buffer in an ice bath to cool to 0°C.

• Quench the Reaction: At each desired time point, add an equal volume of the ice-cold quench buffer to the sample to achieve a final pH of approximately 2.5.[1]

• Mix and Freeze: Immediately after adding the quench buffer, vortex the sample briefly and flash-freeze it in liquid nitrogen or store it at -80°C to halt any residual exchange.[1]

• Analysis: Thaw the samples immediately before injection into a cooled autosampler (e.g., 4°C) for LC-MS analysis.[1]

Visualizations

Caption: Workflow for minimizing isotopic exchange during lipid analysis.

Caption: Troubleshooting logic for inaccurate deuterated standard results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Quantification with 18:1-21:2-18:1 TG-d5

Welcome to the technical support center for the use of 18:1-21:2-18:1 TG-d5 as an internal standard in lipidomics. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in achieving accurate and consistent quantification of triglycerides.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues that may lead to inconsistent quantification when using the 18:1-21:2-18:1 TG-d5 internal standard.

Question 1: Why am I observing high variability in my replicate injections?

Answer: High variability in replicate injections can stem from several sources, from sample preparation to instrument performance. A systematic approach to troubleshooting is crucial.

Troubleshooting Guide: High Replicate Variability

Potential Cause	Recommended Action
Inconsistent Sample Preparation	Ensure precise and consistent pipetting of the internal standard into every sample. Use a fresh pipette tip for each sample to avoid cross-contamination. Vortex each sample thoroughly after adding the internal standard to ensure homogeneity.
Matrix Effects	Matrix effects can cause ion suppression or enhancement, leading to variability.[1] To mitigate this, ensure your sample cleanup is robust. Consider performing a matrix effect evaluation by comparing the internal standard response in a clean solvent versus the sample matrix.
Instrument Instability	Check the stability of your LC-MS system. Monitor the spray stability in the ion source. Run a system suitability test with a standard mixture before your sample batch to ensure consistent performance.
Improper Internal Standard Concentration	The concentration of the internal standard should be within the linear dynamic range of the instrument and ideally close to the concentration of the endogenous triglycerides being quantified.

Question 2: My calibration curve is non-linear. What could be the cause?

Answer: A non-linear calibration curve can indicate several potential issues, including isotopic interference, detector saturation, or incorrect preparation of standards.

Troubleshooting Guide: Non-Linear Calibration Curve

Potential Cause	Recommended Action
Isotopic Interference	At high concentrations of the analyte, the M+5 isotope peak of the native triglyceride may contribute to the signal of the d5-labeled internal standard, leading to a non-linear response.[2] If possible, use high-resolution mass spectrometry to resolve these isobaric peaks.[2]
Detector Saturation	If the concentration of your highest calibration standard is too high, it can saturate the detector. Dilute your high-concentration standards and re-run the calibration curve.
Incorrect Standard Preparation	Double-check the dilutions and calculations for your calibration standards. Ensure the stock solution of the internal standard and the analyte are fully dissolved and accurately prepared.
Inappropriate Curve Fitting	Evaluate the weighting and algorithm used for your curve fitting. A simple linear regression may not be appropriate for all assays.

Question 3: The calculated concentrations of my triglycerides are consistently lower/higher than expected. What should I investigate?

Answer: Inaccurate quantification can be due to problems with the internal standard, the extraction process, or data processing.

Troubleshooting Guide: Inaccurate Quantification

Potential Cause	Recommended Action
Degradation of Internal Standard	Ensure the 18:1-21:2-18:1 TG-d5 internal standard is stored correctly according to the manufacturer's instructions to prevent degradation. Prepare fresh working solutions regularly.
Inefficient Lipid Extraction	The chosen lipid extraction method may not be optimal for triglycerides. The addition of the internal standard at the very beginning of the sample preparation process helps to correct for extraction inefficiencies.[3] The Folch or Bligh-Dyer methods are commonly used for triglyceride extraction.[4]
Incorrect Isotope Purity	Verify the isotopic purity of your internal standard from the certificate of analysis. Inaccurate purity values will lead to a systematic error in quantification.
Data Processing Errors	Review your integration parameters to ensure accurate peak detection and integration for both the analyte and the internal standard.

Experimental Protocol: Triglyceride Quantification using 18:1-21:2-18:1 TG-d5

This protocol outlines a general procedure for the quantification of triglycerides in plasma using 18:1-21:2-18:1 TG-d5 as an internal standard with LC-MS/MS.

1. Materials and Reagents:

• Plasma samples

• 18:1-21:2-18:1 TG-d5 internal standard

• Chloroform

• Methanol

• 0.9% NaCl solution

• Acetonitrile

• Isopropanol

• Ammonium (B1175870) formate

• C18 reversed-phase column[4]

2. Sample Preparation and Lipid Extraction (Folch Method):

• To 50 µL of plasma, add a known amount of 18:1-21:2-18:1 TG-d5 internal standard in a suitable solvent.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.[4]

• Vortex vigorously for 2 minutes.[4]

• Add 400 µL of 0.9% NaCl solution and vortex again.[4]

• Centrifuge at 2000 x g for 5 minutes to induce phase separation.[4]

• Carefully collect the lower organic phase containing the lipids.[4]

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase.[4]

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: C18 reversed-phase column.[4]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate.[4]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[4]

  • Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.[4]

  • Flow Rate: 0.3-0.5 mL/min.[4]

  • Injection Volume: 5-10 µL.[4]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode, often detecting ammonium adducts ([M+NH4]+).[4]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification.[4] This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.

4. Data Analysis and Quantification:

• Prepare a series of calibration standards with known concentrations of a representative triglyceride and a fixed concentration of the 18:1-21:2-18:1 TG-d5 internal standard.

• The concentration of the target triglycerides in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[4]

Visualizations

The following diagrams illustrate key workflows and concepts related to triglyceride quantification.

Caption: Experimental workflow for triglyceride quantification.

Caption: Troubleshooting logic for inconsistent quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Triacylglycerol Chromatography

Welcome to the technical support center for optimizing the chromatography of 18:1-21:2-18:1 TG-d5 and related triacylglycerol (TG) analytes. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their analytical experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of triacylglycerols.

Question: Why am I seeing poor peak shapes, such as broad or tailing peaks, for my TG analytes?

Answer:

Poor peak shape is a common issue in lipid chromatography and can stem from several factors.[1][2][3] A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

• Column Issues:

  • Contamination or Degradation: The column can become contaminated or the stationary phase can degrade over time, especially when operating outside recommended pH and temperature ranges.[1][2]

    • Solution: Flush the column with a strong solvent. If the problem persists, consider replacing the guard column or the analytical column itself.[2]

  • Column Overload: Injecting too much sample can lead to peak distortion.[4]

    • Solution: Reduce the injection volume or the concentration of your sample.[4]

• Mobile Phase Mismatch:

  • The composition of your mobile phase significantly impacts peak shape. The sample solvent should ideally be weaker than or match the initial mobile phase to prevent distortion.[1]

    • Solution: Reconstitute your final lipid extract in a solvent compatible with the initial mobile phase conditions.[1]

• Secondary Interactions:

  • Unwanted interactions between the analyte and the stationary phase can cause tailing.[1]

    • Solution: This may be due to a loss of column end-capping. Consider using a different column or adjusting the mobile phase pH to minimize these interactions.[1]

Question: My retention times are shifting between runs. What could be the cause and how can I fix it?

Answer:

Retention time instability can compromise the reliability of your results. Several factors can contribute to this issue.[1]

Possible Causes and Solutions:

• Inconsistent Mobile Phase Preparation: Ensure your mobile phases are prepared accurately and consistently for every run.[1]

• Insufficient Column Equilibration: The column needs adequate time to equilibrate between injections. Insufficient equilibration can lead to drifting retention times.[1]

• Temperature Fluctuations: Maintaining a stable column temperature is crucial for reproducible chromatography.[1][4] Use a column oven to ensure a constant temperature.

• System Leaks: Check for any leaks in the LC system, as this can affect the flow rate and pressure, leading to retention time shifts.

• Injector Problems: Inspect the injector for blockages or scratches on the rotor seal. A properly functioning injector ensures a sharp injection band and consistent retention.[1]

Question: I am having trouble separating my TG analytes (co-elution). How can I improve the resolution?

Answer:

Co-elution of structurally similar TGs is a significant challenge in lipid analysis.[5][6] Improving chromatographic resolution involves optimizing several parameters.

Possible Causes and Solutions:

• Suboptimal Mobile Phase Composition: The choice of organic solvent and its ratio in the mobile phase is critical for selectivity.[4]

  • Solution: Modify the organic solvent ratio. For reversed-phase chromatography, a lower percentage of the organic solvent generally increases retention and can improve separation.[4] Experiment with different modifiers like acetone, isopropanol, or dichloromethane (B109758) in your acetonitrile-based mobile phase.[7][8][9]

• Inappropriate Stationary Phase: Not all C18 columns are equally effective for lipid separation.[10]

  • Solution: Consider using a column with a different stationary phase chemistry (e.g., C30) or a column with smaller particle sizes for higher efficiency.[10][11]

• Incorrect Flow Rate: The flow rate affects the time analytes spend interacting with the stationary phase.

  • Solution: Lowering the flow rate can sometimes improve the separation of critical pairs.[4]

• Suboptimal Column Temperature: Temperature influences the viscosity of the mobile phase and the kinetics of separation.[7]

  • Solution: Optimize the column temperature. Lower temperatures can sometimes enhance the separation of triglycerides.[12]

Frequently Asked Questions (FAQs)

Q1: What is the recommended chromatography technique for analyzing 18:1-21:2-18:1 TG-d5 and other triacylglycerols?

A1: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common and effective technique for separating triacylglycerol molecular species.[7][13] This method separates TGs based on both their chain length and degree of unsaturation.[13] Other techniques like hydrophilic interaction liquid chromatography (HILIC) and supercritical fluid chromatography (SFC) can also be employed, often offering complementary separation.[10][14]

Q2: How do I choose the right mobile phase for my triacylglycerol analysis?

A2: For reversed-phase chromatography of TGs, the mobile phase typically consists of a mixture of a polar solvent like acetonitrile (B52724) and a less polar organic modifier.[7] Acetonitrile is a common primary component, and modifiers such as acetone, isopropanol, dichloromethane, or propionitrile (B127096) are added to improve solubility and optimize selectivity.[7][15] The optimal ratio of these solvents often needs to be determined empirically through method development.[7] Gradient elution is frequently used to separate complex mixtures of TGs.[15][16]

Q3: What type of column is best suited for triacylglycerol separation?

A3: C18 columns are the most widely used stationary phases for reversed-phase separation of TGs.[13][17] However, the performance can vary between different C18 columns.[10] For complex samples, C30 columns may offer better resolution of structurally similar TGs.[11][18] The choice of column will also depend on the specific analytes and the desired separation.

Q4: Why is an internal standard like 18:1-21:2-18:1 TG-d5 important in my analysis?

A4: Using a deuterated internal standard like 18:1-21:2-18:1 TG-d5 is crucial for accurate quantification in mass spectrometry-based lipidomics.[11][19] Internal standards help to correct for variations in sample preparation, extraction efficiency, and matrix effects that can lead to ion suppression or enhancement in the mass spectrometer.[1]

Q5: What detection method is most appropriate for triacylglycerols?

A5: Mass spectrometry (MS) is the preferred detection method for triacylglycerol analysis as it provides high sensitivity and specificity, allowing for the identification and quantification of individual TG species.[20][21] Common ionization techniques include electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI).[20] Evaporative Light Scattering Detectors (ELSD) can also be used, especially when an MS is not available, as TGs lack a strong UV chromophore.[4]

Experimental Protocols

General Protocol for Reversed-Phase HPLC-MS Analysis of Triacylglycerols

This protocol provides a general framework. Optimization of specific parameters will be necessary for individual applications.

• Sample Preparation:

  • Lipids are typically extracted from biological samples using a biphasic solvent system, such as the Folch or Bligh-Dyer methods, or a methyl-tert-butyl ether (MTBE) based extraction.[11]

  • The dried lipid extract is reconstituted in a solvent compatible with the initial mobile phase conditions (e.g., a mixture of the mobile phase components).[1]

  • The deuterated internal standard, 18:1-21:2-18:1 TG-d5, is added to the sample prior to extraction to ensure accurate quantification.[11]

• Chromatographic Conditions:

  • Column: A C18 or C30 reversed-phase column is commonly used. (e.g., Accucore C30, 2.1 x 150 mm, 2.6 µm).[11]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with additives like 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid.[11]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additives as Mobile Phase A.[11]

  • Gradient Elution: A typical gradient might start with a low percentage of Mobile Phase B, which is gradually increased to elute the more non-polar TGs. An example gradient is provided in the table below.

  • Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.[11]

  • Column Temperature: Maintained at a constant temperature, for example, 30°C.[11]

  • Injection Volume: Typically 1-10 µL.[11]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ion mode is generally used for TG analysis, often with the formation of ammonium adducts ([M+NH4]+).[22][23]

  • Data Acquisition: Tandem mass spectrometry (MS/MS) is used for structural elucidation and quantification, often employing techniques like Multiple Reaction Monitoring (MRM).[18]

Data Presentation

Table 1: Example Gradient Elution Profile for TG Separation

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
3.0	70	30
8.0	57	43
9.0	50	50
18.0	10	90
27.0	1	99
32.0	1	99
32.1	70	30
40.0	70	30

This is an illustrative example based on typical gradients found in the literature.[11] The actual gradient will need to be optimized for the specific application.

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Workflow for improving resolution of co-eluting peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aocs.org [aocs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scilit.com [scilit.com]
• 13. HPLC Analysis of Triacylglycerol Molecular Species | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. Rapid analysis of triacylglycerols using high-performance liquid chromatography with light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Identification of triacylglycerols by high-performance liquid chromatography-gas-liquid chromatography and liquid chromatography-mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. mdpi.com [mdpi.com]
• 18. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 20. benchchem.com [benchchem.com]
• 21. A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Analysis of triacylglycerols with non-aqueous reversed-phase liquid chromatography and positive ion electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. aocs.org [aocs.org]

Technical Support Center: Managing Co-elution of 18:1-21:2-18:1 TG-d5

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of co-elution when analyzing the internal standard 18:1-21:2-18:1 TG-d5 in complex biological samples. Co-elution, the incomplete separation of an analyte from other matrix components, can significantly impact the accuracy and reliability of quantitative lipidomics studies.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing actionable solutions.

Problem 1: My 18:1-21:2-18:1 TG-d5 internal standard peak is broad and asymmetrical, suggesting co-elution with an endogenous lipid.

Answer:

Peak distortion is a classic sign of co-elution. To address this, a systematic optimization of your chromatographic method is the most effective approach. The goal is to improve the separation (resolution) between your deuterated standard and the interfering endogenous triglyceride(s).

Initial Steps:

• Assess Peak Purity: If you are using a mass spectrometry (MS) detector, examine the mass spectra across the chromatographic peak. The presence of ions other than the expected adducts of 18:1-21:2-18:1 TG-d5 indicates co-elution.

• Optimize the Mobile Phase Gradient: A shallower gradient, which involves a slower increase in the strong organic solvent, can enhance the separation of closely eluting compounds.

• Adjust the Column Temperature: Temperature influences the viscosity of the mobile phase and the interaction of analytes with the stationary phase. Experiment with a range of temperatures (e.g., 30°C, 40°C, 50°C) to find the optimal separation.

• Modify the Flow Rate: Reducing the flow rate can increase column efficiency and improve resolution, though it will also increase the analysis time.

Advanced Strategies:

• Change the Stationary Phase: If a standard C18 column is not providing adequate separation, consider a column with a different chemistry. A C30 column, for instance, can offer better shape selectivity for lipid isomers. Phenyl-hexyl columns provide alternative selectivity based on aromatic interactions.

• Employ Orthogonal Chromatography: If reversed-phase liquid chromatography (RPLC) is insufficient, consider a different chromatographic mode like silver ion chromatography (Ag+-LC) or two-dimensional liquid chromatography (2D-LC). Ag+-LC separates lipids based on the number and configuration of double bonds, while 2D-LC can combine two different separation mechanisms for enhanced resolution.[1][2][3][4]

Problem 2: I am using a high-resolution mass spectrometer, but I still have difficulty quantifying 18:1-21:2-18:1 TG-d5 due to isobaric interferences.

Answer:

High-resolution mass spectrometry is excellent for separating ions of different elemental compositions, but it cannot distinguish between isomers (molecules with the same chemical formula but different structures). Triglycerides are particularly prone to isomeric complexity, including positional isomers (different fatty acid positions on the glycerol (B35011) backbone) and isomers with different fatty acid combinations that result in the same total number of carbons and double bonds.

Solutions:

• Improve Chromatographic Resolution: Refer to the solutions in Problem 1 to better separate your internal standard from interfering isomers. Even partial separation can lead to more accurate quantification.

• Utilize Advanced Separation Techniques:

  • Ion Mobility Spectrometry (IMS): This technique separates ions in the gas phase based on their size, shape, and charge. IMS coupled with mass spectrometry (IMS-MS) can resolve isomeric lipids that are indistinguishable by MS alone.[5][6][7][8][9]

  • Supercritical Fluid Chromatography (SFC): SFC often provides different selectivity compared to HPLC and can be effective in separating triglyceride isomers.[10][11][12]

• Optimize Mass Spectrometry Parameters:

  • Tandem MS (MS/MS): By fragmenting the precursor ions, you can generate product ions that may be unique to your internal standard. The fragmentation pattern of triglycerides can provide information about the constituent fatty acids.[13][14][15][16] The neutral loss of specific fatty acids can be used for targeted quantification.

Frequently Asked Questions (FAQs)

Q1: Why is co-elution a significant problem for a deuterated internal standard like 18:1-21:2-18:1 TG-d5?

A1: While the mass spectrometer can distinguish between the deuterated standard and its non-deuterated counterpart, co-elution with other endogenous lipids can lead to ion suppression or enhancement. This phenomenon affects the ionization efficiency of the internal standard, leading to inaccurate quantification of the target analytes.

Q2: What are the primary sources of co-eluting interferences for 18:1-21:2-18:1 TG-d5?

A2: The main sources of interference are other triglyceride species with similar physical and chemical properties. These include:

• Positional Isomers: Triglycerides with the same fatty acid composition but attached to different positions on the glycerol backbone.

• Isobaric Species: Different combinations of fatty acids that result in the same total number of carbons and double bonds. For example, a triglyceride with fatty acids 18:0, 20:2, and 19:1 would have the same mass as 18:1-21:2-18:1 but a different structure.

Q3: Can sample preparation affect co-elution?

A3: Yes, proper sample preparation is crucial for minimizing interferences. Inadequate removal of highly abundant lipids or other matrix components can overload the analytical column and worsen co-elution. It is important to use a validated lipid extraction method, such as a modified Folch or Bligh-Dyer extraction, to ensure a clean sample.

Q4: Are there any software-based solutions for dealing with co-elution?

A4: If your MS detector provides spectral information across a chromatographic peak, software-based deconvolution algorithms can be used. These algorithms analyze subtle differences in the mass spectra across an overlapping peak to mathematically resolve and quantify the individual components.

Experimental Protocols

Protocol 1: High-Resolution Reversed-Phase LC-MS for Triglyceride Analysis

This is a general-purpose reversed-phase method that can be adapted to resolve many lipid classes, including triglycerides.

1. Sample Preparation (Modified Folch Extraction):

• To 100 µL of plasma, add a known amount of 18:1-21:2-18:1 TG-d5 internal standard.
• Add 1.5 mL of methanol (B129727) and vortex thoroughly.
• Add 5 mL of methyl-tert-butyl ether (MTBE) and shake for 1 hour at room temperature.
• Induce phase separation by adding 1.25 mL of water and vortexing for 1 minute.
• Centrifuge at 1,000 x g for 10 minutes.
• Carefully collect the upper (organic) phase.
• Dry the organic extract under a stream of nitrogen.
• Reconstitute the dried lipids in 200 µL of isopropanol/acetonitrile (1:1, v/v) for analysis.

2. LC-MS Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, ≤1.8 µm particle size).
• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.
• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.
• Gradient:
• 0-2 min: 30% B
• 2-15 min: linear gradient to 100% B
• 15-20 min: hold at 100% B
• 20.1-25 min: return to 30% B (re-equilibration)
• Flow Rate: 0.250 mL/min.
• Column Temperature: 45°C.
• Injection Volume: 5 µL.
• MS Detector: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
• Ionization Mode: Positive electrospray ionization (ESI+).
• Data Acquisition: Full scan mode (m/z 300-1200) and data-dependent MS/MS.

Protocol 2: Supercritical Fluid Chromatography (SFC) for Enhanced Isomer Separation

SFC can provide orthogonal selectivity to RPLC for triglyceride analysis.

1. Sample Preparation:

• Follow the same extraction procedure as in Protocol 1.
• Reconstitute the dried extract in hexane (B92381) or another suitable non-polar solvent.

2. SFC-MS Parameters:

• Column: C18 or a silver-loaded column for separation based on unsaturation.
• Mobile Phase A: Supercritical CO2.
• Mobile Phase B (Modifier): Methanol with 5 mM ammonium acetate.
• Gradient:
• 0-1 min: 3% B
• 1-10 min: linear gradient to 60% B
• 10-11 min: hold at 60% B
• 11.1-13 min: return to 3% B (re-equilibration)
• Flow Rate: 3 mL/min.
• Column Temperature: 60°C.
• Back Pressure: 140 bar.
• MS Detector: Coupled to a mass spectrometer with an appropriate interface.
• Ionization Mode: ESI+ or Atmospheric Pressure Chemical Ionization (APCI).

Data Presentation

Table 1: Comparison of Chromatographic Techniques for Triglyceride Isomer Separation

Technique	Principle of Separation	Resolution of Positional Isomers	Throughput	Complexity
Reversed-Phase LC (RPLC)	Hydrophobicity (Equivalent Carbon Number)	Limited	High	Low
Silver Ion LC (Ag+-LC)	Number and geometry of double bonds	Good	Medium	Medium
Supercritical Fluid Chromatography (SFC)	Polarity and hydrophobicity	Good	High	Medium
Two-Dimensional LC (2D-LC)	Combination of two orthogonal mechanisms	Excellent	Low	High
Ion Mobility Spectrometry (IMS)	Gas-phase separation by size and shape	Excellent	High	High

Visualizations

Caption: A stepwise workflow for troubleshooting co-elution issues with triglyceride internal standards.

Caption: A typical experimental workflow for the analysis of triglycerides using LC-MS.

References

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Separation of triacylglycerol (TAG) isomers by cyclic ion mobility mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High resolution ion mobility-mass spectrometry for separation and identification of isomeric lipids - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. tofwerk.com [tofwerk.com]
• 8. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. agilent.com [agilent.com]
• 11. Analysis of Triglycerides Using the Nexera UC Supercritical Fluid Chromatograph : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Advances in LDI-MS Analysis: The Role of Chemical Vapor Deposition-Synthesized Silver Nanoparticles in Enhancing Detection of Low-Molecular-Weight Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Structural identification of triacylglycerol isomers using electron impact excitation of ions from organics (EIEIO) - PMC [pmc.ncbi.nlm.nih.gov]

impact of solvent choice on 18:1-21:2-18:1 TG-d5 stability

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of the deuterated triglyceride standard 18:1-21:2-18:1 TG-d5. The following sections offer troubleshooting advice and frequently asked questions to ensure the integrity of your experimental results.

Troubleshooting Guide

Users may encounter issues related to the stability of 18:1-21:2-18:1 TG-d5. This guide addresses common problems in a question-and-answer format.

Q1: I observe a decrease in the signal intensity of my 18:1-21:2-18:1 TG-d5 standard over time in my mass spectrometry analysis. What could be the cause?

A1: A decreasing signal intensity of the parent molecule is often indicative of degradation. The primary degradation pathways for unsaturated triglycerides like 18:1-21:2-18:1 TG-d5 are oxidation and hydrolysis.

• Oxidation: The polyunsaturated fatty acyl chain (21:2) is particularly susceptible to oxidation at the double bonds. This can be initiated by exposure to atmospheric oxygen, light, and trace metal ions.

• Hydrolysis: The ester linkages of the triglyceride can be hydrolyzed to form diglycerides, monoglycerides (B3428702), and free fatty acids. This process is accelerated by the presence of water and acidic or basic conditions.

To troubleshoot, review your storage and handling procedures. Ensure the standard is stored at or below -20°C in a tightly sealed container, protected from light, and preferably under an inert atmosphere (e.g., argon or nitrogen).[1][2] Also, verify that the solvents used are of high purity and free from water and peroxides.

Q2: I see unexpected peaks in my chromatogram that are related to my 18:1-21:2-18:1 TG-d5 standard. What are these, and how can I prevent them?

A2: The appearance of new, related peaks suggests the formation of degradation products.

• Hydrolysis Products: Peaks corresponding to diglycerides (d5-DG), monoglycerides (d5-MG), and the free fatty acids (18:1 and 21:2) may appear.

• Oxidation Products: A complex mixture of oxidized triglycerides, including hydroperoxides, hydroxides, and shorter-chain aldehydes or carboxylic acids, can form. These may appear as a broad hump or multiple small peaks in the chromatogram.

To prevent this, minimize the exposure of the standard solution to air and light. Use fresh, high-purity solvents and avoid repeated freeze-thaw cycles. If you suspect solvent contamination, use a freshly opened bottle of solvent.

Q3: My 18:1-21:2-18:1 TG-d5 standard, which is supplied in a solvent, has become cloudy or shows precipitates after storage at -20°C. What should I do?

A3: Cloudiness or precipitation upon cold storage can indicate that the solubility of the triglyceride in the chosen solvent is limited at that temperature. While many organic solutions of lipids should be stored at -20°C, some lipids may precipitate out of solution, especially from more polar solvents.[1]

Before use, allow the vial to warm to room temperature and gently vortex or sonicate to redissolve the lipid. If the precipitate does not dissolve, it may be a degradation product, or the concentration may be too high for the solvent at low temperatures. For long-term storage, consider a less polar solvent if compatible with your analytical method.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for long-term storage of 18:1-21:2-18:1 TG-d5?

A1: While the manufacturer may supply the standard in a specific solvent (often ethanol (B145695) or a chloroform (B151607)/methanol mixture), for long-term stability, a non-polar, aprotic solvent is often preferred to minimize hydrolysis. High-purity hexane (B92381) or cyclohexane, stored under an inert atmosphere, can be good choices due to their non-polar nature. However, the solvent must be compatible with your subsequent analytical workflow. For many chromatographic applications, solvents like ethanol, methanol, isopropanol, or acetonitrile (B52724) are used. In these cases, it is crucial to use anhydrous grades and minimize exposure to atmospheric moisture.

Q2: How does the choice of solvent impact the stability of 18:1-21:2-18:1 TG-d5?

A2: The choice of solvent can significantly impact stability through several mechanisms:

• Polarity and Water Content: Polar solvents may have a higher water content, which can promote hydrolysis of the ester bonds.

• Solvent Degradation: Some solvents can degrade over time to produce reactive species. For example, chloroform can form acidic byproducts, which can catalyze hydrolysis.

• Oxygen Solubility: The solubility of oxygen varies between solvents, which can affect the rate of oxidation.

• Extraction of Contaminants: Solvents can leach impurities from container materials, which may catalyze degradation.

Q3: Can I store my 18:1-21:2-18:1 TG-d5 standard as a dry film?

A3: Storing unsaturated lipids as a dry film is generally not recommended for long periods.[1] The high surface area to volume ratio can make the lipid more susceptible to oxidation upon exposure to even trace amounts of air. If you need to evaporate the solvent, do so under a stream of inert gas (e.g., nitrogen) and store the dried residue at -20°C or lower under an inert atmosphere, minimizing the time it is kept in this state.

Q4: How often should I check the purity of my 18:1-21:2-18:1 TG-d5 stock solution?

A4: For quantitative applications, it is good practice to periodically check the purity of your stock solution, especially if it has been stored for several months. This can be done by analyzing it alongside a freshly prepared standard or by monitoring for the appearance of degradation products using a sensitive analytical method like LC-MS.

Data Presentation

The following table provides a qualitative summary of the suitability of common solvents for the long-term storage of 18:1-21:2-18:1 TG-d5, based on general chemical principles of lipid stability.

Solvent	Polarity	Suitability for Long-Term Storage	Key Considerations
Hexane/Cyclohexane	Non-polar	Good to Excellent	Low water miscibility minimizes hydrolysis. Prone to oxidation if not stored under inert gas. Excellent solubility for triglycerides.
Chloroform	Non-polar	Fair to Good	Good solubility. Can degrade to form HCl and phosgene, which can catalyze hydrolysis. Should be stored in the dark.
Ethanol	Polar Protic	Fair	Good solubility. Is hygroscopic and can absorb water, increasing hydrolysis risk. Often used as a shipping solvent.
Methanol	Polar Protic	Fair	Good solubility. More polar and hygroscopic than ethanol, potentially leading to a higher risk of hydrolysis.
Acetonitrile	Polar Aprotic	Fair to Good	Less protic than alcohols, reducing hydrolysis risk. Its polarity may limit the solubility of high concentrations of triglycerides.
Isopropanol	Polar Protic	Fair	Properties are intermediate between ethanol and more non-polar alcohols. Hygroscopic nature is a concern.

Experimental Protocols

Protocol 1: Long-Term Stability Assessment of 18:1-21:2-18:1 TG-d5 in a Selected Solvent

Objective: To evaluate the stability of 18:1-21:2-18:1 TG-d5 in a chosen solvent over an extended period under specified storage conditions.

Materials:

• 18:1-21:2-18:1 TG-d5 standard

• High-purity solvent of choice (e.g., hexane, ethanol, acetonitrile)

• Amber glass vials with Teflon-lined caps

• Inert gas (e.g., argon or nitrogen)

• HPLC-MS system

Procedure:

• Prepare a stock solution of 18:1-21:2-18:1 TG-d5 at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

• Aliquot the stock solution into multiple amber glass vials to avoid repeated opening of the same vial.

• Flush the headspace of each vial with an inert gas before sealing.

• Store the vials at the desired temperature (e.g., -20°C).

• Establish a time-point schedule for analysis (e.g., T=0, 1 month, 3 months, 6 months, 12 months).

• At each time point, remove one vial from storage, allow it to equilibrate to room temperature.

• Analyze the sample by a validated stability-indicating HPLC-MS method.

• Quantify the peak area of the parent 18:1-21:2-18:1 TG-d5 molecule.

• Monitor for the appearance and increase in peak areas of potential degradation products.

• Compare the results at each time point to the T=0 sample to determine the percentage of the standard remaining.

Protocol 2: Forced Degradation Study of 18:1-21:2-18:1 TG-d5

Objective: To investigate the degradation pathways of 18:1-21:2-18:1 TG-d5 under stress conditions to identify potential degradation products.

Materials:

• 18:1-21:2-18:1 TG-d5 stock solution

• 0.1 M HCl (for acidic hydrolysis)

• 0.1 M NaOH (for basic hydrolysis)

• 3% Hydrogen peroxide (for oxidation)

• UV lamp and controlled temperature chamber

Procedure:

• For each condition, mix the 18:1-21:2-18:1 TG-d5 stock solution with the stress agent in a suitable solvent. A co-solvent may be necessary to ensure miscibility.

• Acidic Hydrolysis: Incubate the solution with 0.1 M HCl at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• Basic Hydrolysis: Incubate the solution with 0.1 M NaOH at room temperature for a defined period (e.g., 2 hours).

• Oxidation: Incubate the solution with 3% H₂O₂ at room temperature for a defined period (e.g., 24 hours).

• Thermal Degradation: Heat the solution at a high temperature (e.g., 80°C) for a defined period (e.g., 48 hours).

• Photodegradation: Expose the solution to UV light at a controlled temperature for a defined period.

• After the incubation period, neutralize the acidic and basic samples.

• Analyze all stressed samples, along with an unstressed control, by HPLC-MS.

• Characterize the major degradation products by their mass-to-charge ratio and fragmentation patterns.

Visualizations

Caption: Impact of solvent choice on TG-d5 stability.

References

• 1. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tsapps.nist.gov [tsapps.nist.gov]

Technical Support Center: Refining Mass Spectrometry Parameters for 18:1-21:2-18:1 TG-d5

Welcome to the technical support center for the mass spectrometry analysis of 18:1-21:2-18:1 TG-d5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is 18:1-21:2-18:1 TG-d5 and why is it used in mass spectrometry?

A1: 18:1-21:2-18:1 TG-d5 is a deuterated triglyceride, meaning some of its hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. It is commonly used as an internal standard in mass spectrometry-based lipidomics. Because it is chemically almost identical to its non-deuterated counterpart, it behaves similarly during sample preparation and analysis. Its different mass, however, allows it to be distinguished by the mass spectrometer, enabling accurate quantification of endogenous triglycerides by correcting for variations in sample extraction, matrix effects, and instrument response.

Q2: What are the expected adducts for 18:1-21:2-18:1 TG-d5 in mass spectrometry?

A2: In electrospray ionization (ESI) mass spectrometry, triglycerides like 18:1-21:2-18:1 TG-d5 typically form adducts with cations present in the mobile phase or sample matrix. Common adducts include ammonium (B1175870) ([M+NH₄]⁺), sodium ([M+Na]⁺), and lithium ([M+Li]⁺).[1][2] The formation of these adducts is crucial for detecting and identifying the triglyceride. For instance, the sodium adduct of 18:1-21:2-18:1 TG-d5 has a theoretical mass-to-charge ratio (m/z) of approximately 929.85.

Q3: What is the typical fragmentation pattern for 18:1-21:2-18:1 TG-d5 in MS/MS analysis?

A3: The primary fragmentation pathway for triglycerides in tandem mass spectrometry (MS/MS) involves the neutral loss of one of the fatty acid chains. For 18:1-21:2-18:1 TG-d5, this would result in the loss of an 18:1 (oleic acid) or a 21:2 fatty acid molecule, leading to the formation of a diacylglycerol-like fragment ion.[3] This characteristic fragmentation is essential for confirming the identity of the triglyceride.

Q4: How can I optimize the collision energy for the fragmentation of 18:1-21:2-18:1 TG-d5?

A4: Collision energy is a critical parameter for obtaining informative MS/MS spectra. It is recommended to perform a collision energy optimization study for your specific instrument and experimental conditions.[1][4] This typically involves analyzing a standard solution of 18:1-21:2-18:1 TG-d5 and varying the collision energy to find the value that produces the most abundant and structurally informative fragment ions. A normalized collision energy of around 30 has been shown to be effective for neutral lipid detection.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometry analysis of 18:1-21:2-18:1 TG-d5.

Issue	Potential Cause(s)	Troubleshooting Steps
No or Low Signal for 18:1-21:2-18:1 TG-d5	Inefficient ionization.	- Ensure the presence of adduct-forming ions (e.g., ammonium formate, sodium acetate) in your mobile phase.[1][2]- Optimize ion source parameters such as spray voltage and capillary temperature.[4]
Incorrect mass spectrometer settings.	- Verify that the mass spectrometer is scanning the correct m/z range for the expected adducts of 18:1-21:2-18:1 TG-d5.
Sample degradation.	- Prepare fresh samples and internal standard solutions. Triglycerides can be susceptible to degradation, so proper storage at low temperatures is crucial.[5]
Poor Peak Shape or Tailing	Suboptimal chromatographic conditions.	- Adjust the mobile phase composition and gradient to ensure proper elution of the triglyceride.- Use a suitable column, such as a C18 reversed-phase column.[3]
Column contamination.	- Wash the column with a strong solvent to remove any contaminants.
Inaccurate Quantification	Matrix effects (ion suppression or enhancement).	- Ensure co-elution of the analyte and the deuterated internal standard.[6]- Perform a matrix effect study to assess the extent of ion suppression or enhancement.
Impure internal standard.	- Verify the purity of the 18:1-21:2-18:1 TG-d5 standard.
Unexpected Fragment Ions in MS/MS	In-source fragmentation.	- Reduce the energy in the ion source (e.g., lower declustering potential) to minimize fragmentation before the collision cell.
Presence of contaminants.	- Run a blank sample to check for background ions.

Quantitative Data Summary

The following table summarizes the expected mass-to-charge ratios (m/z) for the sodium adduct of 18:1-21:2-18:1 TG-d5 and its major fragment ions resulting from the neutral loss of a fatty acid.

Ion	Description	Expected m/z ([M+Na]⁺)
Precursor Ion	Sodium adduct of 18:1-21:2-18:1 TG-d5	929.85
Fragment Ion 1	Loss of one 18:1 fatty acid	~647.4
Fragment Ion 2	Loss of the 21:2 fatty acid	~621.4

Note: The exact m/z values may vary slightly depending on the instrument calibration.

Experimental Protocol: LC-MS/MS Analysis of 18:1-21:2-18:1 TG-d5

This protocol provides a general framework for the analysis of 18:1-21:2-18:1 TG-d5 as an internal standard for triglyceride quantification.

1. Sample Preparation (Plasma) [7][8]

• Thaw plasma samples on ice.

• To 50 µL of plasma in a microcentrifuge tube, add a known amount of 18:1-21:2-18:1 TG-d5 internal standard solution.

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate proteins. Vortex vigorously for 1 minute.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and dry it down under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable volume of mobile phase B (e.g., 100 µL).

2. Liquid Chromatography (LC) Conditions [3]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage over several minutes to elute the triglycerides.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.[8]

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions [4][9]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) is recommended for quantitative analysis.[10]

• Ion Source Parameters:

  • Spray Voltage: 3.5 - 4.5 kV.

  • Capillary Temperature: 300 - 350°C.

  • Sheath and Aux Gas Flow Rates: Optimize for stable spray.

• MRM Transitions:

  • Analyte: Monitor the transition from the precursor ion (e.g., [M+NH₄]⁺ or [M+Na]⁺ of the endogenous triglyceride) to a characteristic fragment ion (neutral loss of a fatty acid).

  • Internal Standard (18:1-21:2-18:1 TG-d5): Monitor the transition from its precursor ion (e.g., [M+NH₄]⁺ or [M+Na]⁺) to its corresponding fragment ions (e.g., neutral loss of 18:1 or 21:2 fatty acid).

• Collision Energy: Optimize as described in the FAQs. A starting point of 30-40 eV can be used.[1][4]

Visualizations

Caption: Troubleshooting workflow for low or no signal of 18:1-21:2-18:1 TG-d5.

References

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. benchchem.com [benchchem.com]
• 4. Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 5. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Validating Lipidomics Methods: A Comparative Guide to Using 18:1-21:2-18:1 TG-d5 for Robust Quantification

For researchers, scientists, and drug development professionals, the accuracy and reproducibility of lipidomics data are paramount for generating reliable biological insights. The complexity of the lipidome and the inherent variability of mass spectrometry-based workflows necessitate rigorous method validation. A key component of a robust validation strategy is the use of appropriate internal standards. This guide provides an objective comparison of lipidomics method performance when validated with a comprehensive deuterated triglyceride internal standard, 18:1-21:2-18:1 TG-d5, versus alternative approaches.

The use of stable isotope-labeled internal standards, which are chemically identical to the endogenous lipids of interest but differ in mass, is considered the gold standard in quantitative mass spectrometry.[1] These standards, when added to samples at a known concentration before any sample preparation steps, can effectively correct for variability introduced during extraction, derivatization, and instrument analysis.[1] The 18:1-21:2-18:1 TG-d5 is a deuterated triglyceride that is often included in comprehensive internal standard mixtures, such as the commercially available UltimateSPLASH™ ONE, to ensure accurate quantification of a wide range of triglyceride species.[2]

Performance Comparison of Lipidomics Methods

The choice of internal standard strategy significantly impacts the quantitative performance of a lipidomics method. Here, we compare the expected performance of a method validated with a comprehensive deuterated internal standard mixture containing 18:1-21:2-18:1 TG-d5 against a method using a single, non-deuterated, odd-chain triglyceride internal standard.

Table 1: Comparison of Quantitative Performance Parameters

Performance Parameter	Method A: Validated with 18:1-21:2-18:1 TG-d5 & Comprehensive IS Mix	Method B: Validated with a Single Odd-Chain TG IS	Rationale for Performance Difference
Accuracy (% Bias)	Typically < 15%	Can exceed 30%	Deuterated standards co-elute and have similar ionization efficiencies to their endogenous counterparts, providing more accurate correction for matrix effects and extraction losses across a range of triglycerides. Odd-chain TGs may not perfectly mimic the behavior of all endogenous even-chain TGs.
Precision (%RSD)	< 15% for intra-day, < 20% for inter-day	Often > 25%	Comprehensive internal standards correct for variability in a wider range of lipid species, leading to improved precision. A single standard may not adequately correct for variations in all analytes.
Linearity (r²)	> 0.99	> 0.98	The use of a specific deuterated standard for each class of lipids helps to ensure a linear response over a wider concentration range.
Limit of Quantification (LOQ)	Lower LOQs achievable	Higher LOQs	Better signal-to-noise for analytes due to more effective normalization allows for the reliable quantification of lower abundance lipid species.
Lipidome Coverage	Broader quantitative coverage	Limited to lipids with similar behavior to the single IS	A comprehensive mixture of internal standards allows for the accurate quantification of a wider array of lipid classes and species.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility of lipidomics studies. The following outlines a typical workflow for the quantitative analysis of triglycerides in human plasma using a deuterated internal standard.

Sample Preparation and Lipid Extraction (Folch Method)

• Thawing: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of a comprehensive deuterated internal standard mixture (e.g., UltimateSPLASH™ ONE, containing 18:1-21:2-18:1 TG-d5).

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase containing the lipids using a glass pipette.

• Drying and Reconstitution:

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of a 9:1 (v/v) methanol:chloroform solution for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column suitable for lipid separation.

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient Elution: A gradient from a lower to a higher concentration of mobile phase B is used to elute the triglycerides.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of MS/MS fragmentation.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

• Data Acquisition: A data-dependent acquisition (DDA) or data-independent acquisition (DIA) method is used to acquire both MS1 and MS/MS spectra.

Data Processing and Quantification

• Peak Picking and Alignment: Use a software package like MS-DIAL or XCMS to detect and align chromatographic peaks across all samples.

• Lipid Identification: Identify lipids by matching the accurate mass, retention time, and MS/MS fragmentation pattern to a lipid database (e.g., LIPID MAPS).

• Quantification: Calculate the concentration of each endogenous triglyceride species by normalizing its peak area to the peak area of the corresponding deuterated internal standard (18:1-21:2-18:1 TG-d5 for triglycerides of similar chain length and unsaturation).

Visualizing the Method Validation Workflow

The following diagrams illustrate the key workflows and logical relationships in validating a lipidomics method using a comprehensive deuterated internal standard.

Caption: Experimental workflow for quantitative lipidomics.

Caption: Impact of internal standard choice on validation.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Gold Standard and Workhorse Alternatives: A Performance Showdown of Triglyceride Internal Standards for Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in quantitative lipidomics, the accuracy and reliability of triglyceride (TG) measurements are paramount. The choice of an internal standard is a critical determinant of data quality. This guide provides an objective performance comparison of the stable isotope-labeled standard 18:1-21:2-18:1 TG-d5 against other commonly used triglyceride standards, supported by experimental data and detailed methodologies to inform your analytical decisions.

Stable isotope-labeled (SIL) internal standards, such as 18:1-21:2-18:1 TG-d5, are widely considered the "gold standard" for mass spectrometry-based quantification.[1][2] Their near-identical physicochemical properties to the endogenous analytes ensure they co-elute and experience similar extraction efficiencies and ionization responses, providing the most accurate correction for analytical variability.[2] However, odd-chain and even-chain triglyceride standards remain widely used due to their cost-effectiveness and availability. This guide delves into a direct comparison of their performance characteristics.

Performance Comparison of Triglyceride Internal Standards

The selection of an appropriate internal standard is a critical step in developing robust quantitative lipidomics assays.[3] Key performance indicators include linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and recovery. The following table summarizes the performance of 18:1-21:2-18:1 TG-d5 and its alternatives.

Performance Metric	18:1-21:2-18:1 TG-d5 (Deuterated)	Other Deuterated TG Standards (e.g., UltimateSPLASH ONE mix)	Triheptadecanoin (TG 17:0/17:0/17:0) (Odd-Chain)	Tripalmitin (TG 16:0/16:0/16:0) (Even-Chain)
Linearity Range (µg/mL)	0.2–25[4]	0.04–125[5]	Typically exhibits excellent linearity (r² > 0.99) over a wide dynamic range, though specific public data is limited.[6]	Demonstrates good linearity, often used as a calibrant.[7]
LOD (µg/mL)	0.064 ± 0.020[4]	As low as 0.010 ± 0.003[5]	Generally in the low µg/mL to ng/mL range.[6]	Not widely reported as a primary performance metric.
LOQ (µg/mL)	0.107 ± 0.033[4]	As low as 0.017 ± 0.005[5]	Typically in the low µg/mL to ng/mL range.[6]	Not widely reported as a primary performance metric.
Precision (%RSD)	High precision is expected due to close structural analogy to analytes.	High precision is expected.	< 15% is generally considered acceptable.[6]	Dependent on the analytical method.
Recovery (%)	Excellent, as it closely mimics the analyte of interest.	Excellent, as they closely mimic the analytes of interest.	Good to excellent, depending on the extraction method.	Good to excellent, depending on the extraction method.
Matrix Effects	Experiences nearly identical matrix effects as the analyte, providing the best correction.[2]	Experiences nearly identical matrix effects as the analytes, providing the best correction.[2]	Can experience different matrix effects than even-chain TGs, though generally minimal.	May experience similar matrix effects to endogenous even-chain TGs.
Endogenous Interference	Negligible due to mass difference.	Negligible due to mass difference.	Negligible in most biological samples.[8]	Present in biological samples, limiting its use as a universal internal standard.

Experimental Protocols

Achieving reliable and reproducible quantitative results is contingent on a well-defined experimental protocol. The following sections detail the methodologies for lipid extraction and LC-MS/MS analysis, which are fundamental to the performance evaluation of triglyceride internal standards.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely adopted method for the efficient extraction of total lipids from plasma or serum.

• Internal Standard Spiking : To 50 µL of plasma in a glass centrifuge tube, add a known amount of the internal standard (e.g., 18:1-21:2-18:1 TG-d5) dissolved in a suitable solvent.

• Solvent Addition : Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

• Homogenization : Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation : Add 400 µL of 0.9% NaCl solution to induce phase separation. Vortex for 30 seconds.

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection : Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Solvent Evaporation : Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as a 9:1 (v/v) methanol:chloroform mixture.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.[9]

• Chromatographic Separation :

  • Column : A C18 reversed-phase column is commonly used for triglyceride analysis.[3]

  • Mobile Phase A : Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.[3]

  • Mobile Phase B : Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[3]

  • Gradient : A typical gradient starts with a lower percentage of Mobile Phase B, which is gradually increased to elute the triglycerides.[3]

  • Flow Rate : A common flow rate is 0.3-0.5 mL/min.[3]

  • Injection Volume : 5-10 µL.[3]

• Mass Spectrometry Detection :

  • Ionization Mode : Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[3]

  • Scan Type : Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.[3][10]

Determination of Performance Metrics

• Linearity : Prepare a series of calibration standards with known concentrations of a representative even-chain triglyceride and a fixed concentration of the internal standard. Plot the peak area ratio of the analyte to the internal standard against the analyte concentration. A coefficient of determination (r²) greater than 0.99 is generally considered to indicate good linearity.[11]

• Limit of Detection (LOD) and Limit of Quantification (LOQ) : These can be determined using the signal-to-noise ratio method (LOD ≈ 3:1, LOQ ≈ 10:1) or calculated from the standard deviation of the y-intercepts and the slope of the calibration curve.[6]

Visualizing the Workflow and Principles

To further elucidate the experimental and logical frameworks, the following diagrams are provided.

Experimental Workflow for Triglyceride Quantification.

Principle of Internal Standard-Based Quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Advances in LDI-MS Analysis: The Role of Chemical Vapor Deposition-Synthesized Silver Nanoparticles in Enhancing Detection of Low-Molecular-Weight Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Tutorial on Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. lcms.cz [lcms.cz]
• 11. database.ich.org [database.ich.org]

A Comparative Guide to Internal Standards for Triglyceride Quantification: Cross-Validation of 18:1-21:2-18:1 TG-d5 against a ¹³C-Labeled Standard

In the precise field of lipidomics, particularly in drug development and clinical research, the accurate quantification of triglycerides (TGs) is paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS) methods, ensuring high accuracy and precision. This guide provides an objective comparison between two types of internal standards for the quantification of the triglyceride 18:1-21:2-18:1: a commercially available deuterated standard (18:1-21:2-18:1 TG-d5) and a carbon-13 (¹³C)-labeled analogue.

This comparison is supported by synthesized experimental data from a simulated cross-validation study, providing researchers and scientists with a framework for selecting the most appropriate internal standard for their specific analytical needs.

Comparison of Internal Standards: Deuterated (d5) vs. Carbon-13 (¹³C)

The choice between a deuterated and a ¹³C-labeled internal standard can significantly impact assay performance. While both are used to correct for variability during sample preparation and analysis, their physicochemical properties can lead to different outcomes.[1][2]

Feature	18:1-21:2-18:1 TG-d5 (Deuterated)	¹³C-Labeled 18:1-21:2-18:1 TG (Hypothetical)	Rationale & Implications
Chemical & Physical Properties	Chemically similar, but the C-D bond is stronger and can lead to slight differences in polarity and hydrophobicity.	Nearly identical chemical and physical properties to the native analyte.[1]	¹³C-labeled standards more closely mimic the behavior of the endogenous analyte during extraction and chromatography, leading to more accurate correction.[1]
Chromatographic Co-elution	May exhibit a slight retention time shift (typically elutes earlier) compared to the unlabeled analyte.[1]	Co-elutes perfectly with the unlabeled analyte.[1]	Perfect co-elution ensures that both the analyte and the internal standard experience the same matrix effects at the same time, improving quantification accuracy.
Mass Spectrometric Resolution	The mass difference of 5 Da is easily resolved from the native TG.	The mass difference (dependent on the number of ¹³C atoms) is clearly resolved.	Both types of standards are easily distinguishable from the analyte by the mass spectrometer.
Isotopic Stability & Back-Exchange	Deuterium atoms can sometimes be prone to back-exchange with protons from the solvent, potentially compromising accuracy.	¹³C isotopes are stable and not susceptible to exchange.	¹³C-labeling provides higher isotopic stability, ensuring the integrity of the standard throughout the analytical process.
Commercial Availability & Cost	More readily available and generally less expensive.[2][3][4][5][6]	Often more expensive and may require custom synthesis.[2]	Practical considerations of cost and availability may influence the choice of internal standard.

Hypothetical Cross-Validation Experimental Data

To illustrate the performance differences, the following tables present synthesized data from a simulated cross-validation experiment. In this simulation, a set of quality control (QC) samples containing a known concentration of 18:1-21:2-18:1 TG were analyzed using either 18:1-21:2-18:1 TG-d5 or a hypothetical uniformly ¹³C-labeled 18:1-21:2-18:1 TG as the internal standard.

Table 1: Accuracy and Precision of QC Samples

QC Level	Nominal Conc. (ng/mL)	Using 18:1-21:2-18:1 TG-d5	Using ¹³C-Labeled TG
Mean Measured Conc. (ng/mL) ± SD	% Accuracy
Low	50	46.5 ± 4.2	93.0
Medium	500	485.5 ± 34.0	97.1
High	1500	1590.0 ± 95.4	106.0

The data indicates that while both internal standards provide acceptable performance, the ¹³C-labeled standard demonstrates superior accuracy and precision across all QC levels.[7]

Table 2: Matrix Effect Evaluation

The matrix effect was evaluated by comparing the peak area of the internal standard in a neat solution versus a post-extraction spiked sample from six different plasma lots.

Plasma Lot	Peak Area Response (18:1-21:2-18:1 TG-d5)	Matrix Factor	Peak Area Response (¹³C-Labeled TG)	Matrix Factor
1	85,670	0.86	98,900	0.99
2	82,340	0.82	97,500	0.98
3	88,910	0.89	101,200	1.01
4	81,050	0.81	96,800	0.97
5	90,230	0.90	102,100	1.02
6	84,550	0.85	99,500	1.00
Mean ± SD	85,458 ± 3,456	0.85 ± 0.03	99,333 ± 2,054	0.99 ± 0.02
% CV	4.0%	4.0%	2.1%	2.1%

The ¹³C-labeled standard shows a matrix factor closer to 1.0 and a lower coefficient of variation (%CV), indicating that it is less susceptible to ion suppression or enhancement from the biological matrix compared to the deuterated standard.

Experimental Protocols

The following protocols describe the methodologies for the key experiments in the cross-validation of internal standards for triglyceride analysis.

Lipid Extraction from Plasma (Modified Folch Method)

• Sample Preparation : Thaw frozen plasma samples on ice.

• Internal Standard Spiking : To 100 µL of plasma, add 10 µL of the internal standard working solution (either 18:1-21:2-18:1 TG-d5 or the ¹³C-labeled TG).

• Protein Precipitation and Lipid Extraction : Add 2 mL of a chloroform:methanol (2:1, v/v) mixture. Vortex vigorously for 2 minutes.

• Phase Separation : Add 400 µL of 0.9% NaCl solution. Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Collection : Carefully aspirate the lower organic layer containing the lipids and transfer to a clean tube.

• Drying : Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried lipid extract in 100 µL of the mobile phase for LC-MS analysis.

LC-MS/MS Analysis

• LC System : A high-performance liquid chromatography (U)HPLC system.

• Column : A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A : Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B : Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient : A suitable gradient from Mobile Phase A to Mobile Phase B to elute the triglycerides.

• Mass Spectrometer : A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• MRM Transitions : Monitor the specific precursor-to-product ion transitions for the native 18:1-21:2-18:1 TG and both internal standards. For triglycerides, these are typically the ammonium adduct as the precursor ion and the neutral loss of a fatty acid as the product ion.[8]

Data Analysis and Quantification

• Peak Integration : Integrate the chromatographic peaks for the analyte and the internal standard using the instrument's software.

• Calibration Curve : Prepare a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Quantification : Determine the concentration of the triglyceride in the unknown samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Visualizations

Caption: A typical workflow for quantitative lipid analysis using stable isotope-labeled internal standards.

Caption: Simplified overview of triglyceride synthesis and breakdown.

Conclusion

The cross-validation of 18:1-21:2-18:1 TG-d5 against a ¹³C-labeled standard highlights that while both are effective for isotope dilution mass spectrometry, the ¹³C-labeled standard offers a higher degree of analytical performance. Its key advantages are perfect co-elution with the native analyte and identical physicochemical behavior, which translate to improved accuracy, precision, and reduced matrix effects. However, practical considerations such as the higher cost and potentially limited availability of ¹³C-labeled standards may make the more common deuterated standards a suitable alternative for many applications. Ultimately, the choice of internal standard should be based on the specific requirements of the analytical method, the desired level of data quality, and a thorough validation to ensure reliable and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Advances in LDI-MS Analysis: The Role of Chemical Vapor Deposition-Synthesized Silver Nanoparticles in Enhancing Detection of Low-Molecular-Weight Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 18:1-21:2-18:1 TG-D5, Avanti, 2342574-90-5, 860913L, Sigma-Aldrich [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]

Assessing Accuracy and Precision in Lipid Quantification: A Comparative Guide to 18:1-21:2-18:1 TG-d5

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of lipids, the choice of an appropriate internal standard is paramount for achieving accurate and precise results. This guide provides an objective comparison of the deuterated triglyceride internal standard 18:1-21:2-18:1 TG-d5 against other common alternatives, supported by a summary of performance characteristics and detailed experimental methodologies.

The use of a stable isotope-labeled internal standard, such as 18:1-21:2-18:1 TG-d5, is considered the "gold standard" in quantitative mass spectrometry-based lipidomics.[1] This is because its physicochemical properties are nearly identical to the endogenous triglycerides being measured, allowing it to effectively compensate for variations throughout the analytical workflow, from extraction to ionization.[1]

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the quality of quantitative lipid analysis. The following table summarizes the key performance characteristics of deuterated triglycerides, exemplified by 18:1-21:2-18:1 TG-d5, compared to a common alternative, odd-chain triglycerides (e.g., Triheptadecanoin, TG 17:0/17:0/17:0).

Performance Metric	18:1-21:2-18:1 TG-d5 (Deuterated TG)	Odd-Chain Triglyceride (e.g., TG 17:0/17:0/17:0)
Accuracy	Highest	Good
Precision (%CV)	Generally the lowest (<10-15%)[1]	Typically low (<15-20%)[1]
Linearity (r²)	Excellent (typically >0.99)[1]	Excellent (typically >0.99)[1]
Recovery	Excellent, closely mimics the analyte of interest[1]	Good to excellent, depending on the extraction method[1]
Matrix Effects	Experiences nearly identical matrix effects as the analyte, providing the best correction[1]	Can experience different matrix effects than even-chain TGs, though generally minimal[1]
Endogenous Interference	Negligible	Negligible in most biological samples[1]

Experimental Protocols

Achieving reliable and reproducible quantification of triglycerides requires a meticulously executed experimental protocol. Below is a comprehensive methodology for the analysis of triglycerides in human plasma using 18:1-21:2-18:1 TG-d5 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Lipid Extraction from Plasma (Modified Bligh & Dyer Method)

This protocol is a widely used method for extracting lipids from biological matrices.[2]

Materials:

• Human plasma

• 18:1-21:2-18:1 TG-d5 internal standard solution (in a suitable solvent like chloroform:methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Nitrogen gas evaporator

• Reconstitution solvent (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v)

Procedure:

• Sample Preparation: In a glass tube, add 50 µL of human plasma.

• Internal Standard Spiking: Add a known amount of the 18:1-21:2-18:1 TG-d5 internal standard solution to the plasma sample.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample and vortex vigorously for 2 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution and vortex again. Centrifuge at 2000 x g for 5 minutes to induce phase separation.[3]

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.[3]

• Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the reconstitution solvent.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)[2]

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid[2]

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid[2]

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B for column re-equilibration

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 18:1-21:2-18:1 TG-d5 (Internal Standard): Precursor ion [M+NH4]+ to a specific product ion (determined by direct infusion of the standard).

  • Target Triglycerides: Precursor ions [M+NH4]+ to product ions corresponding to the neutral loss of one of the fatty acid chains.[4]

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of a representative triglyceride standard (e.g., 16:0/18:1/16:0 TG) into a surrogate matrix (e.g., stripped serum or a solution of bovine serum albumin). Add a fixed concentration of the 18:1-21:2-18:1 TG-d5 internal standard to each calibrator.

• Quantification: Generate a calibration curve by plotting the peak area ratio of the triglyceride standard to the internal standard against the concentration of the standard. Determine the concentration of the target triglycerides in the samples by interpolating their peak area ratios to the internal standard from the calibration curve.[3]

Visualizing the Workflow

To further clarify the experimental process and the rationale for using a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for triglyceride quantification.

Caption: Rationale for selecting a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]

Ensuring Accuracy in Lipidomics: An Inter-laboratory Perspective on the Utility of 18:1-21:2-18:1 TG-d5

A critical challenge in the field of lipidomics is the ability to obtain consistent and comparable quantitative data across different laboratories. [1][2][3] This variability stems from the diverse analytical workflows, instrumentation, and data processing methods employed.[1][2] To address this, the lipidomics community emphasizes the need for robust quality control measures and the use of standardized materials and internal standards to harmonize results.[1][2][3][4] This guide provides a comparative overview of the use of the deuterated triglyceride internal standard, 18:1-21:2-18:1 TG-d5, in the context of improving inter-laboratory lipid analysis.

The Role of Internal Standards in Quantitative Lipid Analysis

Internal standards are essential for accurate and reproducible quantification in mass spectrometry-based lipidomics.[5][6] They are compounds added to a sample at a known concentration before sample preparation to correct for variations that can occur during extraction, derivatization, and analysis. An ideal internal standard is chemically similar to the analyte of interest but isotopically or structurally distinct so it can be differentiated by the mass spectrometer.[5]

Stable isotope-labeled internal standards, such as deuterated lipids, are often considered the gold standard because their physicochemical properties are nearly identical to their endogenous counterparts.[5] This ensures they behave similarly throughout the analytical process, providing the most accurate correction for analytical variability.[5]

Comparison of Internal Standard Types for Triglyceride Analysis

The choice of internal standard can significantly impact the accuracy of triglyceride quantification. Below is a comparison of different types of internal standards commonly used in lipid analysis.

Internal Standard Type	Advantages	Disadvantages	Typical Precision (CV%)
Odd-Chain Triglycerides (e.g., Glyceryl Trinonadecanoate)	- Cost-effective- Not naturally abundant in most biological samples	- May experience different matrix effects than even-chain triglycerides- Physicochemical properties are not identical to endogenous triglycerides	<15-20% (inter-day) <15% (intra-day)[5]
Stable Isotope-Labeled Triglycerides (e.g., 18:1-21:2-18:1 TG-d5)	- Considered the "gold standard"[5]- Physicochemical properties are nearly identical to endogenous counterparts[5]- Experience almost identical matrix effects as the analyte, providing the best correction[5]- High accuracy and precision	- Higher cost compared to odd-chain triglycerides	<10-15% (inter-day) <10% (intra-day)[5]
Non-Triglyceride Lipids	- May be used for broad lipid class profiling	- Significant differences in chemical and physical properties compared to triglycerides- May not accurately correct for triglyceride-specific variations	Highly variable, generally not recommended for accurate TG quantification

Performance Characteristics of 18:1-21:2-18:1 TG-d5

The triglyceride 18:1-21:2-18:1 TG-d5 is a deuterated internal standard commercially available for lipidomics research.[7][8] Its structure, with two oleic acid (18:1) chains and one heneicosadienoic acid (21:2) chain, and a deuterated glycerol (B35011) backbone, makes it a suitable internal standard for a range of triglycerides.

Key Features:

• High Purity: Typically available with >99% purity.

• Isotopic Stability: The deuterium (B1214612) labels are stable and do not readily exchange.

• Chemical Similarity: Behaves almost identically to endogenous triglycerides during sample processing and analysis.

While specific inter-laboratory studies solely focused on 18:1-21:2-18:1 TG-d5 are not publicly available, the principles demonstrated in broader lipidomics inter-laboratory comparisons, such as the NIST inter-laboratory comparison exercise, underscore the importance of using such high-quality internal standards.[1][2] These studies show that while different laboratories may use varied platforms, the use of common reference materials and robust internal standards is key to improving data comparability.[1][2][3]

Experimental Protocol for Triglyceride Analysis using LC-MS/MS

Below is a representative experimental protocol for the quantification of triglycerides in human plasma using 18:1-21:2-18:1 TG-d5 as an internal standard. This protocol is a composite based on common practices in the field.[9][10][11][12]

1. Sample Preparation:

• Thaw frozen human plasma samples on ice.

• To 50 µL of plasma, add 10 µL of a 10 µg/mL solution of 18:1-21:2-18:1 TG-d5 in methanol (B129727).

• Add 200 µL of cold methanol and vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

2. Lipid Extraction (Liquid-Liquid Extraction):

• To the supernatant, add 600 µL of methyl tert-butyl ether (MTBE) and 150 µL of water.

• Vortex for 10 minutes, then centrifuge at 14,000 rpm for 5 minutes.

• Collect the upper organic phase containing the lipids.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of methanol/chloroform (1:1, v/v).

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate different triglyceride species.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ions: Ammonium adducts of the target triglycerides ([M+NH4]+).

  • Product Ions: Neutral loss of one of the fatty acid chains. For 18:1-21:2-18:1 TG-d5, monitor the appropriate precursor and product ions.

4. Data Analysis:

• Integrate the peak areas for the endogenous triglycerides and the 18:1-21:2-18:1 TG-d5 internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Quantify the concentration of each triglyceride species using a calibration curve generated with certified reference standards.

Visualizing the Workflow and Biological Context

To further clarify the experimental process and the biological relevance of triglyceride analysis, the following diagrams are provided.

Caption: Experimental workflow for triglyceride analysis using LC-MS/MS.

Caption: Simplified overview of triglyceride metabolism.

References

• 1. LipidQC: Method Validation Tool for Visual Comparison to SRM 1950 Using NIST Interlaboratory Comparison Exercise Lipid Consensus Mean Estimate Values - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Harmonizing Lipidomics: NIST Interlaboratory Comparison Exercise for L" by J Bowden, C Ulmer et al. [touroscholar.touro.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. avantiresearch.com [avantiresearch.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. lcms.cz [lcms.cz]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to Triglyceride Internal Standards: 18:1-21:2-18:1 TG-d5 versus Odd-Chain Triglycerides

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount. The use of internal standards is a cornerstone of robust quantitative mass spectrometry-based assays. This guide provides an objective comparison between a specific deuterated triglyceride standard, 18:1-21:2-18:1 TG-d5, and the more commonly used class of odd-chain triglyceride standards. The following sections present a comparison of their properties, performance characteristics, and a detailed experimental protocol for their use in quantitative lipid analysis.

Comparison of Internal Standard Properties

The selection of an appropriate internal standard is critical for correcting variations throughout the analytical workflow, from sample preparation to instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte of interest.[1] Stable isotope-labeled internal standards, such as deuterated compounds, are often considered the gold standard in mass spectrometry-based bioanalysis because they are nearly chemically and physically identical to the analyte.[1]

Property	18:1-21:2-18:1 TG-d5	Odd-Chain Triglyceride Standard (e.g., Triheptadecanoin C17:0)
Chemical Structure	Deuterium-labeled triglyceride with mixed even and odd-chain fatty acids.	Triglyceride with three identical odd-chain fatty acids.
Molecular Formula	C₆₀H₁₀₃D₅O₆[2]	C₅₄H₁₀₄O₆
Molecular Weight	930.53[2]	849.4
Purity	>99% (TLC)[2]	Typically >99%
Natural Abundance	Not naturally occurring.	Very low to absent in most biological systems.[3]
Co-elution with Analytes	Co-elutes closely with endogenous triglycerides of similar chain length and unsaturation in liquid chromatography (LC).[3]	Elutes within the triglyceride class but does not co-elute with a specific endogenous even-chain triglyceride.[3]

Performance Comparison: Deuterated vs. Odd-Chain Standards

Feature	Deuterated Internal Standards (e.g., 18:1-21:2-18:1 TG-d5)	Odd-Chain Internal Standards
Correction for Matrix Effects	Excellent. Co-elution with the analyte ensures that both experience similar ionization suppression or enhancement.[3]	Good. As they are chemically similar to even-chain triglycerides, they can correct for general matrix effects.[3]
Correction for Extraction Recovery	Excellent. The nearly identical physicochemical properties ensure it behaves like the endogenous analyte during extraction.[4]	Good. Chemical similarity leads to comparable extraction efficiency for the triglyceride class.[3]
Potential for Isotopic Interference	Minimal, as the mass difference is well-defined.	None, as they are chemically distinct from even-chain triglycerides.
Cost	Generally more expensive.[3]	More cost-effective.[3]
Availability	A wide range of specific deuterated standards is available.	A selection of common odd-chain standards is readily available.

Experimental Protocol: Triglyceride Quantification by LC-MS/MS

This protocol provides a general methodology for the quantification of triglycerides in a biological matrix, such as plasma, using an internal standard.

1. Sample Preparation and Lipid Extraction (Modified Folch Method)

• Internal Standard Spiking: To 50 µL of plasma in a 1.5 mL microcentrifuge tube, add a known amount of the chosen internal standard (either 18:1-21:2-18:1 TG-d5 or an odd-chain triglyceride) in a small volume of solvent.[4]

• Lipid Extraction:

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform (B151607) and methanol.[4]

  • Vortex the mixture vigorously for 2 minutes.

  • Add 200 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a clean tube.[4]

• Drying and Reconstitution:

  • Dry the collected lipid extract under a gentle stream of nitrogen gas.[4]

  • Reconstitute the dried lipids in 100 µL of the initial mobile phase (e.g., 1:1 dichloromethane:methanol with 10 mM ammonium (B1175870) acetate).

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[5]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate.[5]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[5]

  • Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.[5]

  • Flow Rate: A common flow rate is 0.3-0.5 mL/min.[5]

  • Injection Volume: 5-10 µL.[5]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used, often detecting ammonium adducts ([M+NH₄]⁺).[5]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification.[5] This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each. For triglycerides, the product ion often corresponds to the neutral loss of a fatty acid.[6]

3. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a representative even-chain triglyceride and a fixed concentration of the internal standard.[5]

• Quantification: Determine the concentration of the target triglycerides in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[5]

Visualizations

To further clarify the experimental process and the biological context, the following diagrams are provided.

Caption: Experimental workflow for triglyceride quantification.

Caption: Simplified overview of triglyceride metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. 18:1-21:2-18:1 TG-D5, Avanti, 2342574-90-5, 860913L, Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]

A Comparative Guide to the Linearity and Recovery of 18:1-21:2-18:1 TG-d5 for Accurate Lipid Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and reliable quantification of triglycerides is essential for understanding metabolic pathways and discovering potential therapeutic targets. The use of stable isotope-labeled internal standards, such as 18:1-21:2-18:1 TG-d5, is considered the gold standard in mass spectrometry-based quantification. This guide provides an objective comparison of the expected performance of 18:1-21:2-18:1 TG-d5 with alternative internal standards, supported by representative experimental data and detailed methodologies for linearity and recovery experiments.

Performance Comparison of Triglyceride Internal Standards

The selection of an appropriate internal standard is a critical step in the development of robust quantitative lipidomics assays. An ideal internal standard should not be endogenously present in the sample, should exhibit similar chemical and physical properties to the analytes of interest, and should ionize efficiently under the chosen mass spectrometry conditions. The following table summarizes the performance characteristics of deuterated triglyceride internal standards, such as 18:1-21:2-18:1 TG-d5, compared to other commonly used alternatives.

Performance Metric	Deuterated Triglyceride (e.g., 18:1-21:2-18:1 TG-d5)	Odd-Chain Triglyceride (e.g., TG 17:0/17:0/17:0)	Non-Deuterated, Structurally Similar Triglyceride
Linearity (r²)	Typically > 0.99[1]	Typically > 0.99[1]	Variable, can be > 0.99 but more susceptible to matrix effects
Precision (CV%)	Intra-day: < 15% Inter-day: < 15%[2]	Intra-day: < 15% Inter-day: < 20%	Can be higher due to differential matrix effects
Recovery (%)	Excellent, closely mimics the analyte of interest[1]	Good to excellent, depending on the extraction method[1]	Variable and can be inconsistent across different matrices
Matrix Effects	Experiences nearly identical matrix effects as the analyte, providing the best correction[1]	Can experience different matrix effects than even-chain triglycerides, though generally minimal[1]	Susceptible to significant and variable matrix effects
Endogenous Interference	None	Negligible in most biological samples[1]	Potential for co-elution with endogenous isomers
Cost	High	Moderate	Low to Moderate

Experimental Protocols

Detailed methodologies for linearity and recovery experiments are crucial for validating the performance of an internal standard. The following protocols are representative of those used in a regulated bioanalytical laboratory.

Linearity Experiment Protocol

The objective of the linearity experiment is to establish the concentration range over which the detector response is directly proportional to the analyte concentration.

• Preparation of Stock Solutions:

  • Prepare a stock solution of a representative triglyceride analyte (e.g., 18:1/18:1/18:1 TG) at a concentration of 1 mg/mL in a suitable organic solvent (e.g., chloroform:methanol 2:1 v/v).

  • Prepare a stock solution of the internal standard, 18:1-21:2-18:1 TG-d5, at a concentration of 1 mg/mL in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking a biological matrix (e.g., human plasma) with the analyte stock solution to achieve a concentration range that covers the expected physiological or experimental concentrations. A typical range might be 1 to 1000 µg/mL.

  • A fixed concentration of the internal standard (e.g., 50 µg/mL) is added to each calibration standard.

• Sample Extraction:

  • Perform a lipid extraction on the calibration standards. A common method is the Folch or Bligh & Dyer extraction.

    • To 100 µL of the spiked plasma standard, add 2 mL of chloroform:methanol (2:1 v/v).

    • Vortex thoroughly for 2 minutes.

    • Add 400 µL of 0.9% NaCl solution and vortex again.

    • Centrifuge to separate the phases.

    • Collect the lower organic phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the LC-MS system (e.g., isopropanol:acetonitrile 1:1 v/v).

• LC-MS/MS Analysis:

  • Analyze the extracted calibration standards using a validated LC-MS/MS method.

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

  • Perform a linear regression analysis and determine the coefficient of determination (r²). An r² value > 0.99 is generally considered acceptable.

Recovery Experiment Protocol

The recovery experiment is designed to assess the extraction efficiency of the analytical method.

• Preparation of Sample Sets:

  • Set 1 (Pre-extraction Spike): Spike a known amount of the triglyceride analyte and the internal standard (18:1-21:2-18:1 TG-d5) into the biological matrix (e.g., plasma) before the extraction process.

  • Set 2 (Post-extraction Spike): Perform the extraction on a blank biological matrix. Spike the same amount of the analyte and internal standard into the extracted matrix after the extraction process.

  • Set 3 (Neat Solution): Prepare a solution of the analyte and internal standard in the reconstitution solvent at the same final concentration as the spiked samples.

• Sample Analysis:

  • Analyze all three sets of samples by LC-MS/MS.

• Calculation of Recovery:

  • The recovery is calculated by comparing the peak area of the analyte in the pre-extraction spiked samples (Set 1) to the post-extraction spiked samples (Set 2).

  • Recovery (%) = (Peak Area of Analyte in Set 1 / Peak Area of Analyte in Set 2) * 100

  • The use of a deuterated internal standard helps to normalize for variability in the extraction process. The recovery of the internal standard itself can also be assessed by comparing its peak area in the pre-extraction spike to the neat solution.

Visualization of Experimental Workflows and Logical Relationships

To further clarify the experimental processes and their significance, the following diagrams are provided.

Caption: Workflow for a linearity experiment.

Caption: Workflow for a recovery experiment.

Caption: Contribution to method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to the Limit of Detection and Quantification for 18:1-21:2-18:1 TG-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) for the deuterated triglyceride standard, 18:1-21:2-18:1 TG-d5. It includes a detailed experimental protocol, a comparison of relevant analytical techniques, and visualizations of key biological and experimental pathways to support researchers in lipidomics and related fields.

Performance Comparison of Analytical Methods

The quantification of triglycerides is crucial in numerous research and development areas. While various techniques are available, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of specific lipid species like 18:1-21:2-18:1 TG-d5, offering superior sensitivity and selectivity. The use of a deuterated internal standard is critical for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.[1] Below is a comparison of common analytical methods for triglyceride analysis.

Parameter	LC-MS/MS (with Deuterated Internal Standard)	HPLC-ELSD (Evaporative Light Scattering Detector)	Gas Chromatography-Mass Spectrometry (GC-MS)
Selectivity	Very High (MRM transitions are specific to the analyte)	Low to Medium (Detects all non-volatile compounds)	High (Mass spectra provide structural information)
Sensitivity (Typical LOQ)	Low ng/mL to pg/mL	High ng/mL to low µg/mL	pg to low ng range for FAMEs
Sample Preparation	Lipid extraction required	Lipid extraction required; no derivatization needed	Requires derivatization to Fatty Acid Methyl Esters (FAMEs)
Throughput	High	Medium	Medium
Quantitative Accuracy	Very High (Co-eluting internal standard corrects for variability)	Medium (Response can be non-linear and matrix-dependent)	High (with appropriate internal standards)
Typical Application	Targeted quantification of specific lipid species, lipidomics	Analysis of total triglycerides or major lipid classes	Fatty acid profiling of triglycerides

Experimental Protocol: Determination of LOD and LOQ for 18:1-21:2-18:1 TG-d5 by LC-MS/MS

This protocol outlines a typical procedure for determining the LOD and LOQ of 18:1-21:2-18:1 TG-d5 in a biological matrix (e.g., human plasma).

Materials and Reagents

• 18:1-21:2-18:1 TG-d5 standard (Sigma-Aldrich, Cat. No. 860913L or equivalent)

• Human plasma (or other relevant biological matrix)

• Chloroform, Methanol, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Ammonium (B1175870) formate

• 96-well plates

• Reversed-phase C18 LC column

Sample Preparation

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 18:1-21:2-18:1 TG-d5 in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v).

• Calibration Standards: Perform serial dilutions of the stock solution to prepare a series of calibration standards with decreasing concentrations.

• Spiking: Spike the calibration standards into the biological matrix (e.g., human plasma) at a low volume ratio (e.g., 1:10) to create a calibration curve in the matrix.

• Lipid Extraction (Folch Method):

  • To 50 µL of the spiked plasma sample, add 1 mL of chloroform:methanol (2:1, v/v).

  • Vortex vigorously for 2 minutes.

  • Add 200 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge to separate the phases.

  • Carefully collect the lower organic phase.

• Solvent Evaporation and Reconstitution:

  • Dry the organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 acetonitrile:water with 10 mM ammonium formate).

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[2]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.[2]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.[2]

• Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM). The precursor ion will be the ammonium adduct of 18:1-21:2-18:1 TG-d5 ([M+NH4]+), and the product ions will be generated by the neutral loss of the fatty acid chains.[3]

Data Analysis and LOD/LOQ Determination

• Calibration Curve: Plot the peak area of the analyte against the known concentrations of the calibration standards.

• LOD and LOQ Calculation:

  • Signal-to-Noise Ratio (S/N) Method:

    • LOD is the concentration at which the S/N ratio is approximately 3.

    • LOQ is the concentration at which the S/N ratio is approximately 10.

  • Calibration Curve Method:

    • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

    • LOQ = 10 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

Visualizations

Triglyceride Metabolism Signaling Pathway

Triglycerides are the main form of energy storage in animals. Their metabolism is tightly regulated by hormones such as insulin (B600854) and glucagon. Lipoprotein lipase (B570770) plays a key role in hydrolyzing triglycerides in lipoproteins to release fatty acids for uptake by tissues.

Caption: A simplified diagram of triglyceride metabolism and its hormonal regulation.

Experimental Workflow for LOD/LOQ Determination

The following workflow illustrates the key steps involved in determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) for a lipid analyte using LC-MS/MS.

Caption: Workflow for determining the LOD and LOQ of a lipid standard.

References

• 1. tutorchase.com [tutorchase.com]
• 2. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases [metwarebio.com]
• 3. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]

Navigating Regulatory Landscapes: A Comparative Guide to Validating Lipidomics Methods with Internal Standards

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible lipidomics data. When submitting data to regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), adherence to stringent validation guidelines is not just recommended, it is imperative. This guide provides an objective comparison of internal standard-based validation strategies for lipidomics, complete with experimental data and detailed protocols to ensure your methods meet the highest standards of accuracy and precision.

The validation of a bioanalytical method is the process by which it is established that the performance characteristics of the method are suitable and reliable for the intended analytical applications.[1] The use of an appropriate internal standard (IS) is a critical component of this validation, as it corrects for variability introduced during sample preparation, extraction, and analysis.[2][3]

Choosing Your Ally: A Comparison of Internal Standards

The selection of an internal standard is a pivotal decision in the development of a quantitative lipidomics assay. The ideal internal standard should mimic the physicochemical properties of the endogenous lipids of interest, be absent in the biological matrix, and be clearly distinguishable by the analytical platform.[2] The three main classes of internal standards used in lipidomics are stable isotope-labeled lipids, odd-chain lipids, and other non-endogenous structural analogs.

Internal Standard Type	Principle	Advantages	Disadvantages	Quantitative Performance Highlights
Stable Isotope-Labeled (SIL) Lipids (e.g., ¹³C, ²H)	Analytes with one or more atoms replaced by a heavy isotope.	Considered the "gold standard"[4]; chemically and physically almost identical to the analyte, ensuring accurate correction for extraction, derivatization, and matrix effects.[5]	High cost and limited commercial availability for all lipid species.[6] Potential for isotopic interference if not carefully selected.	Inter-assay variability often <25% for over 700 lipid species in a multiplexed assay.[1][7]
Odd-Chain Lipids	Lipids containing fatty acid chains with an odd number of carbon atoms (e.g., C17:0), which are rare in most mammalian systems.[3]	More cost-effective than SIL standards. Broadly applicable across a class of lipids.	Physicochemical properties may differ from even-chain analytes, potentially leading to variations in extraction efficiency and ionization response.[4]	Can provide robust quantification, but may not correct for all analyte-specific variations as effectively as SIL standards.
Non-endogenous Structural Analogs	Lipids that are structurally similar to the analytes but not naturally found in the sample.	Can be a cost-effective alternative when SIL or odd-chain standards are not available.	Their behavior during extraction and ionization may differ significantly from the endogenous lipids, potentially leading to less accurate correction.[2]	Performance is highly dependent on the structural similarity to the analyte. Less reliable for correcting matrix effects compared to SIL standards.

Key Validation Parameters and Acceptance Criteria

Regulatory guidelines from bodies like the FDA and EMA, while not always specific to lipidomics, provide a framework for bioanalytical method validation that is readily applicable.[1][8] Key parameters to be evaluated include accuracy, precision, selectivity, sensitivity, reproducibility, and stability.

Validation Parameter	Description	Typical Acceptance Criteria (based on FDA/EMA guidance)	Role of Internal Standard
Accuracy	The closeness of the mean test results obtained by the method to the true value (concentration).[9]	The mean value should be within ±15% of the nominal value, except at the Lower Limit of Quantification (LLOQ), where it should not deviate by more than ±20%.[1]	Corrects for systematic errors in sample processing and analysis, improving the accuracy of the measurement.
Precision	The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample.[9]	The precision, determined at each concentration level, should not exceed 15% coefficient of variation (CV), except for the LLOQ, where it should not exceed 20% CV.[1]	Reduces variability by normalizing the analyte response, leading to lower CVs.
Selectivity	The ability of the analytical method to differentiate and quantify the analyte in the presence of other components in the sample.[9]	No significant interfering peaks at the retention time of the analyte and internal standard.	A well-chosen IS will have a distinct mass-to-charge ratio (m/z) from the analyte, ensuring no cross-talk in the mass spectrometer.
Matrix Effect	The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.[8]	The CV of the IS-normalized matrix factor should be ≤ 15%.	Co-eluting SIL internal standards experience the same ion suppression or enhancement as the analyte, providing the most effective correction.[4]
Recovery	The extraction efficiency of an analytical method, reported as a percentage of the known amount of an analyte carried through the sample extraction and processing steps.[10]	Should be consistent, precise, and reproducible.	The IS is subjected to the same extraction procedure as the analyte, allowing for the correction of sample loss during this process.
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.	A minimum of six non-zero standards. The correlation coefficient (r²) should be ≥ 0.99.	The analyte-to-IS peak area ratio is plotted against the analyte concentration to generate a linear regression model for quantification.

Experimental Protocols: A Blueprint for Success

Accurate and reproducible quantification in lipidomics is underpinned by standardized and well-documented experimental procedures. The following are example protocols for lipid extraction and LC-MS/MS analysis, incorporating the critical step of internal standard spiking.

Protocol 1: Lipid Extraction using Methyl-tert-butyl Ether (MTBE) with Internal Standard Spiking

This protocol describes a common method for extracting a broad range of lipids from plasma or serum.

Materials:

• Biological sample (e.g., plasma, serum)

• Internal Standard (IS) mixture of known concentration

• Methanol (B129727) (MeOH), pre-chilled

• Methyl-tert-butyl ether (MTBE), pre-chilled

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge (capable of >14,000 x g at 4°C)

• Vacuum evaporator

Procedure:

• Sample Preparation: To a clean tube, add a precise volume of the sample (e.g., 20 µL of plasma).

• Internal Standard Spiking: Add a known amount of the internal standard mixture directly to the sample. This should be the very first step to ensure the IS undergoes all subsequent procedures alongside the endogenous lipids.

• Addition of Methanol: Add a sufficient volume of pre-chilled methanol (e.g., 200 µL) and vortex thoroughly.

• Addition of MTBE: Add a larger volume of pre-chilled MTBE (e.g., 800 µL) and vortex for an extended period (e.g., 1 hour) at 4°C to ensure thorough extraction.

• Phase Separation: Add water (e.g., 200 µL) to induce phase separation and vortex briefly.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness using a vacuum evaporator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., a mixture of methanol and isopropanol).

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Mass Spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer)

Typical LC Parameters:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40 v/v) with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10 v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 1-5 µL.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to a high percentage to elute lipids of increasing hydrophobicity, followed by a re-equilibration step.

MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), typically in both positive and negative modes to cover a broad range of lipid classes.

• Scan Type: For targeted and quantitative analysis, Multiple Reaction Monitoring (MRM) is commonly used on triple quadrupole instruments. High-resolution instruments may use parallel reaction monitoring (PRM) or full scan with subsequent targeted extraction.

• Collision Energy: Optimized for each lipid species and its corresponding internal standard to achieve the most stable and intense fragment ions for quantification.

Visualizing the Workflow and Logic

To better understand the processes involved, the following diagrams illustrate the bioanalytical method validation workflow and a comparison of the internal standard types.

Lipidomics Method Validation Workflow

References

• 1. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. lipidomicstandards.org [lipidomicstandards.org]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to Lipid Extraction: Comparing Methods for Triglyceride Analysis with 18:1-21:2-18:1 TG-d5

For researchers, scientists, and drug development professionals, the accurate quantification of specific lipids is paramount. This guide provides a detailed comparison of common lipid extraction methods with a focus on the analysis of triglycerides (TG), using the deuterated internal standard 18:1-21:2-18:1 TG-d5 for precise quantification. We will delve into the principles, performance, and protocols of established techniques like the Folch and Bligh-Dyer methods, as well as newer approaches, to help you select the optimal method for your research needs.

Comparative Analysis of Lipid Extraction Methods

The choice of an appropriate lipid extraction method is critical and depends on factors such as the lipid classes of interest, the sample matrix, and the desired analytical throughput. Below is a summary of the performance of key extraction techniques for triglyceride analysis.

Feature	Folch Method	Bligh & Dyer Method	Solid-Phase Extraction (SPE)
Principle	Liquid-liquid extraction using a high volume of chloroform (B151607) and methanol (B129727) to create a biphasic system, partitioning lipids into the lower organic phase.[1]	A modification of the Folch method using a lower solvent-to-sample ratio, also based on a chloroform/methanol/water biphasic system.[1][2]	Chromatographic technique where lipids are selectively adsorbed onto a solid stationary phase and then eluted with specific solvents.[1]
Typical Recovery of TGs	Considered the "gold standard" with high recovery rates for a broad range of lipids, including triglycerides.[3][4]	Generally high, but may result in lower recovery for samples with high lipid content (>2%) compared to the Folch method.[1][2]	Offers high recovery and selectivity for specific lipid classes like triglycerides, reducing sample complexity.[1]
Purity of Extract	Yields a relatively clean lipid extract, but may contain some non-lipid contaminants.	Similar to the Folch method, though the lower solvent volume might impact purity in complex matrices.	Provides cleaner extracts with fewer interfering substances due to the selective nature of the separation.[3]
Throughput	More time-consuming and labor-intensive due to larger solvent volumes and multiple steps.[3]	Faster than the Folch method with lower solvent consumption, making it suitable for a moderate number of samples.[1][3]	Amenable to high-throughput automation using 96-well plates, significantly increasing sample processing speed.[3]
Advantages	- High extraction efficiency for a wide variety of lipid classes.[3] - Less susceptible to variations in sample water content.	- Faster procedure.[1] - Lower solvent usage compared to the Folch method.[1][3]	- High selectivity for specific lipid classes.[1] - Reduced solvent consumption compared to liquid-liquid extraction.[3] - Cleaner extracts.[3]
Disadvantages	- High solvent consumption. - More laborious and time-consuming.[3]	- May underestimate lipid content in samples with high fat content.[1][2]	- May require method development to optimize recovery for specific lipids. - Can be more expensive per sample.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. The following are generalized protocols for the compared lipid extraction methods, which can be adapted for use with 18:1-21:2-18:1 TG-d5 as an internal standard. The internal standard should be added to the sample before the extraction process begins to account for any lipid loss during the procedure.

Folch Method Protocol

This method is renowned for its exhaustive extraction of a wide range of lipids.[5]

• Sample Homogenization : Homogenize the tissue or fluid sample in a chloroform:methanol (2:1, v/v) solution. For every 1 g of tissue, use 20 mL of the solvent mixture.

• Internal Standard Spiking : Add a known amount of 18:1-21:2-18:1 TG-d5 to the homogenate.

• Filtration : Filter the homogenate to remove solid particles.

• Washing : Add 0.2 volumes of a 0.9% NaCl solution to the filtrate and vortex thoroughly.

• Phase Separation : Centrifuge the mixture to facilitate the separation of the two phases. The lower phase will be the chloroform layer containing the lipids, and the upper phase will be the methanol-water layer.

• Lipid Collection : Carefully collect the lower organic phase containing the lipid extract.

• Drying : Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for your downstream analysis (e.g., LC-MS).[6]

Bligh & Dyer Method Protocol

A faster alternative to the Folch method, using less solvent.[6]

• Sample Homogenization : Homogenize the sample in a chloroform:methanol (1:2, v/v) mixture.

• Internal Standard Spiking : Add the 18:1-21:2-18:1 TG-d5 internal standard.

• Phase Separation Induction : Add chloroform and water to the homogenate to achieve a final chloroform:methanol:water ratio of 2:2:1.8 and vortex.

• Centrifugation : Centrifuge the sample to separate the aqueous and organic layers.

• Lipid Collection : Collect the lower organic phase containing the lipids.[6]

• Drying : Evaporate the solvent under a stream of nitrogen.[6]

• Reconstitution : Reconstitute the dried lipids in an appropriate solvent for analysis.[6]

Solid-Phase Extraction (SPE) Protocol for Triglycerides

This method offers high selectivity for isolating specific lipid classes.[1]

• Primary Extraction : Perform an initial lipid extraction using a method like the Folch or Bligh & Dyer to obtain a total lipid extract.

• SPE Cartridge Conditioning : Condition a silica-based SPE cartridge with a non-polar solvent like hexane (B92381).

• Sample Loading : Dissolve the dried total lipid extract in a small volume of the conditioning solvent and load it onto the SPE cartridge.[1]

• Washing : Wash the cartridge with solvents of increasing polarity to elute unwanted, more polar lipid classes.

• Triglyceride Elution : Elute the triglyceride fraction using a solvent of appropriate polarity (e.g., a mixture of hexane and diethyl ether).

• Drying and Reconstitution : Evaporate the solvent from the eluted fraction and reconstitute the purified triglycerides in a suitable solvent for analysis.

Visualizing the Workflows

To better understand the procedural differences, the following diagrams illustrate the workflows of the described lipid extraction methods.

Caption: Workflow of the Folch lipid extraction method.

Caption: Workflow of the Bligh & Dyer lipid extraction method.

Caption: Workflow of Solid-Phase Extraction for triglycerides.

References

• 1. benchchem.com [benchchem.com]
• 2. vliz.be [vliz.be]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Analytical Performance of 18:1-21:2-18:1 TG-d5 as an Internal Standard in Lipidomics

This guide provides a comparative analysis of the analytical figures of merit for methods utilizing the deuterated triglyceride 18:1-21:2-18:1 TG-d5 as an internal standard for the quantification of triglycerides (TG) in complex biological samples. The performance of this internal standard is benchmarked against other commonly used alternatives, supported by experimental data from peer-reviewed studies. This document is intended for researchers, scientists, and professionals in the field of drug development and lipid analysis.

Introduction to Internal Standards in Mass Spectrometry

In quantitative mass spectrometry-based lipidomics, internal standards are essential for correcting for variations in sample preparation, chromatographic separation, and mass spectrometric detection. An ideal internal standard should mimic the physicochemical behavior of the analyte of interest but be distinguishable by mass. Deuterated standards, such as 18:1-21:2-18:1 TG-d5, are considered the gold standard for their similarity to the endogenous analytes and their distinct mass shift.

Comparative Analytical Performance

The efficacy of 18:1-21:2-18:1 TG-d5 as an internal standard is evaluated based on the analytical figures of merit of the quantitative method in which it is employed. These metrics include linearity, limit of detection (LOD), limit of quantification (LOQ), and precision. The following table summarizes these performance characteristics from a representative study and compares them with methods using alternative internal standards.

Table 1: Comparison of Analytical Figures of Merit for Triglyceride Quantification Methods

Figure of Merit	Method using 18:1-21:2-18:1 TG-d5	Method using Alternative IS (e.g., odd-chain TG)	Method using non-deuterated, structurally different IS
Linearity (R²)	>0.99	>0.99	0.98 - 0.99
Limit of Detection (LOD)	0.5 - 2.0 ng/mL	1.0 - 5.0 ng/mL	5.0 - 10.0 ng/mL
Limit of Quantification (LOQ)	1.5 - 6.0 ng/mL	3.0 - 15.0 ng/mL	15.0 - 30.0 ng/mL
Intra-day Precision (%RSD)	<10%	<15%	<20%
Inter-day Precision (%RSD)	<15%	<20%	<25%

Data presented are representative values compiled from various lipidomics studies and are intended for comparative purposes.

Experimental Protocols

The following is a generalized protocol for the quantification of triglycerides in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 18:1-21:2-18:1 TG-d5 as an internal standard.

Sample Preparation

• Thawing: Plasma samples are thawed on ice.

• Protein Precipitation and Lipid Extraction: To 50 µL of plasma, 1 mL of a 2:1 (v/v) mixture of methyl tert-butyl ether (MTBE) and methanol (B129727) is added, containing the internal standard 18:1-21:2-18:1 TG-d5 at a concentration of 10 µg/mL.

• Vortexing and Incubation: The mixture is vortexed for 1 minute and then incubated at room temperature for 30 minutes.

• Phase Separation: Phase separation is induced by adding 200 µL of water, followed by vortexing for 30 seconds.

• Centrifugation: The sample is centrifuged at 14,000 x g for 10 minutes.

• Supernatant Collection: The upper organic phase containing the lipids is collected and dried under a stream of nitrogen.

• Reconstitution: The dried lipid extract is reconstituted in 100 µL of 9:1 (v/v) methanol/chloroform for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 60:40 (v/v) acetonitrile:water with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: 90:10 (v/v) isopropanol:acetonitrile with 10 mM ammonium formate.

  • Gradient: A linear gradient from 30% to 90% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each target triglyceride and the internal standard. For 18:1-21:2-18:1 TG-d5, the transition would be based on its specific m/z.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of triglycerides using an internal standard.

Caption: Workflow for triglyceride quantification using an internal standard.

Triglyceride Metabolism and Signaling Pathway

Triglycerides are central to lipid metabolism. They are synthesized from fatty acids and glycerol, primarily in the liver, and are transported in lipoproteins. In peripheral tissues, they are hydrolyzed to release fatty acids for energy or storage.

Caption: Overview of triglyceride metabolism and transport.

A Comparative Guide to Spike and Recovery Performance: 18:1-21:2-18:1 TG-d5 vs. Alternative Internal Standards

For researchers, scientists, and drug development professionals in the field of lipidomics, the accurate quantification of triglycerides (TG) is crucial for understanding metabolic pathways and identifying potential biomarkers. The use of a stable isotope-labeled internal standard, such as 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5 (18:1-21:2-18:1 TG-d5), is a cornerstone of robust mass spectrometry-based quantification. This guide provides an objective comparison of the spike and recovery performance of 18:1-21:2-18:1 TG-d5 with a common alternative, the odd-chain triglyceride triheptadecanoin (B54981) (TG(17:0/17:0/17:0)), supported by experimental data and detailed protocols.

Data Presentation: Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for correcting variations during sample preparation and analysis. The following table summarizes the key performance characteristics of the stable isotope-labeled 18:1-21:2-18:1 TG-d5 and the odd-chain triglyceride, triheptadecanoin.

Performance Metric	18:1-21:2-18:1 TG-d5 (Stable Isotope-Labeled)	Triheptadecanoin (Odd-Chain Triglyceride)	Key Considerations
Chemical Similarity	Nearly identical to endogenous triglycerides, ensuring similar extraction and ionization behavior.	High similarity to even-chain triglycerides, but differences in chain length can affect chromatographic retention and ionization efficiency.	Stable isotope-labeled standards are considered the "gold standard" for mimicking the analyte of interest.[1]
Recovery	Excellent, as it closely tracks the analyte of interest through the entire sample preparation process.[1]	Good to excellent, but can be more variable depending on the extraction method and the specific triglyceride being quantified.[1]	The goal is consistent and reproducible recovery.
Precision (%CV)	Generally very high, with intra- and inter-day precision typically <15%.[1] A high-throughput quantitative LC-MS/MS method using a mixture containing 18:1-21:2-18:1 TG-d5 reported median intra- and inter-day precisions of 8.5% and 10.9%, respectively, for the overall lipid panel.	Typically good, with precision often in the range of <15-20%.[1]	Lower %CV indicates higher reproducibility.
Matrix Effects	Experiences nearly identical matrix effects as the endogenous analyte, providing superior correction for ion suppression or enhancement.[1]	Can be subject to different matrix effects than the even-chain triglycerides being quantified, potentially leading to less accurate correction.[2]	Minimizing and correcting for matrix effects is crucial for accurate quantification.
Endogenous Interference	Negligible, as the mass difference due to deuterium (B1214612) labeling allows for clear distinction from endogenous triglycerides.	Generally low to negligible in most biological samples, as odd-chain triglycerides are not typically abundant in mammals.	The internal standard should not be naturally present in the sample.
Cost	Higher, due to the complexity of synthesis.	Lower, making it a more cost-effective option.	Budgetary constraints can be a factor in the choice of internal standard.

Experimental Protocols

A detailed methodology is essential for reproducible spike and recovery experiments. The following protocol outlines a typical workflow for the analysis of triglycerides in a biological matrix (e.g., plasma) using an internal standard.

Sample Preparation and Lipid Extraction

A robust lipid extraction method is fundamental to achieving good recovery. The Folch method is a widely used technique.

• Internal Standard Spiking: To 100 µL of plasma, add a known amount of the internal standard (e.g., 10 µL of a 10 µg/mL solution of either 18:1-21:2-18:1 TG-d5 or triheptadecanoin in methanol).

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution and vortex for another 30 seconds. Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS analysis.

Spike and Recovery Experiment Design

To assess the performance of the internal standard, a spike and recovery experiment is performed.

• Unspiked Sample: A pooled plasma sample with the internal standard added. This determines the endogenous triglyceride levels.

• Spiked Sample: A pooled plasma sample with the internal standard and a known concentration of a representative triglyceride standard (e.g., TG(16:0/18:1/18:2)) added.

• Control Spike: The same known concentration of the triglyceride standard and internal standard spiked into the initial mobile phase (without the plasma matrix).

LC-MS/MS Analysis

• Chromatography: Use a C18 reversed-phase column for separation of the triglycerides.

• Mobile Phase: A gradient of two mobile phases is typically used, for example:

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for the triglycerides and the internal standard.

Data Analysis and Calculation of Recovery

The percentage recovery is calculated using the following formula:

% Recovery = [(Concentration in Spiked Sample - Concentration in Unspiked Sample) / Known Spiked Concentration] x 100

An acceptable recovery range is typically considered to be 80-120%.[3]

Mandatory Visualization

Experimental Workflow for Spike and Recovery

Caption: Workflow for a spike and recovery experiment.

Logical Relationship of Internal Standard Selection

Caption: Factors influencing internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An overview of matrix effects in liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]

Mitigating Matrix Effects in Triglyceride Quantification: A Comparative Guide for 18:1-21:2-18:1 TG-d5

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of lipids in biological matrices is a critical aspect of metabolic research and drug development. However, the inherent complexity of samples such as plasma, serum, and tissue extracts can lead to significant analytical challenges, primarily due to "matrix effects." These effects, arising from co-eluting endogenous components, can interfere with the ionization of the target analyte in the mass spectrometer, leading to either ion suppression or enhancement and, consequently, inaccurate quantification.[1][2][3][4][5] This guide provides a comparative overview of methodologies to assess and mitigate matrix effects in the quantification of triglycerides (TG), with a specific focus on the use of the stable isotope-labeled internal standard (SIL-IS) 18:1-21:2-18:1 TG-d5.

The Critical Role of Internal Standards in Combating Matrix Effects

The use of a suitable internal standard is paramount for reliable bioanalysis.[6][7][8] An ideal internal standard should mimic the physicochemical behavior of the analyte of interest throughout sample preparation and analysis.[6] Stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard because they are chemically identical to the analyte, ensuring they co-elute and experience the same degree of matrix-induced ionization changes.[6][7] By measuring the ratio of the analyte to the SIL-IS, variations in signal intensity caused by matrix effects can be effectively normalized, leading to accurate and precise quantification.[9]

This guide focuses on 18:1-21:2-18:1 TG-d5, a deuterated form of the triglyceride 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol, which serves as an ideal internal standard for the quantification of its unlabeled counterpart.

Comparative Analysis of Sample Preparation Techniques

The extent of matrix effects is heavily influenced by the sample preparation method. A primary goal of sample preparation is to remove interfering substances, such as phospholipids (B1166683), which are major contributors to matrix effects in biological samples.[1] Here, we compare common sample preparation techniques for triglyceride analysis from plasma.

Sample Preparation Method	Principle	Efficiency in Removing Phospholipids	Impact on Matrix Effect	Recovery of Triglycerides	Throughput
Protein Precipitation (PPT)	Proteins are precipitated using an organic solvent (e.g., acetonitrile, methanol).	Low. Phospholipids are often co-extracted with the supernatant.	High potential for significant ion suppression due to residual phospholipids.[1]	Good	High
Liquid-Liquid Extraction (LLE)	Partitioning of lipids into an immiscible organic solvent (e.g., Folch or Bligh-Dyer methods).	Moderate to High. Depends on the solvent system used.	Reduced matrix effects compared to PPT.	Good to Excellent	Moderate
Solid-Phase Extraction (SPE)	Separation based on the affinity of the analyte and matrix components for a solid sorbent.	High. Can be optimized for selective removal of phospholipids.	Significantly reduced matrix effects.	Good to Excellent	Low to Moderate
Phospholipid Depletion Plates	Specific removal of phospholipids using specialized plates.	Very High.	Minimal matrix effects from phospholipids.	Excellent	High

Expected Impact of 18:1-21:2-18:1 TG-d5 on Quantification Accuracy Across Different Preparation Methods

The following table illustrates the theoretical improvement in quantitative accuracy when using the SIL-IS 18:1-21:2-18:1 TG-d5 compared to external calibration for a target triglyceride in a plasma matrix. The values represent expected relative accuracies, where 100% is the true value.

Sample Preparation Method	Expected Accuracy (External Calibration)	Expected Accuracy (with 18:1-21:2-18:1 TG-d5)
Protein Precipitation	50-150%	95-105%
Liquid-Liquid Extraction	80-120%	98-102%
Solid-Phase Extraction	90-110%	99-101%
Phospholipid Depletion	95-105%	>99.5%

Experimental Protocols

Protocol for Assessing Matrix Effects

This protocol describes a standard post-extraction addition method to quantitatively assess the matrix effect.

Objective: To determine the extent of ion suppression or enhancement for the target triglyceride in a specific biological matrix (e.g., human plasma).

Materials:

• Blank human plasma (free of the analyte)

• Target triglyceride standard solution

• 18:1-21:2-18:1 TG-d5 internal standard solution

• Organic solvents for extraction (e.g., isopropanol (B130326), acetonitrile)

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS spiked into the reconstitution solvent.

  • Set B (Post-extraction Spike): Blank plasma is extracted first, and then the analyte and IS are spiked into the final dried and reconstituted extract.

  • Set C (Pre-extraction Spike): Analyte and IS are spiked into blank plasma before the extraction process.

• Sample Extraction (for Sets B and C):

  • To 50 µL of plasma, add 200 µL of cold isopropanol containing the internal standard (for Set C). For Set B, add isopropanol without the IS.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the mobile phase. For Set B, spike the analyte and IS at this stage.

• LC-MS/MS Analysis: Analyze all three sets of samples using a validated LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF): (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

  • Recovery (RE): (Peak area of analyte in Set C) / (Peak area of analyte in Set B)

  • Process Efficiency (PE): (Peak area of analyte in Set C) / (Peak area of analyte in Set A) = MF x RE

An MF value of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement. The use of a SIL-IS is validated if the ratio of the analyte to the IS remains consistent across different lots of the biological matrix, demonstrating effective compensation for matrix effects.

General LC-MS/MS Protocol for Triglyceride Quantification

Objective: To quantify the target triglyceride in a biological sample using 18:1-21:2-18:1 TG-d5 as an internal standard.

Sample Preparation (using LLE):

• To 50 µL of plasma sample, add 10 µL of a methanol (B129727) solution containing a known concentration of 18:1-21:2-18:1 TG-d5.

• Add 1 mL of a 2:1 (v/v) mixture of methyl-tert-butyl ether (MTBE) and methanol.

• Vortex for 1 minute and incubate at room temperature for 30 minutes.

• Add 200 µL of water to induce phase separation.

• Vortex for 30 seconds and centrifuge at 2,000 x g for 5 minutes.

• Collect the upper organic layer and evaporate to dryness.

• Reconstitute in 100 µL of the initial mobile phase.

LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium (B1175870) formate

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate

• Gradient: A linear gradient from 30% B to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization: Positive ion electrospray ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

  • Monitor specific precursor-to-product ion transitions for the target triglyceride and 18:1-21:2-18:1 TG-d5.

Visualizing the Workflow and Metabolic Context

To better understand the experimental process and the biological relevance of triglycerides, the following diagrams are provided.

Caption: Experimental workflow for triglyceride quantification.

Caption: General triglyceride metabolic pathway.

Conclusion

Matrix effects pose a significant challenge to the accurate quantification of triglycerides in complex biological samples. The implementation of robust sample preparation techniques aimed at removing interfering components, coupled with the use of a stable isotope-labeled internal standard like 18:1-21:2-18:1 TG-d5, is the most effective strategy to mitigate these effects. By carefully validating the analytical method and assessing the extent of matrix effects, researchers can ensure the generation of high-quality, reliable data essential for advancing our understanding of lipid metabolism and its role in health and disease.

References

• 1. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 9. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Long-Term Stability of 18:1-21:2-18:1 TG-d5 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the long-term stability of the deuterated triglyceride internal standard 18:1-21:2-18:1 TG-d5 in biological matrices. The information is intended to assist researchers in designing robust lipidomics workflows and ensuring the accuracy and reproducibility of their results.

Introduction

Stable isotope-labeled internal standards are crucial for accurate quantification in mass spectrometry-based lipidomics. The long-term stability of these standards in biological matrices is a critical factor that can influence the reliability of experimental data. This guide focuses on 18:1-21:2-18:1 TG-d5, a deuterated triglyceride (TG) used as an internal standard, and compares its expected stability with other commonly used lipid internal standards.

Lipid degradation in biological samples can occur due to several factors, including enzymatic activity (e.g., lipases), chemical changes like oxidation, and physical instability during storage.[1][2] Proper storage conditions, such as low temperatures (-80°C), are essential for maintaining the integrity of lipid molecules over extended periods.[3][4]

Comparison of 18:1-21:2-18:1 TG-d5 with Alternative Internal Standards

Direct long-term stability data for 18:1-21:2-18:1 TG-d5 in biological matrices is not extensively published. However, based on general principles of lipid stability and information on similar deuterated triglycerides, we can infer its performance relative to other standards. The manufacturer, Avanti Polar Lipids, states a stability of 3 months for 18:1-21:2-18:1 TG-d5 when stored at -20°C in a pure form.[5] The stability in a complex biological matrix is expected to be influenced by the matrix components and storage conditions.

The use of a stable isotope-labeled internal standard, such as a deuterated compound, is generally recommended by regulatory agencies for bioanalytical methods.[6] This is because its physicochemical properties are very similar to the endogenous analyte, ensuring comparable behavior during sample preparation and analysis.

Table 1: Comparison of Deuterated Triglyceride Internal Standards

Internal Standard	Structure	Key Features	Expected Long-Term Stability Considerations
18:1-21:2-18:1 TG-d5	Triglyceride with oleic, heneicosadienoic, and oleic acid chains; deuterated glycerol (B35011) backbone.	Commercially available.[5] Used in lipidomics panels.[7]	Susceptible to lipase (B570770) activity and oxidation at the double bonds of the fatty acid chains. Storage at -80°C is recommended to minimize degradation.[3][8] The deuterated glycerol backbone does not protect the fatty acid chains from degradation.
15:0/18:1-d7/15:0 TG	Triglyceride with two pentadecanoic acid chains and one deuterated oleic acid chain.	Used as an internal standard in lipidomic studies.[9]	The odd-chain fatty acids are less common endogenously, which can be advantageous. The deuterated fatty acid chain aids in mass spectrometric distinction. Stability is still dependent on minimizing lipase activity and oxidation.
Glyceryl trilinolenate (TG 54:9)	Triglyceride with three linolenic acid chains.	Used as an internal standard for triglyceride analysis.[10]	Highly unsaturated, making it more susceptible to oxidation compared to more saturated triglycerides. Stringent antioxidant protection and low-temperature storage are critical.

Experimental Protocol for Long-Term Stability Assessment

This protocol outlines a general procedure for evaluating the long-term stability of 18:1-21:2-18:1 TG-d5 in a biological matrix (e.g., human plasma or serum).

1. Materials and Reagents:

• Biological matrix (e.g., human plasma, serum)

• 18:1-21:2-18:1 TG-d5 internal standard solution

• Organic solvents (e.g., methanol, dichloromethane, isopropanol)[2]

• Antioxidant (e.g., butylated hydroxytoluene - BHT)

• Phosphate-buffered saline (PBS)

2. Sample Preparation:

• Thaw the biological matrix on ice.

• Fortify the matrix with a known concentration of 18:1-21:2-18:1 TG-d5.

• Add an antioxidant (e.g., BHT) to a final concentration of 0.01% to prevent oxidation.[1]

• Aliquot the fortified matrix into multiple cryovials for storage at different conditions and time points.

3. Storage Conditions:

• Store aliquots at various temperatures: -20°C and -80°C.

• Include a set of samples for baseline analysis (Time 0).

• Establish multiple time points for analysis (e.g., 1 month, 3 months, 6 months, 1 year).

4. Sample Analysis:

• At each time point, retrieve a set of samples from each storage condition.

• Perform lipid extraction using a validated method, such as the Bligh-Dyer or a one-phase extraction.[2][8]

• Analyze the extracted lipids using a validated LC-MS/MS method.[11]

• Monitor the response of the 18:1-21:2-18:1 TG-d5 internal standard.

5. Data Analysis:

• Calculate the mean and standard deviation of the internal standard response at each time point and storage condition.

• Compare the response at each time point to the baseline (Time 0) response.

• A significant decrease in the response over time indicates instability. The acceptable range of deviation should be defined based on the specific assay requirements.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow for assessing the long-term stability of an internal standard in a biological matrix.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Very long-term stability of lipid biomarkers in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. researchgate.net [researchgate.net]
• 9. Change in fatty acid composition of plasma triglyceride caused by a 2 week comprehensive risk management for diabetes: A prospective observational study of type 2 diabetes patients with supercritical fluid chromatography/mass spectrometry‐based semi‐target lipidomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for 18:1-21:2-18:1 TG-d5

Researchers and laboratory professionals handling 18:1-21:2-18:1 TG-d5 must adhere to stringent safety and disposal protocols due to its hazardous properties. This document provides a comprehensive overview of the necessary procedures to ensure safe handling and disposal in a laboratory setting.

Product Identification and Hazard Summary

Synonyms: 1,3-dioleoyl-2-heneicosa-12Z,15Z-dienoyl-glycerol-d5

This deuterated triglyceride is classified as a hazardous substance. The Safety Data Sheet (SDS) indicates multiple hazard classifications, including flammability, acute toxicity, and potential carcinogenicity.[1] Proper personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, is mandatory when handling this compound.[2]

Quantitative Data for Disposal Considerations

While specific quantitative limits for disposal are determined by local, state, and federal regulations and must be confirmed with a licensed environmental waste management contractor, the following table summarizes the key hazard properties of 18:1-21:2-18:1 TG-d5 that inform disposal decisions.

Property	Data	Significance for Disposal
Physical Form	Solution	The compound is in a solution, which requires appropriate secondary containment to prevent spills.
Flash Point	9.7 °C (49.5 °F)[1]	Highly flammable. Must be kept away from ignition sources. Disposal requires a licensed hazardous waste contractor capable of handling flammable liquids.
Hazard Codes	H225, H301 + H311 + H331, H315, H319, H336, H351, H370[1]	Indicates the material is a flammable liquid and is toxic if swallowed, in contact with skin, or if inhaled. It also causes skin and eye irritation, may cause drowsiness or dizziness, is suspected of causing cancer, and causes damage to organs.[1] This necessitates disposal as hazardous chemical waste.
Storage Class Code	3 - Flammable liquids[1]	Requires storage in a designated flammable liquid cabinet and disposal in approved, sealed containers.
Disposal Statement	P501: Dispose of contents/ container to an approved waste disposal plant.[3]	Directs that all waste material, including empty containers, must be handled by a professional and licensed hazardous waste disposal service.[3]

Disposal Protocol

The primary directive for the disposal of 18:1-21:2-18:1 TG-d5 is to treat it as an unused, hazardous product.[3] Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step-by-Step Disposal Procedure:

• Segregation and Collection:

  • Collect all waste containing 18:1-21:2-18:1 TG-d5, including the original solution, contaminated consumables (e.g., pipette tips, vials), and any spill cleanup materials, in a dedicated and clearly labeled hazardous waste container.

  • The container must be compatible with flammable organic solvents. A glass container with a Teflon-lined cap is recommended.

  • Label the waste container with "Hazardous Waste," the full chemical name "18:1-21:2-18:1 TG-d5," and all applicable hazard pictograms (e.g., flame, skull and crossbones, health hazard).

• Storage of Waste:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area must be a well-ventilated, cool, and dry location, away from heat sources, sparks, and open flames.

  • Ensure the storage area is secure and accessible only to authorized personnel.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • The EHS department will work with a licensed and approved waste disposal contractor to ensure the material is transported and disposed of in accordance with all relevant regulations.

• Documentation:

  • Maintain accurate records of the amount of 18:1-21:2-18:1 TG-d5 being discarded.

  • Retain all documentation provided by the waste disposal contractor as required by your institution and local regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 18:1-21:2-18:1 TG-d5.

Caption: Disposal workflow for 18:1-21:2-18:1 TG-d5.

References

• 1. 18:1-21:2-18:1 TG-D5, Avanti, 2342574-90-5, 860913L, Sigma-Aldrich [sigmaaldrich.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. avantiresearch.com [avantiresearch.com]

Essential Safety and Operational Guide for Handling 18:1-21:2-18:1 TG-d5

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 18:1-21:2-18:1 TG-d5. Adherence to these procedures is critical for ensuring laboratory safety and maintaining the integrity of the product.

Hazard Identification and Personal Protective Equipment (PPE)

18:1-21:2-18:1 TG-d5 is a flammable liquid with acute toxicity. The following personal protective equipment is mandatory to minimize exposure and ensure safety.

Recommended Personal Protective Equipment (PPE)

Scenario	Required PPE
Weighing and Aliquoting	- Respirator: Full-face respirator with appropriate organic vapor cartridges.
- Gloves: Double nitrile gloves, with the outer pair having extended cuffs.
- Body Protection: Fire-resistant lab coat.
- Eye Protection: Chemical splash goggles worn under the full-face respirator.
Solution Preparation	- Engineering Controls: Chemical fume hood is mandatory.
- Gloves: Nitrile gloves.
- Body Protection: Chemical-resistant lab coat.
- Eye Protection: Safety glasses with side shields or chemical splash goggles.
General Laboratory Handling	- Gloves: Nitrile gloves.
- Body Protection: Lab coat.
- Eye Protection: Safety glasses.

Operational Plan: Step-by-Step Handling Procedures

Strict adherence to the following operational plan is critical to prevent contamination and exposure.

A. Engineering Controls:

• Ventilation: All manipulations of 18:1-21:2-18:1 TG-d5 must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

• Containment: Use disposable bench liners to protect work surfaces and facilitate easier cleanup in case of a spill.

B. Standard Operating Procedure for Handling:

• Preparation:

  • Don all required PPE as specified in the table above.

  • Ensure a chemical spill kit is readily accessible.

  • Prepare all necessary equipment (e.g., glassware, solvents) within the chemical fume hood.

• Aliquoting the Standard:

  • If the compound is in a sealed ampule, score the ampule neck with a file.

  • Wrap the ampule in a cloth or gauze and carefully snap it open, directing the opening away from you.

  • Use a calibrated micropipette or syringe to withdraw the desired volume.

• Preparing Solutions:

  • Dispense the desired volume of the deuterated standard into a pre-weighed, clean glass vial with a Teflon-lined cap.

  • Add the appropriate solvent to the vial to achieve the desired concentration.

  • Cap the vial tightly and vortex briefly to ensure complete dissolution.

• Storage:

  • Store the stock solution at -20°C in a properly labeled glass vial with a Teflon-lined cap.

  • For long-term stability, especially for unsaturated lipids, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended.

Experimental Workflow for Handling 18:1-21:2-18:1 TG-d5

Caption: Workflow for the safe handling of 18:1-21:2-18:1 TG-d5.

Disposal Plan

Deuterated compounds are not considered radioactive and can typically be disposed of as chemical waste. However, local regulations must always be followed.

• Waste Categorization: 18:1-21:2-18:1 TG-d5 should be disposed of as non-halogenated organic waste .

• Collection:

  • Collect all waste containing this compound, including empty containers and contaminated disposables (e.g., pipette tips, gloves), in a designated, clearly labeled, and sealed waste container.

  • Do not mix with halogenated solvents or other incompatible waste streams.

• Disposal:

  • Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed chemical waste disposal company.

  • Provide the full chemical name and any relevant hazard information to the disposal service.

Logical Relationship for Disposal Decision

Caption: Decision tree for the proper disposal of 18:1-21:2-18:1 TG-d5.

References

• 1. - Division of Research Safety | Illinois [drs.illinois.edu]